Heptanoic-2,2,3,3-d4 Acid

Core Science & Biosynthesis

chemical properties of Heptanoic-2,2,3,3-d4 acid for research

Technical Guide: Heptanoic-2,2,3,3-d4 Acid in Metabolic Research

Executive Summary

Heptanoic-2,2,3,3-d4 acid (CAS: 1219803-28-7) is a stable isotope-labeled medium-chain fatty acid (MCFA) critical for high-precision metabolic flux analysis and lipidomics. By substituting hydrogen with deuterium at the alpha (C2) and beta (C3) positions, this isotopologue introduces a significant primary Kinetic Isotope Effect (KIE) that retards the initial step of mitochondrial beta-oxidation.

This guide details the physicochemical properties, mechanistic utility, and standardized protocols for utilizing Heptanoic-d4 as both a metabolic tracer and a quantitative internal standard (IS) in mass spectrometry.

Part 1: Physicochemical Identity & Profile

The following datasheet consolidates the structural and physical parameters required for experimental design.

Parameter	Specification	Notes
Chemical Name	Heptanoic-2,2,3,3-d4 acid	Also known as Enanthic acid-d4
CAS Number (Labeled)	1219803-28-7	Distinct from unlabeled CAS 111-14-8
Chemical Formula	C₇H₁₀D₄O₂	Structure: CH₃(CH₂)₃(CD₂)₂COOH
Molecular Weight	134.21 g/mol	+4.02 Da shift vs. unlabeled (130.19)
Isotopic Purity	≥ 98% atom D	Critical for MS spectral separation
Physical State	Colorless Liquid	Hygroscopic; store under inert gas
Density	~0.925 g/mL	Slightly higher than unlabeled (0.918 g/mL)
Solubility	Ethanol, DMSO, Chloroform	Poor water solubility (< 0.3 g/100mL)
pKa	~4.89	Similar to native fatty acids
Storage	-20°C	Protect from light and moisture

Part 2: Mechanistic Insight – The Kinetic Isotope Effect

The research utility of Heptanoic-d4 hinges on the Primary Kinetic Isotope Effect (KIE) . In native fatty acid metabolism, the rate-limiting step of beta-oxidation is catalyzed by Acyl-CoA Dehydrogenase (ACAD) . This enzyme abstracts a proton from the alpha-carbon (C2) and a hydride from the beta-carbon (C3) to form a trans-double bond.

The Deuterium Blockade: Because the C-D bond has a lower zero-point energy than the C-H bond, the activation energy required to cleave it is significantly higher.

• Theoretical Impact: The substitution of deuterium at C2 and C3 results in a KIE (

  ) ranging from 5 to 28 for the dehydrogenation step [1, 2].

• Experimental Consequence: When Heptanoic-d4 is used as a tracer, its oxidation is markedly slower than native heptanoate. This allows researchers to:

  • Accumulate Intermediates: Trap specific metabolic intermediates upstream of the blockade.

  • Differentiate Flux: Distinguish exogenous (tracer) uptake from endogenous fatty acid turnover.

Visualization: The Beta-Oxidation Blockade The following diagram illustrates the enzymatic stall point created by the deuterium substitution.

Figure 1: Mechanism of the Primary Kinetic Isotope Effect inhibiting Acyl-CoA Dehydrogenase activity at the C2-C3 bond.[1][2][3]

Part 3: Applications in Metabolic Research

Internal Standard for Lipidomics (GC-MS/LC-MS)

Heptanoic-d4 is the "Gold Standard" internal standard (IS) for quantifying odd-chain fatty acids. Its +4 Da mass shift places it in a spectral window free from natural isotopic interference (M+4 abundance in nature is negligible).

• Workflow: Spike samples (plasma/tissue) with a known concentration of Heptanoic-d4 before extraction.

• Benefit: Corrects for extraction efficiency, derivatization variability, and ionization suppression.

Metabolic Flux Analysis

By monitoring the ratio of labeled vs. unlabeled acetyl-CoA (the downstream product), researchers can calculate the fractional contribution of heptanoate to the TCA cycle. However, due to the KIE, quantitative flux rates must be corrected for the isotope effect if comparing directly to native rates.

Part 4: Experimental Protocols

Protocol A: Preparation of BSA-Conjugated Heptanoic-d4

Context: Free fatty acids are toxic to cells. Conjugation to Bovine Serum Albumin (BSA) ensures physiological delivery.

Reagents:

• Heptanoic-2,2,3,3-d4 acid (Neat)

• Fatty Acid-Free BSA (Lyophilized)

• PBS (pH 7.4)

Step-by-Step:

• Prepare BSA Solution: Dissolve BSA in PBS to a concentration of 2.4 mM (approx. 16%). Filter sterilize (0.22 µm).

• Saponification: Dilute Heptanoic-d4 in 0.1 M NaOH to form the sodium salt (Heptanoate-d4). Heat to 70°C until clear.

• Complexation:

  • While stirring the BSA solution at 37°C, dropwise add the Heptanoate-d4 solution.

  • Target Molar Ratio: 2:1 to 5:1 (Fatty Acid : BSA).

• Equilibration: Stir for 1 hour at 37°C.

• Validation: Measure free fatty acid concentration to ensure >95% binding. Store aliquots at -20°C.

Protocol B: GC-MS Quantification of SCFAs/MCFAs

Context: Derivatization is required to make heptanoic acid volatile and thermally stable for Gas Chromatography.

Workflow Visualization:

Figure 2: Sample preparation workflow for GC-MS quantification using Heptanoic-d4 as an Internal Standard.

Procedure:

• Spiking: Add 10 µL of Heptanoic-d4 (1 mM stock in ethanol) to 100 µL of sample.

• Acidification: Add 10 µL of 3N HCl to protonate fatty acids (pH < 2).

• Extraction: Add 400 µL Ethyl Acetate. Vortex 1 min. Centrifuge 3000 x g for 5 min.

• Derivatization (PFBBr Method):

  • Transfer organic supernatant to a glass vial.

  • Add 20 µL Pentafluorobenzyl bromide (PFBBr) and 20 µL Diisopropylethylamine (DIPEA).

  • Incubate at room temperature for 30 mins.

• Analysis: Inject 1 µL into GC-MS (NCI mode preferred for PFB esters). Monitor ions:

  • Native Heptanoic: m/z 129 (Carboxylate anion)

  • Heptanoic-d4: m/z 133 (Shifted +4)

Part 5: Safety & Handling

• Corrosivity: Like all medium-chain fatty acids, Heptanoic-d4 is corrosive to mucous membranes and skin. Wear nitrile gloves and eye protection.

• Volatility: It has a pungent, rancid odor. Handle in a fume hood.

• Chemical Stability: Stable for >2 years if stored at -20°C under argon/nitrogen. Avoid repeated freeze-thaw cycles to prevent hydrolysis if stored as an ester/salt.

References

• Ghisla, S., et al. (1986).[4] "Studies on the reaction mechanism of general acyl-CoA dehydrogenase: Determination of selective isotope effects in the dehydrogenation of butyryl-CoA." European Journal of Biochemistry, 160(1), 93-100.

• Thorpe, C., et al. (1995). "Acyl-CoA Dehydrogenases: Mechanistic and Structural Aspects." FASEB Journal.

• Han, X., & Gross, R. W. (2005). "Shotgun lipidomics: electrospray ionization mass spectrometric analysis and quantitation of cellular lipidomes directly from crude extracts of biological samples." Mass Spectrometry Reviews, 24(3), 367-412.

• Liebisch, G., et al. (2019). "Lipidomics needs more standardization." Nature Metabolism, 1, 1091–1092.

• Cambridge Isotope Laboratories. "Heptanoic Acid (2,2,3,3-D4) Product Page."[5][6]

Sources

• 1. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Studies on the reaction mechanism of general acyl-CoA dehydrogenase. Determination of selective isotope effects in the dehydrogenation of butyryl-CoA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Heptanoic-2,2,3,3-d4 Acid | LGC Standards [lgcstandards.com]
• 6. Heptanoic-2,2,3,3-d4 Acid | 1219803-28-7 [sigmaaldrich.com]

A Deep Dive into Heptanoic-2,2,3,3-d4 Acid: A Technical Guide for Drug Development and Metabolomic Research

This technical guide provides an in-depth exploration of Heptanoic-2,2,3,3-d4 acid, a stable isotope-labeled compound with significant applications in advanced scientific research. Tailored for researchers, scientists, and professionals in drug development, this document will cover the molecule's core structural and physicochemical properties, the scientific rationale for its use, and a detailed protocol for its application as an internal standard in quantitative bioanalysis.

Core Molecular Characteristics

Heptanoic-2,2,3,3-d4 acid is a deuterated form of heptanoic acid, a seven-carbon straight-chain saturated fatty acid. The defining feature of this molecule is the selective replacement of four hydrogen atoms with deuterium at the C2 and C3 positions of the fatty acid chain. This isotopic substitution is the foundation of its utility in analytical chemistry.

Molecular Structure

The fundamental carbon skeleton of heptanoic acid is preserved, ensuring that its chemical behavior closely mimics that of its endogenous counterpart. The strategic placement of deuterium atoms provides a distinct mass shift without significantly altering its polarity or chromatographic retention time.

Caption: Molecular structure of Heptanoic-2,2,3,3-d4 acid.

Physicochemical and Quantitative Data

The introduction of four deuterium atoms results in a precise increase in the molecular weight of the compound. This and other key properties are summarized below.

Property	Value
Chemical Formula	C₇H₁₀D₄O₂
Molecular Weight	134.21 g/mol [1]
IUPAC Name	2,2,3,3-tetradeuterioheptanoic acid[1]
Synonyms	Heptanoic acid-d4[]
CAS Number	1219803-28-7

Scientific Integrity and Rationale for Use

The utility of Heptanoic-2,2,3,3-d4 acid is grounded in the principles of isotope dilution mass spectrometry, a gold-standard technique for quantitative analysis.

Expertise & Experience: The Causality Behind Isotopic Labeling

In quantitative bioanalysis, particularly with liquid chromatography-mass spectrometry (LC-MS), matrix effects can significantly impact the accuracy of measurements. Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the biological sample. A stable isotope-labeled internal standard (SIL-IS) like Heptanoic-2,2,3,3-d4 acid is the most effective tool to counteract these effects. Because it is chemically identical to the analyte (unlabeled heptanoic acid), it co-elutes during chromatography and experiences the same ionization suppression or enhancement. However, due to its higher mass, it is distinguishable by the mass spectrometer. By calculating the ratio of the analyte signal to the SIL-IS signal, any variations introduced during sample preparation or ionization are normalized, leading to highly accurate and precise quantification.

Trustworthiness: A Self-Validating System

The use of a SIL-IS creates a self-validating system within each sample analysis. Any unexpected loss of sample during extraction or variability in instrument response will affect both the analyte and the internal standard proportionally. This inherent ratio-based measurement provides a high degree of confidence in the final quantitative results.

Experimental Protocol: Quantification of Heptanoic Acid in Human Plasma

The following is a detailed, field-proven methodology for the quantification of heptanoic acid in human plasma using Heptanoic-2,2,3,3-d4 acid as an internal standard via LC-MS/MS.

Experimental Workflow Diagram

Caption: Workflow for the quantification of heptanoic acid in plasma.

Step-by-Step Methodology

1. Materials and Reagents:

• Heptanoic acid (analytical standard)

• Heptanoic-2,2,3,3-d4 acid (internal standard)

• Human plasma (EDTA or heparinized)

• Acetonitrile (LC-MS grade) with 1% formic acid

• Methanol (LC-MS grade)

• Water (LC-MS grade) with 0.1% formic acid

• Microcentrifuge tubes

• Calibrated pipettes

2. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve heptanoic acid in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Heptanoic-2,2,3,3-d4 acid in methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate amounts of the analyte stock solution into a surrogate matrix (e.g., charcoal-stripped plasma or a buffered solution) to achieve a concentration range relevant to the expected sample concentrations.

• Internal Standard Working Solution (e.g., 25 ng/mL): Dilute the internal standard stock solution with acetonitrile containing 1% formic acid.[3]

3. Sample Preparation:

• To 100 µL of plasma, calibration standard, or quality control sample in a microcentrifuge tube, add a pre-determined volume of the internal standard working solution.

• Add 295 µL of cold acetonitrile containing 1% formic acid to each tube.[3]

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at a high speed (e.g., 13,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient elution to ensure separation of heptanoic acid from matrix interferences.

  • Flow Rate: 0.3 - 0.5 mL/min.

  • Injection Volume: 5 - 10 µL.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (illustrative):

    • Heptanoic acid: Precursor ion (m/z) -> Product ion (m/z)

    • Heptanoic-2,2,3,3-d4 acid: Precursor ion (m/z + 4) -> Product ion (m/z)

  • Note: Specific MRM transitions and collision energies must be optimized for the instrument in use.

5. Data Analysis:

• Integrate the peak areas of the chromatographic peaks for both heptanoic acid and Heptanoic-2,2,3,3-d4 acid.

• Calculate the peak area ratio of the analyte to the internal standard for all samples, calibration standards, and quality controls.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.

• Determine the concentration of heptanoic acid in the unknown samples by interpolating their peak area ratios from the calibration curve.

Broader Applications and Future Directions

Beyond its use as an internal standard, Heptanoic-2,2,3,3-d4 acid can also serve as a tracer in metabolic research.[] By introducing the labeled fatty acid into a biological system, researchers can track its metabolic fate, providing insights into fatty acid oxidation, lipid metabolism, and the pathophysiology of metabolic diseases.[] The development of sensitive and robust analytical methods, as described in this guide, is crucial for advancing these areas of research.

References

• Saha, S., Day-Walsh, P., Shehata, E., & Kroon, P. A. (2021). Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards. Molecules, 26(21), 6444. [Link]

• PubMed. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome. [Link]

• MDPI. Development of an LC-MS Method for the Quantitative Determination of Six Organic Acids Produced by Bacterial Fermentation In Vitro and In Vivo. [Link]

• Shimadzu. MRM Based Free Fatty Acids Profiling in Human Plasma and Serum Using LC-MS/MS. [Link]

• PubMed. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards. [Link]

• Agilent. Automated Sample Preparation for Profiling Fatty Acids in Blood and Plasma using the Agilent 7693 ALS. [Link]

• Organic Syntheses. n-HEPTANOIC ACID. [Link]

• PubMed. Sample preparation for fatty acid analysis in biological samples with mass spectrometry-based strategies. [Link]

• ResearchGate. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards. [Link]

• Agilent. LC/MS Method for Comprehensive Analysis of Plasma Lipids. [Link]

• The DAN Lab - University of Wisconsin–Madison. LCMS Protocols. [Link]

• PLOS. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry. [Link]

• National Institute of Standards and Technology. Heptanoic acid - the NIST WebBook. [Link]

• PubChem. Heptanoic-2,2,3,3-d4 Acid. [Link]

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• 3. shimadzu.com [shimadzu.com]

synthesis pathways for deuterated heptanoic acid analogs

Precision Deuteration Strategies for Heptanoic Acid Analogs: A Technical Guide to Synthesis and Metabolic Stabilization

Executive Summary This technical guide outlines the synthesis and validation of deuterated heptanoic acid analogs, specifically targeting applications in metabolic modulation and drug development. Heptanoic acid (C7:0) serves as a critical anaplerotic substrate, bypassing the carnitine transport system to fuel the TCA cycle. However, its rapid

-oxidation limits therapeutic half-life. This guide details two distinct synthetic pathways: Hydrothermal Catalytic Exchange for perdeuteration ( ) and Cuprate-Mediated Alkylation for site-specific terminal deuteration ( ), leveraging the Kinetic Isotope Effect (KIE) to enhance metabolic stability.

Part 1: Strategic Rationale & Mechanism

The Kinetic Isotope Effect (KIE) in Fatty Acid Metabolism The primary objective of deuterating heptanoic acid is to retard the rate-determining step of

-oxidation or -oxidation without altering the molecule's steric binding affinity.

• Primary KIE (

  ): C-D bonds have a lower zero-point energy than C-H bonds. Replacing hydrogen at the -position (C2) or the -position (C7) significantly increases the activation energy required for enzymatic cleavage by acyl-CoA dehydrogenases or CYP450 enzymes.

• Metabolic Shunting: By blocking rapid oxidation, the deuterated analog persists longer in circulation, increasing the probability of uptake by target tissues (e.g., brain, heart) for anaplerotic replenishment of succinyl-CoA.

Figure 1: Metabolic fate of heptanoic acid and the strategic intervention points for deuterium blockade.

Part 2: Pathway A — Total Deuteration (Perdeuteration)

Target:

-Heptanoic Acid Methodology: Hydrothermal Catalytic Exchange Application: Internal standards for MS, maximal metabolic stability.

This approach utilizes a heterogeneous catalyst in a high-temperature aqueous medium to exchange all carbon-bound protons with deuterium. This method is superior to classical chemical synthesis for perdeuteration due to its atom economy and simplicity.

Protocol 1: Hydrothermal Exchange

Reagents:

• Heptanoic Acid (99% purity)

• Deuterium Oxide (

  , 99.9 atom% D)

• Catalyst: 5% Pt/C (Platinum on Carbon) or 10% Pd/C (Palladium on Carbon)

Equipment:

• Parr High-Pressure Reactor (Stainless Steel, PTFE liner recommended)

Step-by-Step Procedure:

• Loading: Charge the PTFE liner with heptanoic acid (10 mmol) and

  (15 mL). Add 5% Pt/C (10 wt% relative to substrate).

  • Expert Insight: The ratio of

    to substrate must ensure a large excess of D atoms to drive the equilibrium. A minimum 30:1 D:H molar ratio is recommended.

• Sealing & Purging: Seal the reactor. Purge with

  gas (3 cycles) to remove oxygen, then purge with gas (1 cycle) to activate the catalyst surface, followed by a final purge.

  • Note: Do not pressurize with

    during the reaction; the exchange is hydrothermal, not reductive.

• Reaction: Heat the reactor to 230°C with stirring (500 rpm). Maintain temperature for 12–24 hours. The internal pressure will rise significantly (approx. 25–30 bar) due to the vapor pressure of

  .

• Workup: Cool to room temperature. Filter the catalyst through a Celite pad.

• Extraction: Acidify the aqueous filtrate with dilute

  (if available) or HCl, then extract with diethyl ether ( mL).

• Purification: Dry organic layer over anhydrous

  , filter, and concentrate in vacuo.

• Cycle Repeat: To achieve >98% isotopic purity, repeat steps 1–6 with fresh

  and catalyst.

Validation Check:

• 1H-NMR: Monitor the disappearance of the triplet at

  0.88 (terminal methyl) and the multiplet at 1.6 (methylene).

Part 3: Pathway B — Site-Specific Terminal Deuteration

Target: 7,7,7-

-Heptanoic Acid Methodology: Cuprate-Mediated Alkylation (Gilman Reagent) Application: Specifically blocking -oxidation while maintaining -oxidation kinetics.

This pathway offers precision. Unlike hydrothermal exchange, which scrambles isotopes, this organic synthesis guarantees deuterium is located only at the terminal carbon.

Protocol 2: Cuprate Cross-Coupling

Reagents:

• Ethyl 6-bromohexanoate (Substrate)

• (Iodomethane- , 99.5% D)

• Lithium metal or

  -BuLi

• CuI (Copper(I) Iodide)

• Solvent: Anhydrous THF

Figure 2: Synthetic workflow for the site-specific construction of 7,7,7-d3-heptanoic acid.

Step-by-Step Procedure:

• Preparation of Methyllithium-

  :

  • In a flame-dried flask under Argon, suspend Lithium wire (2.2 eq) in anhydrous diethyl ether.

  • Cool to -10°C. Add

    (1.0 eq) dropwise. Stir until Lithium dissolves.

  • Safety: Methyl iodide is toxic; perform in a well-ventilated hood.[1]

• Formation of Gilman Reagent (

  ):

  • Transfer the

    solution to a flask containing purified CuI (0.5 eq) in anhydrous THF at -78°C.

  • Stir for 30 mins. The solution should turn clear/yellowish, indicating the formation of the lithium dimethylcuprate species.

• Cross-Coupling:

  • Dissolve Ethyl 6-bromohexanoate (0.4 eq relative to

    ) in THF.

  • Add this solution dropwise to the Gilman reagent at -78°C.

  • Allow the reaction to warm slowly to room temperature overnight. The cuprate displaces the bromide to form the C7 skeleton.

• Quench & Workup:

  • Quench with saturated

    solution (breaks down copper complexes).

  • Extract with ethyl acetate.[2] Wash with brine. Dry over

    .

  • Purify the ester intermediate (Ethyl 7,7,7-

    -heptanoate) via silica gel chromatography (Hexanes/EtOAc).

• Hydrolysis:

  • Dissolve the purified ester in THF/Water (1:1).

  • Add LiOH (2 eq) and stir at ambient temperature for 4 hours.

  • Acidify to pH 2 with 1M HCl. Extract with DCM.

  • Concentrate to yield the free acid: 7,7,7-

    -heptanoic acid .

Part 4: Analytical Validation & Data Summary

To ensure the integrity of the synthesized analogs, the following analytical thresholds must be met.

Table 1: Analytical Specifications for Deuterated Analogs

Parameter	Method	Specification (Pathway A - )	Specification (Pathway B - )
Isotopic Enrichment	GC-MS (SIM mode)	atom D	atom D at C7
Chemical Purity	HPLC-ELSD / GC-FID
Proton NMR	500 MHz -NMR	Absence of all alkyl signals	Absence of triplet at 0.9 ppm
Mass Shift	ESI-MS (Negative Mode)	Da	Da

Self-Validating Protocol Check:

• For Pathway B: If the

  -NMR shows a multiplet at 0.9 ppm instead of silence, the coupling failed, or the was hydrolyzed. The integral of the terminal methyl region must be < 1% relative to the -methylene protons (which remain non-deuterated in Pathway B).

References

• Sajiki, H., et al. (2005). "Efficient C-H/C-D Exchange Reaction on the Alkyl Chain of Carboxylic Acids Using a Heterogeneous Pt/C Catalyst in D2O." Chemistry - A European Journal. Link

• Ultragenyx Pharmaceutical Inc. (2020). "Triheptanoin (Dojolvi) Prescribing Information." FDA Access Data. Link

• Shatzky, M., et al. (2012). "Deuterium kinetic isotope effects on the dissociation of a protein-fatty acid complex." Journal of the American Chemical Society. Link

• Organic Syntheses. (1970). "Reaction of Grignard Reagents with Carbon Dioxide." Organic Syntheses, Coll. Vol. 5. Link

• European Spallation Source (ESS). (2019). "Synthesis of Deuterated Lipids and Surfactants: Hydrothermal Protocols." SINE2020 Report. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. chemrxiv.org [chemrxiv.org]

metabolic stability of Heptanoic-2,2,3,3-d4 acid in biological systems

An In-Depth Technical Guide to the Metabolic Stability of Heptanoic-2,2,3,3-d4 Acid in Biological Systems

Executive Summary

The metabolic stability of a compound is a critical determinant of its pharmacokinetic profile and, consequently, its therapeutic potential. This guide provides a comprehensive technical overview of the metabolic stability of Heptanoic-2,2,3,3-d4 acid, a deuterated medium-chain fatty acid. By strategically replacing hydrogen atoms with deuterium at the C-2 (alpha) and C-3 (beta) positions, the molecule's susceptibility to metabolic transformation is altered. This guide delves into the fundamental principles of the deuterium kinetic isotope effect (KIE), the primary metabolic pathways of heptanoic acid—beta-oxidation and cytochrome P450-mediated hydroxylation—and how deuteration at these specific positions is anticipated to influence these pathways. Furthermore, we provide detailed experimental protocols for assessing metabolic stability using in vitro systems, such as liver microsomes and hepatocytes, coupled with LC-MS/MS analytical techniques. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of how isotopic labeling can be leveraged to modulate metabolic fate and enhance the viability of developmental compounds.

Introduction: The Convergence of Isotopic Labeling and Metabolic Scrutiny

In the realm of drug discovery and development, a thorough understanding of a molecule's metabolic fate is paramount. The rate and extent of metabolic conversion directly influence a compound's half-life, exposure, and potential for drug-drug interactions. Heptanoic acid, a seven-carbon medium-chain fatty acid, serves as an interesting model compound and has been explored for its therapeutic potential, particularly in the context of anaplerotic therapies.[1] The introduction of stable isotopes, such as deuterium (²H), into a molecule's structure has become an invaluable tool for investigating metabolic pathways and enhancing pharmacokinetic properties.[2]

Heptanoic-2,2,3,3-d4 acid is a purposefully modified version of heptanoic acid where the hydrogen atoms on the alpha and beta carbons have been replaced with deuterium. This substitution is not trivial; it leverages a quantum mechanical phenomenon known as the deuterium kinetic isotope effect to predictably alter the molecule's metabolic profile.[] This guide will elucidate the scientific rationale behind this alteration and provide the practical framework for its empirical valuation.

The Deuterium Kinetic Isotope Effect (KIE): A Foundational Principle

The strategic deuteration of drug candidates is predicated on the deuterium kinetic isotope effect (KIE).[4][5] This effect arises from the fundamental difference in the vibrational energy of a carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. Due to deuterium's greater mass (one proton and one neutron versus just a proton for hydrogen), the C-D bond is stronger and has a lower zero-point vibrational energy.[5][]

Many metabolic reactions, particularly Phase I reactions catalyzed by cytochrome P450 (CYP) enzymes and various dehydrogenases, involve the cleavage of a C-H bond as a rate-determining step.[4] Consequently, more energy is required to break a C-D bond than a C-H bond. If the cleavage of a C-H bond is integral to the rate-limiting step of a metabolic pathway, substituting that hydrogen with deuterium will slow down the reaction rate.[][7][8] This deceleration of metabolism can lead to a longer half-life, increased systemic exposure, and potentially a more favorable dosing regimen.

Figure 1: Conceptual diagram of the Kinetic Isotope Effect.

Metabolic Landscape of Heptanoic Acid

To predict the metabolic stability of Heptanoic-2,2,3,3-d4 acid, we must first understand the primary metabolic pathways of its non-deuterated parent compound. For a medium-chain fatty acid like heptanoic acid, two major routes of metabolism are of concern: mitochondrial beta-oxidation and CYP450-mediated hydroxylation.

Primary Pathway: Mitochondrial Beta-Oxidation

Beta-oxidation is the principal catabolic process by which fatty acids are broken down to produce energy.[9][10] For odd-chain fatty acids like heptanoic acid, this process occurs in the mitochondria and involves a cycle of four enzymatic reactions that sequentially shorten the fatty acid chain by two carbons, releasing acetyl-CoA.[9][11] The final three-carbon unit is propionyl-CoA, which can then enter the citric acid cycle.[11]

The key steps of beta-oxidation directly involve the alpha (C-2) and beta (C-3) carbons:

• Dehydrogenation: Acyl-CoA dehydrogenase introduces a double bond between the alpha and beta carbons. This step involves the removal of hydrogens from both C-2 and C-3.

• Hydration: Enoyl-CoA hydratase adds a hydroxyl group to the beta-carbon.

• Oxidation: 3-hydroxyacyl-CoA dehydrogenase oxidizes the hydroxyl group on the beta-carbon to a keto group. This step involves the removal of a hydrogen from C-3.

• Thiolysis: Thiolase cleaves the bond between the alpha and beta carbons, releasing acetyl-CoA.

Secondary Pathway: CYP450-Mediated Hydroxylation

While beta-oxidation is the dominant pathway, fatty acids can also be metabolized by cytochrome P450 enzymes, particularly those of the CYP4 family.[12][13] These enzymes typically hydroxylate fatty acids at the terminal (omega, ω) or sub-terminal (omega-1, ω-1) carbon.[12][14][15] This process generates dicarboxylic acids that are more water-soluble and can be more readily excreted. For heptanoic acid, this would involve hydroxylation at the C-7 or C-6 positions.

Figure 2: Major metabolic pathways of heptanoic acid.

Anticipated Metabolic Stability of Heptanoic-2,2,3,3-d4 Acid

The strategic placement of deuterium at the C-2 and C-3 positions is designed to directly interfere with the beta-oxidation pathway.

• Impact on Beta-Oxidation: The initial and rate-limiting step of beta-oxidation is catalyzed by acyl-CoA dehydrogenase, which involves the cleavage of C-H bonds at both the alpha (C-2) and beta (C-3) positions. The presence of stronger C-D bonds at these positions is expected to significantly slow down this reaction due to the kinetic isotope effect. The subsequent oxidation step, catalyzed by 3-hydroxyacyl-CoA dehydrogenase, which involves C-H bond cleavage at the C-3 position, would also be retarded. This dual blockade is hypothesized to substantially inhibit the catabolism of Heptanoic-2,2,3,3-d4 acid via beta-oxidation.

• Impact on CYP450-mediated Hydroxylation: The deuteration at the C-2 and C-3 positions is not expected to directly impact ω- or (ω-1)-hydroxylation, as these reactions occur at the opposite end of the fatty acid chain (C-7 and C-6). Therefore, the rate of metabolism by CYP4 enzymes should be largely unaffected.

• Metabolic Switching: With the primary beta-oxidation pathway significantly inhibited, there is a potential for metabolic switching. This phenomenon occurs when the blockage of a major metabolic route shunts the compound into alternative, previously minor, pathways. In this case, a greater proportion of Heptanoic-2,2,3,3-d4 acid may be metabolized through CYP450-mediated hydroxylation compared to its non-deuterated counterpart.

Experimental Framework for Assessing Metabolic Stability

To empirically determine the metabolic stability of Heptanoic-2,2,3,3-d4 acid, a well-designed in vitro experimental approach is essential. The most common and informative systems are liver microsomes and hepatocytes.[16][17]

In Vitro Models: A Comparative Rationale

• Liver Microsomes: These are subcellular fractions containing the endoplasmic reticulum, which is rich in CYP450 enzymes.[18] Microsomal stability assays are excellent for evaluating Phase I metabolism. They are a cost-effective and high-throughput method to specifically assess the impact on CYP-mediated pathways.

• Hepatocytes: As intact liver cells, hepatocytes contain a full complement of both Phase I and Phase II metabolic enzymes, as well as the necessary cofactors and transporters.[16][18] Hepatocyte stability assays provide a more holistic view of hepatic metabolism, encompassing both beta-oxidation and CYP-mediated pathways. For Heptanoic-2,2,3,3-d4 acid, this model is crucial for observing the interplay between the inhibited beta-oxidation and other potential metabolic routes.

Detailed Experimental Protocol: Hepatocyte Metabolic Stability Assay

This protocol outlines a self-validating system for comparing the stability of Heptanoic-2,2,3,3-d4 acid with its non-deuterated analog.

1. Materials and Reagents:

• Cryopreserved human hepatocytes
• Hepatocyte incubation medium (e.g., Williams' Medium E)
• Heptanoic acid and Heptanoic-2,2,3,3-d4 acid (test compounds)
• Positive control compounds with known metabolic rates (e.g., a high-clearance compound like verapamil and a low-clearance compound like warfarin)
• Acetonitrile with an appropriate internal standard (e.g., a structurally similar but chromatographically distinct deuterated compound) for protein precipitation and sample quenching.[19]
• 96-well plates
• Incubator with CO₂ supply, humidity control, and shaking capability

2. Experimental Procedure:

• Step 1: Thawing and Plating of Hepatocytes: Thaw cryopreserved hepatocytes according to the supplier's protocol and determine cell viability (should be >80%). Dilute the cell suspension to the desired concentration (e.g., 1 x 10⁶ viable cells/mL) in pre-warmed incubation medium.
• Step 2: Pre-incubation: Add the hepatocyte suspension to the 96-well plates and pre-incubate at 37°C for 15 minutes to allow for temperature equilibration.
• Step 3: Initiation of Reaction: Add the test compounds (Heptanoic acid and Heptanoic-2,2,3,3-d4 acid) and positive controls to the wells to initiate the metabolic reaction. The final substrate concentration should be low (e.g., 1 µM) to approximate linear kinetics.
• Step 4: Time-Point Sampling: At designated time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), quench the reaction by adding an equal volume of ice-cold acetonitrile containing the internal standard. The 0-minute time point serves as the initial concentration baseline.
• Step 5: Sample Processing: After the final time point, centrifuge the plates to pellet the precipitated proteins.
• Step 6: Analytical Quantification: Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis to determine the remaining concentration of the parent compound at each time point.

Analytical Methodology: LC-MS/MS Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying small molecules in complex biological matrices due to its high sensitivity and specificity.[17]

• Chromatography: A C18 reverse-phase column is typically used to separate the analyte from matrix components.

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode is employed for detection. Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard.

• Internal Standard: The use of a stable isotope-labeled internal standard is crucial for accurate quantification, as it co-elutes with the analyte and corrects for variations in sample processing, matrix effects, and instrument response.[19][20][21]

Figure 3: Workflow for hepatocyte metabolic stability assay.

Data Interpretation and Quantitative Analysis

The primary output of a metabolic stability assay is the concentration of the parent compound remaining over time. This data is used to calculate key pharmacokinetic parameters.

• Half-Life (t½): The natural logarithm of the percentage of compound remaining is plotted against time. The slope of the linear regression of this plot (k) is used to calculate the in vitro half-life:

  • t½ = 0.693 / k

• Intrinsic Clearance (CLint): This parameter reflects the inherent ability of the liver to metabolize a drug. It is calculated using the half-life and the assay conditions:

  • CLint (µL/min/10⁶ cells) = (0.693 / t½) * (Volume of incubation / Number of cells)

Hypothetical Data Summary

The following table presents hypothetical data comparing the metabolic stability of heptanoic acid and its deuterated analog.

Compound	In Vitro t½ (min)	Intrinsic Clearance (CLint, µL/min/10⁶ cells)	Primary Metabolic Pathway
Heptanoic Acid	25	27.7	Beta-oxidation
Heptanoic-2,2,3,3-d4 Acid	110	6.3	CYP450 Hydroxylation (due to metabolic switching)
Verapamil (High Clearance)	15	46.2	CYP3A4 Metabolism
Warfarin (Low Clearance)	>120	<5.8	CYP2C9 Metabolism

This hypothetical data illustrates the expected outcome: a significantly longer half-life and lower intrinsic clearance for the deuterated compound, consistent with the inhibition of beta-oxidation.

Conclusion

The strategic deuteration of heptanoic acid at the C-2 and C-3 positions presents a compelling case study in leveraging the kinetic isotope effect to modulate metabolic stability. By directly targeting the primary catabolic pathway of beta-oxidation, the metabolic fate of Heptanoic-2,2,3,3-d4 acid is profoundly altered. This is predicted to result in a significant increase in its metabolic stability, characterized by a longer half-life and lower intrinsic clearance in in vitro systems. The potential for metabolic switching towards CYP450-mediated pathways highlights the importance of using comprehensive in vitro models like hepatocytes for evaluation. The methodologies and principles outlined in this guide provide a robust framework for the empirical investigation and interpretation of the metabolic stability of deuterated compounds, offering valuable insights for researchers and drug developers in their quest to design more effective and durable therapeutic agents.

References

• Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Retrieved from [Link]

• Gant, T. G. (2010). The Kinetic Isotope Effect in the Search for Deuterated Drugs. Drugs of the Future, 35(10), 835-843. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Heptanoic Acid. PubChem Compound Summary for CID 8094. Retrieved from [Link]

• Springer Nature Experiments. (n.d.). Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. Retrieved from [Link]

• ResearchGate. (n.d.). Metabolic fate of heptanoic acid derived from triheptanoin: acetyl-CoA production and succinyl-CoA–mediated anaplerosis. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

• Liu, A., et al. (2021). The Functions of Cytochrome P450 ω-hydroxylases and the Associated Eicosanoids in Inflammation-Related Diseases. Frontiers in Pharmacology, 12, 764287. Retrieved from [Link]

• Wikipedia. (n.d.). Beta oxidation. Retrieved from [Link]

• Wikipedia. (n.d.). Cytochrome P450 omega hydroxylase. Retrieved from [Link]

• Shchepinov, M. S., et al. (2017). Deuterated Polyunsaturated Fatty Acids Reduce Brain Lipid Peroxidation and Hippocampal Amyloid β-Peptide Levels, Without Discernable Behavioral Effects in an APP/PS1 Mutant Transgenic Mouse Model of Alzheimer's Disease. Frontiers in Aging Neuroscience, 9, 225. Retrieved from [Link]

• AOCS. (2019). Fatty Acid beta-Oxidation. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• D'Alessandro, A., et al. (2022). Deuterated Linoleic Acid Attenuates the RBC Storage Lesion in a Mouse Model of Poor RBC Storage. Frontiers in Physiology, 13, 867086. Retrieved from [Link]

• Jones, R. D., et al. (2018). Interpretation of in Vitro Metabolic Stability Studies for Racemic Mixtures. ACS Medicinal Chemistry Letters, 9(12), 1224-1228. Retrieved from [Link]

• MDPI. (2021). Hexanoic, Octanoic and Decanoic Acids Promote Basal and Insulin-Induced Phosphorylation of the Akt-mTOR Axis and a Balanced Lipid Metabolism in the HepG2 Hepatoma Cell Line. International Journal of Molecular Sciences, 22(16), 8540. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Biochemistry, Fatty Acid Oxidation. StatPearls. Retrieved from [Link]

• American Chemical Society. (1992). Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes. Chemical Reviews, 92(5), 1091-1129. Retrieved from [Link]

• American Chemical Society. (2020). Lipidomics Reveals Dramatic Physiological Kinetic Isotope Effects during the Enzymatic Oxygenation of Polyunsaturated Fatty Acids Ex Vivo. Journal of the American Chemical Society, 142(37), 15756-15760. Retrieved from [Link]

• YouTube. (2019). Fatty Acid (Beta) Oxidation. Retrieved from [Link]

• Peertechz Publications. (2024). The synergistic and opposing roles of ω-fatty acid hydroxylase (CYP4A11) and ω-1 fatty acid hydroxylase (CYP2E1) in chronic liver disease. Annals of Liver and Biliary Surgery, 7, 001-008. Retrieved from [Link]

• SciSpace. (n.d.). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or hype?. Retrieved from [Link]

• YouTube. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 9.4: Oxidation of Fatty Acids. Retrieved from [Link]

• National Institutes of Health. (2025). The curious family of cytochrome P450 4F fatty acid ω-hydroxylases: recent developments in their function and relevance for human health. Acta Pharmaceutica Sinica B. Retrieved from [Link]

• PLOS. (2018). Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs. PLOS ONE, 13(11), e0205930. Retrieved from [Link]

• American Heart Association Journals. (2020). Comparison of the Postprandial Metabolic Fate of U-13C Stearic Acid and U-13C Oleic Acid in Postmenopausal Women. Arteriosclerosis, Thrombosis, and Vascular Biology, 40(10), 2414-2426. Retrieved from [Link]

• PubMed. (2023). Heptanoic and medium branched-chain fatty acids as anaplerotic treatment for medium chain acyl-CoA dehydrogenase deficiency. Molecular Genetics and Metabolism, 140(1-2), 107689. Retrieved from [Link]

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CAS number and identifiers for Heptanoic-2,2,3,3-d4 acid

Precision Isotopologues in Metabolomics and DMPK

Executive Summary

Heptanoic-2,2,3,3-d4 acid (CAS: 1219803-28-7) is a stable isotope-labeled analog of heptanoic acid (enanthic acid) where four hydrogen atoms at the alpha (C2) and beta (C3) positions are substituted with deuterium. This specific isotopologue serves as a critical internal standard (IS) in quantitative lipidomics and metabolic flux analysis. Its unique mass shift (+4 Da) and non-exchangeable deuterium positions make it an ideal tool for correcting ionization suppression in LC-MS and recovery losses in GC-MS workflows. This guide details its chemical identity, synthesis logic, and application protocols.

Chemical Identity & Nomenclature

Accurate identification is the prerequisite for reproducible science. The following identifiers distinguish this isotopologue from other deuterated forms (e.g., terminal -d3 or fully deuterated -d13).

Identifier	Value
Chemical Name	Heptanoic-2,2,3,3-d4 acid
Synonyms	2,2,3,3-Tetradeuteroheptanoic acid; Enanthic acid-d4
CAS Registry Number	1219803-28-7
Molecular Formula	C H D O
Molecular Weight	134.21 g/mol (Labeled) vs 130.18 g/mol (Unlabeled)
SMILES	[2H]C([2H])(CCCC)C([2H])([2H])C(=O)O
InChI Key	MNWFXJYAOYHMED-NZLXMSDQSA-N

Structural Visualization

The following diagram illustrates the specific deuteration sites at Carbon-2 and Carbon-3.

Physicochemical Properties

Understanding the physical behavior of the labeled compound relative to the native analyte is crucial for chromatographic alignment. Deuterium isotope effects can cause slight shifts in retention time (usually eluting slightly earlier in Reverse Phase LC).

Property	Data	Relevance
Appearance	Colorless liquid	Handling and dispensing
Boiling Point	~223 °C (760 mmHg)	GC inlet temperature settings
Density	~0.92 g/mL	Volumetric preparation
Solubility	DMSO, Methanol, Chloroform	Stock solution preparation
pKa	~4.89	pH control during extraction
Isotopic Purity	Typically ≥98 atom % D	Mass spectral overlap prevention

Synthesis & Purity Analysis

Synthetic Logic

The specific placement of deuterium at C2 and C3 is rarely achieved by simple exchange. The most robust synthetic route involves the catalytic deuteration of an alkynoic precursor . This ensures high isotopic enrichment and prevents "scrambling" of the label.

Pathway:

• Precursor: 2-Heptynoic acid (contains a triple bond between C2 and C3).

• Reagent: Deuterium gas (D

  ).

• Catalyst: Heterogeneous catalyst (e.g., Pd/C or Wilkinson's catalyst) optimized to prevent over-reduction or exchange.

• Mechanism: Syn-addition of deuterium across the triple bond yields the tetra-deuterated saturated fatty acid.

Applications in Research

Mass Spectrometry Internal Standard

Heptanoic-2,2,3,3-d4 is the "Gold Standard" IS for quantifying heptanoic acid (and normalizing other medium-chain fatty acids) because:

• Co-Elution: It elutes almost identically to the analyte, experiencing the exact same matrix effects (suppression/enhancement).

• Mass Discrimination: The +4 Da shift moves the signal safely away from the M+0, M+1, and M+2 natural isotopes of the analyte, preventing crosstalk.

Metabolic Flux Analysis

In beta-oxidation studies, the release of deuterium from specific positions can be tracked.

• C2/C3 Stability: Unlike alpha-protons which can exchange via enolization in aqueous buffers, the C3 (beta) deuteriums are generally stable until enzymatic processing (e.g., by Acyl-CoA dehydrogenase), making this a probe for the initial steps of mitochondrial fatty acid oxidation.

Experimental Protocol: Quantitative GC-MS Workflow

Objective: Quantify trace heptanoic acid in plasma using Heptanoic-2,2,3,3-d4 acid as the internal standard.

Reagents

• IS Stock: 1 mg/mL Heptanoic-2,2,3,3-d4 in Methanol-d4.

• Extraction Solvent: Ethyl Acetate or Hexane.

• Acidifier: 0.5 M HCl or Succinic Acid (to protonate the carboxylate).

Step-by-Step Methodology

• Sample Preparation:

  • Aliquot 100 µL of plasma into a glass tube.

  • CRITICAL: Add 10 µL of IS Stock before any extraction to correct for recovery losses.

  • Vortex for 10 seconds.

• Acidification & Extraction:

  • Add 20 µL of 0.5 M HCl (Target pH < 3). Reason: Fatty acids must be in non-ionized (COOH) form to partition into organic solvent.

  • Add 500 µL Ethyl Acetate.

  • Vortex vigorously for 2 minutes.

  • Centrifuge at 3,000 x g for 5 minutes.

  • Transfer the upper organic layer to a clean vial.

• Derivatization (Optional but Recommended for GC):

  • While direct injection on FFAP columns is possible, methyl esterification improves peak shape.

  • Add 100 µL BF3-Methanol (14%) to the dried extract.

  • Incubate at 60°C for 15 minutes.

  • Extract the methyl esters into Hexane.[1]

• GC-MS Analysis:

  • Column: DB-5ms or DB-WAX (30m x 0.25mm).

  • Carrier Gas: Helium at 1 mL/min.

  • Ionization: Electron Impact (EI, 70 eV).

  • SIM Mode Acquisition:

    • Analyte (Heptanoic Acid): Monitor m/z 60 (McLafferty rearrangement) and m/z 73.

    • IS (Heptanoic-2,2,3,3-d4): Monitor m/z 64 (Shifted McLafferty) and m/z 77.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 162343616, Heptanoic-2,2,3,3-d4 Acid. PubChem. Available at: [Link]

• Liebisch, G., et al. (2025).[2] "Quantification of Short Chain Fatty Acids by GC-MS." ResearchGate. Available at: [Link]

Sources

• 1. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcpe.uni-sofia.bg [lcpe.uni-sofia.bg]

Navigating the Labyrinth of Isotopic Purity: A Technical Guide to Heptanoic-2,2,3,3-d4 Acid Standards

This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive framework for understanding and evaluating the isotopic purity standards of Heptanoic-2,2,3,3-d4 acid. Moving beyond a simple recitation of protocols, we will delve into the causality behind analytical choices, establish principles for self-validating systems, and ground our discussion in authoritative standards.

The Imperative of Isotopic Purity: More Than Just a Number

Heptanoic-2,2,3,3-d4 acid is the deuterated analogue of heptanoic acid, a seven-carbon straight-chain fatty acid.[] The replacement of four hydrogen atoms with deuterium at the 2 and 3 positions creates a molecule that is chemically almost identical to its natural counterpart but possesses a distinct mass. This mass difference is the cornerstone of its application in mass spectrometry (MS)-based quantification, allowing it to be distinguished from the endogenous analyte.[]

However, the synthesis of any SIL compound is not a perfect process. It inevitably results in a population of molecules with varying degrees of deuteration. The primary species is, of course, the desired d4 molecule. But trace amounts of d0 (unlabeled), d1, d2, and d3 isotopologues will also be present. The isotopic purity, therefore, is a measure of the extent to which the desired deuterated form predominates.

High isotopic purity is critical for several reasons:

• Minimizing Cross-Interference: In a bioanalytical assay, if the deuterated internal standard contains a significant amount of the unlabeled analyte (d0), it will artificially inflate the measured concentration of the endogenous compound, leading to inaccurate results. The U.S. Food and Drug Administration (FDA) guidance on bioanalytical method validation emphasizes the importance of ensuring that the internal standard does not interfere with the analyte.[2]

• Ensuring Accurate Quantification: The fundamental assumption of isotope dilution mass spectrometry is that the SIL internal standard behaves identically to the analyte during sample preparation and analysis. The presence of other isotopologues can disrupt the precise analyte-to-internal standard ratio, which is the basis of quantification.

• Reliable Metabolic Tracing: When used as a metabolic tracer, the isotopic enrichment of the administered compound must be precisely known to accurately model metabolic pathways and fluxes.

While there is no single, universally mandated value for isotopic purity, a general consensus within the pharmaceutical and research communities suggests that an isotopic enrichment of 95% or higher is typically required for most applications.[3] Many commercial suppliers of Heptanoic-2,2,3,3-d4 acid offer a purity of 98% atom D or greater.[]

The Analytical Toolkit: Quantifying Deuterium Incorporation

Two primary analytical techniques stand as the gold standard for the determination of isotopic purity: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Each offers unique advantages and, when used in concert, provides a comprehensive characterization of the deuterated standard.

Mass Spectrometry: A Window into Isotopic Distribution

Mass spectrometry is a powerful tool for assessing the distribution of isotopologues in a sample of Heptanoic-2,2,3,3-d4 acid. By separating ions based on their mass-to-charge ratio (m/z), MS can provide a snapshot of the relative abundance of the d4, d3, d2, d1, and d0 species.

Gas chromatography-mass spectrometry (GC-MS) is a well-suited technique for the analysis of volatile and semi-volatile compounds like heptanoic acid.[4]

1. Sample Preparation: Derivatization

To improve the chromatographic properties and volatility of heptanoic acid, derivatization is essential. A common and effective method is silylation, for example, using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Step 1: Accurately weigh a small amount of the Heptanoic-2,2,3,3-d4 acid standard (e.g., 1 mg) into a clean, dry vial.

• Step 2: Add a suitable solvent, such as dimethylformamide (DMF).

• Step 3: Add the silylating agent (e.g., BSTFA with 1% trimethylchlorosilane as a catalyst).

• Step 4: Heat the mixture (e.g., at 60-70°C for 30 minutes) to ensure complete derivatization.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph:

  • Column: A non-polar capillary column, such as a DB-5ms or equivalent, is typically used.

  • Injector: Split/splitless injector, operated in split mode.

  • Oven Temperature Program: A temperature gradient is employed to ensure good separation. For example, start at a lower temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250°C).

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) is commonly used.

  • Acquisition Mode: Full scan mode is used to capture the entire mass spectrum and observe the different isotopologues.

3. Data Analysis and Isotopic Purity Calculation

The mass spectrum of the derivatized heptanoic acid will show a molecular ion peak and characteristic fragment ions. For the trimethylsilyl (TMS) ester of heptanoic acid, one would look for the molecular ion [M]+•. The key is to examine the isotopic cluster around this molecular ion.

• Step 1: Identify the peak corresponding to the fully deuterated (d4) species.

• Step 2: Identify the peaks corresponding to the lower isotopologues (d3, d2, d1, d0).

• Step 3: Integrate the peak areas of each isotopologue.

• Step 4: Calculate the isotopic purity using the following formula:

  Isotopic Purity (% d4) = [Area(d4) / (Area(d0) + Area(d1) + Area(d2) + Area(d3) + Area(d4))] x 100

It is important to correct for the natural abundance of isotopes (e.g., ¹³C) that can contribute to the M+1 and M+2 peaks.

Table 1: Example GC-MS Data for Isotopic Purity of Heptanoic-2,2,3,3-d4 Acid

Isotopologue	Mass-to-Charge Ratio (m/z)	Peak Area	Percentage of Total Area
d0	202	1,500	0.75%
d1	203	2,000	1.00%
d2	204	3,000	1.50%
d3	205	5,500	2.75%
d4	206	188,000	94.00%

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Positional Purity

While MS provides an excellent overview of the isotopic distribution, it does not typically provide information on the location of the deuterium atoms. NMR spectroscopy, particularly proton (¹H) and deuterium (²H) NMR, is the definitive technique for confirming the site of deuteration and providing a highly accurate measure of isotopic enrichment.[5]

The principle of qNMR is that the area of an NMR signal is directly proportional to the number of nuclei giving rise to that signal.[6] For Heptanoic-2,2,3,3-d4 acid, we can use ¹H NMR to measure the small amount of residual protons at the 2 and 3 positions.

• Step 1: Sample Preparation:

  • Accurately weigh a known amount of the Heptanoic-2,2,3,3-d4 acid sample.

  • Dissolve the sample in a high-purity deuterated solvent (e.g., chloroform-d, CDCl₃) that does not have signals that overlap with the analyte.

  • Add a certified internal standard of known purity and concentration if absolute quantification is desired. For isotopic purity, comparison of signals within the molecule is often sufficient.

• Step 2: Data Acquisition:

  • Acquire the ¹H NMR spectrum on a high-field spectrometer (e.g., 400 MHz or higher) to ensure good signal resolution.

  • Use a sufficient number of scans to obtain a good signal-to-noise ratio for the small residual proton signals.

  • Ensure a long relaxation delay (D1) to allow for complete relaxation of all nuclei, which is crucial for accurate integration.

• Step 3: Data Processing and Calculation:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the residual proton signals at the 2 and 3 positions.

  • Integrate a signal from a non-deuterated position in the molecule, such as the terminal methyl group (CH₃) at the 7-position, which will serve as an internal reference.

  • Calculate the isotopic enrichment at the 2 and 3 positions by comparing the integrals.

Deuterium NMR allows for the direct observation of the deuterium nuclei. This provides unambiguous confirmation of the deuteration sites.

• Step 1: Sample Preparation:

  • Prepare a concentrated solution of the Heptanoic-2,2,3,3-d4 acid in a suitable non-deuterated solvent.

• Step 2: Data Acquisition:

  • Acquire the ²H NMR spectrum. The chemical shifts in ²H NMR are nearly identical to those in ¹H NMR.

• Step 3: Data Interpretation:

  • The presence of signals at the chemical shifts corresponding to the 2 and 3 positions confirms the location of the deuterium labels.

Diagram 1: Logical Workflow for Isotopic Purity Determination

Sources

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• 6. emerypharma.com [emerypharma.com]

Harnessing Heptanoic-2,2,3,3-d4 Acid for Advanced Fatty Acid Oxidation Studies: A Methodological and Mechanistic Whitepaper

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Stable isotope tracers are indispensable tools for dissecting the complexities of metabolic pathways in both health and disease.[1] Among these, deuterium-labeled compounds offer a powerful means to trace the fate of molecules non-invasively. This technical guide provides an in-depth exploration of Heptanoic-2,2,3,3-d4 acid, a deuterated odd-chain fatty acid, and its pivotal role in elucidating the nuances of fatty acid oxidation (FAO). We will detail the unique metabolic properties of heptanoic acid as an anaplerotic substrate, the rationale behind the specific deuterium labeling pattern, and its application as a tracer in metabolic research. This guide offers field-proven insights, detailed experimental protocols, and a mechanistic framework for researchers, scientists, and drug development professionals aiming to leverage this tool for investigating FAO disorders, energy metabolism, and therapeutic interventions.

The Principle of Anaplerosis and the Significance of Odd-Chain Fatty Acids

Cellular energy production is a tightly regulated network of metabolic pathways, with the Tricarboxylic Acid (TCA) cycle serving as a central hub for both catabolic and anabolic processes.[2] Anaplerosis, from the Greek for 'to fill up,' is the vital process of replenishing TCA cycle intermediates that may be extracted for biosynthesis or other cellular functions.[3] A deficit in these intermediates can severely impair the cycle's oxidative capacity, leading to a critical energy deficit.

Most dietary fatty acids have an even number of carbons. Their β-oxidation exclusively produces acetyl-CoA, which enters the TCA cycle by condensing with oxaloacetate.[4] While this fuels the cycle, it does not replenish the pool of intermediates. In states of high energy demand or in certain metabolic disorders, this can lead to a depletion of TCA cycle components, a phenomenon known as "cataplerosis."[5]

This is where odd-chain fatty acids, such as heptanoic acid (C7), offer a unique therapeutic and investigative advantage. The β-oxidation of heptanoic acid yields not only acetyl-CoA but also a terminal three-carbon unit, propionyl-CoA.[5][6][7] Propionyl-CoA is carboxylated to become succinyl-CoA, a direct intermediate of the TCA cycle.[7] This dual-substrate provision makes heptanoic acid a potent anaplerotic agent, capable of both fueling and refilling the TCA cycle.[5][8] This property is the basis for the therapeutic use of triheptanoin (the triglyceride of heptanoic acid) in treating long-chain fatty acid oxidation disorders (LC-FAODs) and other conditions marked by an energy deficit.[3][5][9][10]

Heptanoic-2,2,3,3-d4 Acid: A Precision Tool for Metabolic Tracing

To study the metabolic fate of heptanoic acid and quantify its contribution to anaplerosis, a tracer is required. Heptanoic-2,2,3,3-d4 acid is an ideal candidate for this purpose.

Why This Specific Labeling? The Mechanistic Rationale

The placement of four deuterium atoms on the C2 and C3 positions is a deliberate and critical design feature. During the cycles of β-oxidation, the fatty acid chain is sequentially cleaved.

• The first two rounds of β-oxidation cleave off two molecules of acetyl-CoA, leaving a three-carbon chain.

• Crucially, the C-C bonds broken are not between C2 and C3.

• The final cleavage yields one molecule of d2-acetyl-CoA (from C1 and the deuterium-labeled C2) and one molecule of d2-propionyl-CoA (from the deuterium-labeled C3, C4, and C5). Correction: The initial search results do not specify the exact fate of all four deuterium atoms in this way. A more accurate description is that the label is carried through the pathway. The metabolism of heptanoate (C7) yields two molecules of acetyl-CoA and one molecule of propionyl-CoA.[5][10] The deuterium labels on C2 and C3 are strategically placed to track these end products.

This stable, heavy isotope labeling allows for the unambiguous detection of metabolites derived from the administered heptanoic acid using mass spectrometry, distinguishing them from the endogenous, unlabeled pools.[]

Visualizing the Metabolic Pathway

The following diagram illustrates the β-oxidation of Heptanoic-2,2,3,3-d4 acid and the subsequent entry of its labeled products into the TCA cycle, highlighting its anaplerotic function.

Caption: Metabolic fate of Heptanoic-2,2,3,3-d4 acid.

Experimental Design and Methodologies

Employing Heptanoic-2,2,3,3-d4 acid effectively requires a robust experimental design and validated analytical methods. This section provides a comprehensive, self-validating protocol.

Core Experimental Workflow

The overall workflow involves tracer administration, sample collection, metabolite extraction, and analysis by mass spectrometry.

Caption: General experimental workflow for stable isotope tracing.

Detailed Step-by-Step Protocol: In Vivo Study

This protocol outlines a typical study in a rodent model.

• Tracer Preparation and Administration:

  • Objective: Introduce the labeled fatty acid into the biological system.

  • Protocol:

    • Prepare a formulation of Heptanoic-2,2,3,3-d4 acid suitable for the route of administration. For oral gavage, this may involve mixing with corn oil.

    • Administer a precise dose to the subject animal (e.g., 150 mg/kg).[12]

    • For continuous metabolic studies, a constant infusion of the tracer can be used.[13]

• Sample Collection:

  • Objective: Collect biological matrices at various time points to capture the dynamic metabolic processes.

  • Protocol:

    • Collect blood samples (e.g., via tail vein) at predetermined time points post-administration (e.g., 0, 15, 30, 60, 120, 240 minutes).

    • Process blood to plasma immediately by centrifugation and store at -80°C.

    • At the study endpoint, collect tissues of interest (e.g., liver, muscle, heart, brain), snap-freeze in liquid nitrogen, and store at -80°C.

• Metabolite Extraction and Sample Preparation:

  • Objective: Efficiently extract small molecule metabolites from the complex biological matrix.

  • Protocol:

    • For plasma samples (e.g., 10 µL), add 90 µL of a cold extraction solvent like methanol containing a suitable internal standard.[12]

    • For tissue samples, homogenize a known weight of tissue in a cold methanol/water solution.

    • Vortex samples vigorously to ensure protein precipitation.

    • Centrifuge at high speed (e.g., 14,000 rpm) at 4°C to pellet proteins and cellular debris.

    • Transfer the supernatant containing the metabolites to a new tube for analysis.

• LC-MS/MS Analysis:

  • Objective: Separate and quantify the labeled and unlabeled metabolites with high sensitivity and specificity.

  • Protocol:

    • Chromatography: Use a suitable LC column (e.g., a mixed-mode or reverse-phase column) to separate the organic acids.[14]

    • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using electrospray ionization (ESI).[15]

    • Method: Develop a Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) method to detect the specific mass-to-charge ratios (m/z) of the parent tracer and its expected metabolites.

Data Presentation: Mass Spectrometry Parameters

Quantitative analysis relies on tracking specific mass transitions. The table below provides theoretical values for key analytes in a tracing study.

Analyte	Abbreviation	Unlabeled m/z [M-H]⁻	d4-Labeled m/z [M-H]⁻	Notes
Heptanoic Acid	C7	129.1	133.1	The parent tracer.
Propionyl-CoA	-	852.1	854.1 (d2)	Direct anaplerotic precursor.
Succinyl-CoA	-	866.1	868.1 (d2)	Anaplerotic TCA intermediate.
Acetyl-CoA	-	808.1	810.1 (d2)	Fuel for the TCA cycle.

Note: The exact m/z of CoA esters can vary based on adducts and instrument calibration. The deuterium count on metabolites is illustrative of how the label is carried forward.

Applications in Research and Drug Development

The use of Heptanoic-2,2,3,3-d4 acid provides critical insights into a range of biological questions and therapeutic areas.

• Fatty Acid Oxidation Disorders (FAODs): In diseases like VLCAD or CPT-II deficiency, where long-chain fatty acid metabolism is impaired, this tracer can be used to quantify the efficacy of anaplerotic therapies like triheptanoin.[9][10] Researchers can directly measure the flux of the C7 fatty acid into the TCA cycle, providing a pharmacodynamic readout of the drug's action.

• Cardiomyopathy and Myopathy: In conditions characterized by cardiac or skeletal muscle energy deficits, the tracer can assess the capacity of these tissues to utilize alternative fuel sources and replenish their TCA cycle pools.[10]

• Neurological Disorders: The brain is a highly metabolic organ. Tracing studies can shed light on how anaplerotic substrates cross the blood-brain barrier and contribute to neuronal energy homeostasis, which is relevant for conditions like GLUT1 deficiency syndrome or certain forms of epilepsy.[7][16]

• Metabolic Syndrome and NAFLD: This tool can be used to investigate alterations in hepatic fatty acid metabolism, de novo lipogenesis, and TCA cycle function in the context of insulin resistance and fatty liver disease.[1]

Conclusion and Future Outlook

Heptanoic-2,2,3,3-d4 acid is more than just a labeled molecule; it is a sophisticated probe for interrogating cellular energy metabolism. Its unique design allows for the precise tracking of an odd-chain fatty acid through β-oxidation and into the TCA cycle, providing a quantitative measure of anaplerosis.[] For researchers and drug developers, this offers a powerful method to validate therapeutic mechanisms, assess target engagement, and understand the pathophysiology of metabolic diseases. As analytical technologies continue to advance, the application of such tracers will undoubtedly expand, enabling a more granular understanding of metabolic flux in complex biological systems and accelerating the development of novel metabolic therapies.

References

• Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC . National Center for Biotechnology Information. Available at: [Link]

• Heptanoic and medium branched-chain fatty acids as anaplerotic treatment for medium chain acyl-CoA dehydrogenase deficiency - PMC . National Center for Biotechnology Information. Available at: [Link]

• 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells | Request PDF . ResearchGate. Available at: [Link]

• Physiological Perspectives on the Use of Triheptanoin as Anaplerotic Therapy for Long Chain Fatty Acid Oxidation Disorders . Frontiers. Available at: [Link]

• Anaplerotic effect of triheptanoin metabolism. Fatty acid oxidation... . ResearchGate. Available at: [Link]

• The Citric Acid Cycle Modulates Neurologic Health and Is a Therapeutic Target of Dietary and Genetic Modification in Metabolic Disease . MDPI. Available at: [Link]

• Fig. 1 Diagram of the mitochondrial metabolic LC-FAOD and C7 pathways... . ResearchGate. Available at: [Link]

• Anaplerotic Treatment of Long-Chain Fat Oxidation Disorders with Triheptanoin: Review of 15 years Experience . National Center for Biotechnology Information. Available at: [Link]

• Measuring Human Lipid Metabolism Using Deuterium Labeling: In Vivo and In Vitro Protocols . PubMed. Available at: [Link]

• Triheptanoin - a medium chain triglyceride with odd chain fatty acids: a new anaplerotic anticonvulsant treatment? - PMC . National Center for Biotechnology Information. Available at: [Link]

• 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC . National Center for Biotechnology Information. Available at: [Link]

• Anaplerotic diet therapy in inherited metabolic disease: Therapeutic potential . Wiley Online Library. Available at: [Link]

• 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells . American Journal of Physiology-Cell Physiology. Available at: [Link]

• Fatty acid synthesis - Wikipedia . Wikipedia. Available at: [Link]

• Metabolic imaging with deuterium labeled substrates . PubMed. Available at: [Link]

• Deuterium Metabolic Imaging—Rediscovery of a Spectroscopic Tool . MDPI. Available at: [Link]

• Triheptanoin for the treatment of long-chain fatty acid oxidation disorders: Final results of an open-label, long-term extension study . ResearchGate. Available at: [Link]

• Deuterium Metabolic Imaging Enables the Tracing of Substrate Fluxes Through the Tricarboxylic Acid Cycle in the Liver . MedUni Wien ePub. Available at: [Link]

• 9.4: Oxidation of Fatty Acids . Chemistry LibreTexts. Available at: [Link]

• Anaplerotic Triheptanoin Diet Enhances Mitochondrial Substrate Use to Remodel the Metabolome and Improve Lifespan, Motor Function, and Sociability in MeCP2-Null Mice - PMC . National Center for Biotechnology Information. Available at: [Link]

• Metabolism | Fatty Acid Synthesis: Part 1 . YouTube. Available at: [Link]

• Lipoic acid metabolism - Methanococcus maripaludis C7 . KEGG PATHWAY. Available at: [Link]

• Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS . National Center for Biotechnology Information. Available at: [Link]

• Correlations between fatty acids and key aroma compounds in roasted beef cuts for flavor customization . Frontiers. Available at: [Link]

• Dicarboxylic acids analyzed by time-of-flight secondary ions mass spectrometry. Part V: Heptanedioic acid | Request PDF . ResearchGate. Available at: [Link]

• Analysis of Organic Acids using a Mixed-Mode LC Column and an ACQUITY Qda Mass Detector . Waters. Available at: [Link]

• A straightforward LC-MS/MS analysis to study serum profile of short and medium chain fatty acids . AIR Unimi. Available at: [Link]

• Heptanoic-2,2,3,3-d4 Acid | C7H14O2 | CID 162343616 . PubChem. Available at: [Link]

Sources

• 1. Measuring Human Lipid Metabolism Using Deuterium Labeling: In Vivo and In Vitro Protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Anaplerotic Treatment of Long-Chain Fat Oxidation Disorders with Triheptanoin: Review of 15 years Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Triheptanoin - a medium chain triglyceride with odd chain fatty acids: a new anaplerotic anticonvulsant treatment? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Heptanoic and medium branched-chain fatty acids as anaplerotic treatment for medium chain acyl-CoA dehydrogenase deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Physiological Perspectives on the Use of Triheptanoin as Anaplerotic Therapy for Long Chain Fatty Acid Oxidation Disorders [frontiersin.org]
• 12. isotope.com [isotope.com]
• 13. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lcms.cz [lcms.cz]
• 15. Rapid measurement of deuterium-labeled long-chain fatty acids in plasma by HPLC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The Citric Acid Cycle Modulates Neurologic Health and Is a Therapeutic Target of Dietary and Genetic Modification in Metabolic Disease [mdpi.com]

Heptanoic-2,2,3,3-d4 acid solubility data in organic solvents

Technical Guide: Heptanoic-2,2,3,3-d4 Acid Solubility & Application Protocols

Part 1: Chemical Identity & Solubility Profile

Heptanoic-2,2,3,3-d4 acid (CAS: 111-14-8 for unlabeled parent; specific isotopologue CAS varies by vendor) is a stable isotope-labeled medium-chain fatty acid. The deuterium substitution at the

(C2) and (C3) positions renders it a critical probe for mechanistic studies of fatty acid metabolism, specifically -oxidation kinetics, and as an internal standard in quantitative lipidomics.

Solubility Data Synthesis

Scientific Rationale: Isotopic substitution (Deuterium for Hydrogen) significantly alters vibrational modes (IR/Raman) and mass (MS), but exerts negligible influence on the macroscopic solubility parameter (

) or polarity of the molecule. Therefore, solubility data for Heptanoic Acid (C7:0) serves as the authoritative proxy for the 2,2,3,3-d4 isotopologue.

Table 1: Solubility Profile in Organic Solvents Data synthesized from experimentally validated properties of Heptanoic Acid.

Solvent Class	Specific Solvent	Solubility Rating	Quantitative Estimate (25°C)	Mechanistic Insight
Chlorinated	Chloroform ( )	High	> 50 mg/mL (Miscible)	Primary choice for lipid extraction; disrupts dimer formation.
Alcohols	Ethanol / Methanol	High	> 50 mg/mL (Miscible)	Proticity stabilizes the carboxyl group via H-bonding.
Ethers	Diethyl Ether	High	Miscible	Excellent solvation of the aliphatic tail.
Polar Aprotic	DMSO	High	~ 30 mg/mL	Useful for biological assays; caution required due to skin permeability.
Polar Aprotic	DMF	High	> 30 mg/mL	Alternative to DMSO for synthetic applications.
Aqueous	Water	Low	~ 2.4 g/L (0.24%)	Hydrophobic alkyl chain dominates; pH-dependent (soluble as heptanoate salt at pH > 7).

Critical Note for Researchers: While solubility is chemically identical, the retention time in gas chromatography (GC) may shift slightly (isotope effect), and the mass spectrum will show a +4 Da shift in the molecular ion and specific fragments.

Part 2: Experimental Protocols

Protocol A: Self-Validating Solubility Determination

Context: Deuterated standards are expensive. This "Micro-Saturation" protocol minimizes waste while ensuring saturation equilibrium is confirmed via temperature hysteresis.

Prerequisites:

• Heptanoic-2,2,3,3-d4 acid (>98 atom% D).[1]

• Analytical Balance (0.01 mg precision).

• GC-MS or HPLC-CAD (Charged Aerosol Detector).

Step-by-Step Methodology:

• Preparation (The "Overshoot" Method):

  • In a 2 mL HPLC vial, add 100 µL of the target organic solvent.

  • Add Heptanoic-2,2,3,3-d4 acid in small increments (e.g., 5 mg) coupled with vortexing until visible undissolved solids persist (turbidity).

• Thermal Equilibration (Hysteresis Loop):

  • Heat the vial to 35°C for 30 minutes (ensure complete dissolution if near saturation).

  • Cool gradually to 25°C and hold for 4 hours with gentle agitation.

  • Validation Check: The re-appearance of precipitate confirms a thermodynamic saturation point has been reached from the "super-saturated" side, preventing false-low readings due to slow dissolution kinetics.

• Phase Separation:

  • Centrifuge at 10,000 x g for 5 minutes (temperature controlled at 25°C).

  • Carefully aspirate the supernatant using a syringe filter (0.22 µm PTFE).

• Quantification:

  • Dilute the supernatant 1:1000 with Internal Standard solution (e.g., non-deuterated Heptanoic acid if using MS, or Octanoic acid).

  • Analyze via GC-MS (SIM mode targeting m/z 63 for d4-fragment vs m/z 60 for d0).

Protocol B: Metabolic Tracing (In Vitro)

Context: The 2,2,3,3-d4 labeling specifically probes the first steps of

-oxidation. The deuterium at C2/C3 is removed during dehydrogenation, creating a "kinetic isotope effect" (KIE) or allowing the tracking of deuterium loss into body water.

Workflow Visualization:

Caption: Pathway tracking the fate of deuterium atoms during mitochondrial beta-oxidation activation and dehydrogenation.

Part 3: Experimental Workflow Diagram

The following diagram illustrates the logical flow for determining solubility limits using the "Micro-Saturation" technique described in Protocol A.

Caption: Micro-Saturation workflow ensuring thermodynamic equilibrium is reached via temperature hysteresis.

References

• PubChem. Heptanoic Acid (Compound Summary). National Library of Medicine. Available at: [Link]

Sources

• 1. Heptanoic Acid | 111-14-8 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Protocols & Analytical Methods

protocol for using Heptanoic-2,2,3,3-d4 acid as an internal standard

Application Note: Quantitative Profiling of Heptanoic Acid in Biological Matrices Using Heptanoic-2,2,3,3-d4 Acid

Executive Summary

This technical guide details the protocol for utilizing Heptanoic-2,2,3,3-d4 acid (CAS: 1219803-28-7) as a stable isotope-labeled internal standard (SIL-IS) for the quantification of heptanoic acid (C7:0). While medium-chain fatty acids (MCFAs) are critical biomarkers for fatty acid oxidation disorders (FAODs) and valproic acid metabolism, their analysis is plagued by volatility losses and matrix interference.

This protocol leverages the specific mass shift (+4 Da) and deuterium stability at the

and positions to correct for extraction efficiency, derivatization variability, and ionization suppression in both GC-MS and LC-MS/MS workflows.

Compound Profile & Physicochemical Properties

Property	Specification
Compound Name	Heptanoic-2,2,3,3-d4 acid
Synonyms	Enanthic acid-d4; C7:0-d4
CAS Number	1219803-28-7
Molecular Formula
Molecular Weight	134.21 g/mol (vs. 130.18 native)
Isotopic Purity	98 atom % D
pKa	~4.89
Storage	-20°C (Hygroscopic; store under Nitrogen/Argon)
Solubility	Methanol, Ethanol, Ethyl Acetate, Isooctane

Strategic Rationale (Expertise & Logic)

Why Heptanoic-2,2,3,3-d4?

• Volatility Correction (GC-MS): Heptanoic acid is semi-volatile. During solvent evaporation (e.g., under nitrogen stream), significant analyte loss occurs. The d4-analog possesses a nearly identical vapor pressure to the analyte, ensuring that losses during concentration steps are perfectly mirrored and mathematically corrected.

• Retention Time Locking: The deuterium load is small enough that the d4-analog co-elutes (or elutes with a negligible fronting shift) with the native analyte. This ensures both compounds experience the exact same matrix suppression effects in the ion source (LC-MS) or adsorption activity in the liner (GC-MS).

• Fragmentation Specificity:

  • In GC-MS (EI): The 2,2,3,3-labeling is strategic. In FAME derivatization, the McLafferty rearrangement involves the transfer of a

    -hydrogen (C4). Since the labels are on C2 ( ) and C3 ( ), the primary McLafferty ion (m/z 74 for native) shifts to m/z 76 (retaining the C2-d2), providing a clean quantitation ion free from common background noise.

Protocol A: GC-MS Analysis (FAME Derivatization)

Target Audience: Routine clinical and metabolic labs.

Workflow Visualization

Figure 1: Critical path for GC-MS sample preparation using Heptanoic-d4.

Step-by-Step Methodology

Reagents:

• IS Stock: 1 mg/mL Heptanoic-d4 in Methanol.

• Working IS: 10 µg/mL in Methanol.

• Derivatization Reagent: 14% Boron Trifluoride (

  ) in Methanol.

Procedure:

• Sample Prep: Aliquot 50 µL of plasma/urine into a glass screw-cap tube.

• Internal Standard Spike: Add 10 µL of Working IS . Vortex for 10s. Crucial: Allow 5 min equilibration for the IS to integrate with the matrix.

• Acidification: Add 10 µL of 6M HCl. (Target pH < 2 to protonate the carboxylic acid, driving it into the organic phase).

• Extraction: Add 200 µL Isooctane/Ethyl Acetate (1:1). Vortex vigorously for 1 min. Centrifuge at 3000 x g for 5 min.

• Transfer: Transfer the upper organic layer to a new glass vial.

• Derivatization: Add 100 µL of 14%

  -Methanol. Cap tightly. Incubate at 60°C for 15 minutes .

  • Note: Heptanoic acid is volatile. Do not exceed 60°C or leave open.

• Quench: Cool to room temp. Add 200 µL Hexane and 200 µL saturated NaCl water. Vortex.

• Final Transfer: Transfer the top Hexane layer (containing FAMEs) to a GC vial with a glass insert.

Instrumental Parameters (GC-MS)

• Column: DB-WAX or HP-88 (High polarity required for FAME separation).

• Inlet: Split 10:1, 250°C.

• Carrier: Helium at 1 mL/min.

• Oven: 50°C (1 min)

  10°C/min 240°C.

• MS Detection (SIM Mode):

Analyte	Derivative	Quant Ion (m/z)	Qualifier Ion (m/z)
Heptanoic Acid	Methyl Ester	74 (McLafferty)	87, 144 (M+)
Heptanoic-d4 Acid	Methyl Ester	76 (McLafferty+2)	91, 148 (M+)

Protocol B: LC-MS/MS (3-NPH Derivatization)

Target Audience: Metabolomics and high-throughput labs.

Rationale: Native fatty acids ionize poorly in ESI. Derivatization with 3-Nitrophenylhydrazine (3-NPH) introduces a nitrogen moiety, increasing ionization efficiency by >100-fold.

Workflow Summary

• Spike: Sample + Heptanoic-d4.

• Reaction: Add 3-NPH (200 mM) + EDC (120 mM) + Pyridine (6%).

• Incubation: 40°C for 30 min.

• Dilution: Dilute with 10% Methanol/Water.

• Analysis: LC-MS/MS (ESI Negative or Positive depending on mobile phase).

MRM Transitions

• Column: C18 Reverse Phase (e.g., Waters BEH C18).

• Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)
Heptanoic-3-NPH	264.1	137.1	22
Heptanoic-d4-3-NPH	268.1	137.1	22

Note: The product ion (137.1) corresponds to the 3-NPH moiety. Specificity is achieved via the precursor mass shift (+4 Da) and retention time.

Validation & Quality Control (Trustworthiness)

To ensure data integrity, every batch must pass the following criteria:

• Isotopic Contribution (Cross-Signal):

  • Inject pure Native Standard (high conc). Check for signal at IS channel (m/z 76 or 268). Limit: < 0.5%.

  • Inject pure IS (Heptanoic-d4). Check for signal at Native channel. Limit: < 0.2%.

  • Correction: If contribution exists, use mathematical deconvolution (Isotope Correction Factors).

• Linearity:

  • Range: 0.5 µM to 200 µM.

  • Weighting:

    (essential for large dynamic ranges).
  • must be > 0.995.

• Recovery Check:

  • Compare the absolute area of the IS in extracted samples vs. the IS in a neat solvent standard injected directly.

  • Acceptable Recovery: 80% - 120%. Lower recovery indicates extraction inefficiency or matrix suppression.

Troubleshooting & Pitfalls

Issue	Probable Cause	Corrective Action
Low IS Recovery	Evaporation loss during N2 blow-down.	Do not evaporate to dryness. Leave ~10 µL residual solvent or use a keeper solvent (e.g., toluene).
"Ghost" Peaks	Carryover from high-concentration samples.	Implement a blank injection (Methanol) between samples. Change liner/septum.[1]
Non-Linear Calibration	Saturation of detector or derivatization reagent depletion.	Dilute samples 1:10. Increase concentration of BF3 or 3-NPH.
IS Signal Drift	H/D Exchange (Scrambling).	Unlikely with C-bound deuterium (C2/C3) under standard conditions. Ensure pH is not extremely basic (>12) for prolonged periods.

References

• Han, L. D., et al. (2015). "Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples." Journal of Chromatography B.

• Sigma-Aldrich. "Heptanoic-2,2,3,3-d4 Acid Product Information & Safety Data Sheet."

• LIPID MAPS®. "Fatty Acid Mass Spectrometry Protocol (GC-MS)." Lipidomics Gateway.

• Thermo Fisher Scientific. "GC-MS Analysis of Short and Medium Chain Fatty Acids." Application Note 10452.

• Cayman Chemical. "Heptanoic Acid-d4 Product Insert."

Sources

• 1. gcms.cz [gcms.cz]

Heptanoic-2,2,3,3-d4 acid preparation for GC-MS analysis

Application Note: Preparation and GC-MS Analysis of Heptanoic-2,2,3,3-d4 Acid

Abstract

This application note details the protocol for the preparation and utilization of Heptanoic-2,2,3,3-d4 acid (

) as a stable isotope-labeled internal standard (ISTD) for Gas Chromatography-Mass Spectrometry (GC-MS) analysis. Heptanoic acid (enanthic acid) is a critical medium-chain fatty acid (MCFA) biomarker in metabolomics and drug development (e.g., valproic acid metabolism). The specific 2,2,3,3-d4 labeling offers superior isotopic stability compared to alpha-only labeled standards and provides distinct mass spectral shifts (+4 Da for molecular ion, +2 Da for McLafferty fragments) that eliminate cross-talk with native analytes. This guide covers the chemical basis, standard solution preparation, derivatization via silylation (BSTFA), and validated GC-MS acquisition parameters.

Part 1: Chemical Basis & Synthesis Strategy

Molecule Profile

• Target Analyte: Heptanoic Acid (Native)[1]

• Internal Standard: Heptanoic-2,2,3,3-d4 Acid[]

• CAS Number (Unlabeled): 111-14-8

• Molecular Weight: Native (130.18 g/mol ) vs. d4-ISTD (134.21 g/mol ).

• pKa: ~4.89.

Synthesis & Sourcing Logic

While many laboratories purchase this standard, understanding its synthesis is vital for assessing isotopic purity. The 2,2,3,3-d4 isotopologue is typically prepared via the catalytic deuteration of conjugated precursors .

• Precursor: 2-Heptenoic acid (

  ) or 2-Heptynoic acid.

• Reaction: Reduction with Deuterium gas (

  ) over a Palladium on Carbon (Pd/C) catalyst.

• Mechanism: Syn-addition of deuterium across the double/triple bond ensures labeling at the C2 (

  ) and C3 ( ) positions.

• Advantage: This method yields high isotopic enrichment (>98 atom% D) and prevents the "back-exchange" often seen with simple acid-base catalyzed alpha-proton exchange methods.

Technical Insight: The C3 (beta) deuteriums are chemically inert under standard biological and analytical conditions. The C2 (alpha) deuteriums are slightly acidic but are stable during standard silylation protocols, unlike in aqueous base extraction where prolonged exposure could lead to H/D exchange.

Part 2: Experimental Protocol

Reagents and Materials

• Internal Standard: Heptanoic-2,2,3,3-d4 acid (Solid or solution, >98% isotopic purity).

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS ).

  • Note: BSTFA is preferred over BF3-Methanol for this application because TMS esters fragment more predictably in EI-MS for structural confirmation.

• Solvents: Pyridine (Anhydrous), Hexane (HPLC Grade), Ethyl Acetate.

• Equipment: GC-MS (Single Quadrupole or Triple Quad), chemically inert glass vials with PTFE-lined caps.

Standard Solution Preparation

To ensure quantitative accuracy, a primary stock solution must be prepared gravimetrically.

Table 1: Preparation of Stock and Working Solutions

Solution Type	Concentration	Preparation Method	Storage Stability
Primary Stock (A)	1.0 mg/mL	Weigh 10.0 mg d4-Heptanoic acid into a 10 mL volumetric flask. Dissolve in Ethyl Acetate .	6 Months @ -20°C
Working ISTD (B)	100 µg/mL	Dilute 1.0 mL of Stock A into 9.0 mL of Ethyl Acetate.	1 Month @ -20°C
Spiking Solution (C)	10 µg/mL	Dilute 1.0 mL of Working B into 9.0 mL of Ethyl Acetate.	Prepare Fresh

Critical Control Point: Do not use methanol or protic solvents for the stock solution if you plan to use silylation (BSTFA) directly, as alcohols react with the derivatizing agent.

Sample Preparation & Derivatization Workflow

This protocol uses Silylation to convert the non-volatile fatty acid into a volatile Trimethylsilyl (TMS) ester.

• Extraction (Biological Matrix):

  • Aliquot 100 µL of plasma/urine.

  • Spike 10 µL of Spiking Solution (C) (Final ISTD mass = 100 ng).

  • Acidify with 10 µL 1M HCl (to protonate the acid,

    ).

  • Extract with 500 µL Ethyl Acetate. Vortex 1 min, Centrifuge 5 min @ 3000g.

  • Transfer supernatant to a glass GC vial.

• Drying:

  • Evaporate the solvent to complete dryness under a gentle stream of Nitrogen (

    ) at 40°C.

  • Warning: Heptanoic acid is semi-volatile. Do not apply high heat (>45°C) or vacuum for extended periods, or analyte loss will occur.

• Derivatization (The Reaction):

  • Add 50 µL Anhydrous Pyridine (Catalyst/Solvent).

  • Add 50 µL BSTFA + 1% TMCS .

  • Cap tightly (PTFE seal).

  • Incubate at 60°C for 30 minutes .

  • Cool to room temperature.

  • (Optional) Dilute with 100 µL Hexane if peak shapes are broad.

Part 3: GC-MS Methodology

Chromatographic Conditions

• Column: Agilent DB-5MS or equivalent (30 m x 0.25 mm x 0.25 µm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Injection: 1 µL, Splitless (or Split 1:10 for high concentrations).

• Inlet Temp: 250°C.

• Oven Program:

  • Initial: 60°C (Hold 1 min) - Traps solvent and volatiles.

  • Ramp 1: 10°C/min to 160°C.

  • Ramp 2: 25°C/min to 300°C (Hold 3 min).

  • Total Run Time: ~17 minutes.

Mass Spectrometry Parameters (EI Source)

• Source Temp: 230°C.

• Quad Temp: 150°C.

• Ionization: Electron Impact (70 eV).

• Acquisition Mode: Selected Ion Monitoring (SIM).

Table 2: SIM Acquisition Targets (TMS Derivatives)

Analyte	Precursor (M+)	Quantifier Ion (Base/McLafferty)	Qualifier Ion	Retention Time (Approx)
Heptanoic Acid-TMS	m/z 202.1	m/z 132.1	m/z 187.1 (M-15)	6.5 min
Heptanoic-d4-TMS	m/z 206.1	m/z 134.1	m/z 191.1 (M-15)	6.5 min

Mechanism of Fragmentation (Crucial for Analyst): The dominant fragmentation for fatty acid TMS esters is the McLafferty Rearrangement .

• Native: Transfer of ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  -H to carbonyl. Cleavage between and . Fragment contains -carbon.[3] .

• d4-ISTD: Transfer of

  -H (unlabeled). Cleavage between ( ) and ( ). The charged fragment retains the -carbon ( ).

• Result: The McLafferty ion shifts by +2 Da (from 132 to 134), not +4 Da. The Molecular Ion shifts by +4 Da (202 to 206).

• Validation: Ensure your SIM method monitors m/z 134 for the ISTD, not 136.

Part 4: Visualization & Workflow Logic

The following diagram illustrates the complete analytical lifecycle, highlighting the critical derivatization step and the mass spectral logic.

Figure 1: Analytical workflow for Heptanoic-d4 acid, emphasizing the critical drying step and specific MS ion monitoring.

Part 5: Troubleshooting & Quality Control

• Low ISTD Recovery:

  • Cause: Heptanoic acid is volatile. Evaporating to dryness at high temperatures (>50°C) or under high vacuum will cause loss of the analyte before derivatization.

  • Solution: Stop evaporation immediately upon dryness or use a "keeper" solvent (e.g., add 10 µL tetradecane before drying).

• Incomplete Derivatization:

  • Symptom:[][4][5] Presence of native acid peak (broad, tailing) or low TMS signal.

  • Solution: Ensure Pyridine is anhydrous. Moisture kills BSTFA reagents.

• Peak Tailing:

  • Cause: Active sites in the GC inlet.

  • Solution: Change the liner (use deactivated glass wool) and trim the column (10-20 cm).

References

• NIST Mass Spectrometry Data Center. Heptanoic acid, TMS derivative - Mass Spectrum.[6][7] NIST Chemistry WebBook, SRD 69. Available at: [Link]

• LibreTexts Chemistry. McLafferty Rearrangement in Mass Spectrometry. Available at: [Link][1][8]

• Organic Syntheses. Heptanoic Acid Preparation (General). Coll. Vol. 2, p.315 (1943). Available at: [Link]

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• 5. Page loading... [guidechem.com]
• 6. Heptanoic acid, TBDMS derivative [webbook.nist.gov]
• 7. Heptanoic acid, TMS derivative [webbook.nist.gov]
• 8. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]

Application Note: Derivatization of Heptanoic-2,2,3,3-d4 Acid for Enhanced Gas Chromatography Analysis

Introduction: The Imperative for Derivatization in GC Analysis of Polar Analytes

Heptanoic-2,2,3,3-d4 acid, a deuterated analog of the C7 straight-chain fatty acid, is a critical tool in metabolic research, pharmacokinetic studies, and as an internal standard for quantitative bioanalysis.[][2] Direct analysis of this and other free carboxylic acids by gas chromatography (GC) is often hindered by their high polarity and low volatility.[3] These characteristics lead to poor chromatographic performance, including broad, tailing peaks and potential adsorption to the analytical column, which compromises sensitivity and reproducibility.[3][4]

Derivatization is a chemical modification technique that transforms the polar carboxyl group into a less polar and more volatile functional group, making the analyte more amenable to GC analysis.[5] This process is essential for achieving sharp, symmetrical peaks, improving detection limits, and ensuring the overall robustness of the analytical method.[6] This application note provides a comprehensive guide to the common and effective derivatization strategies for Heptanoic-2,2,3,3-d4 acid, with detailed protocols and an explanation of the underlying chemical principles.

Understanding the Analyte: Heptanoic-2,2,3,3-d4 Acid

Heptanoic-2,2,3,3-d4 acid is structurally identical to its non-labeled counterpart, with the exception of four deuterium atoms at the 2 and 3 positions of the carbon chain.[7] This isotopic labeling makes it an ideal internal standard for GC-Mass Spectrometry (GC-MS) analysis, as it co-elutes with the endogenous analyte but is distinguishable by its mass-to-charge ratio.[2] While the deuterium labeling is unlikely to significantly alter the chemical reactivity of the carboxyl group for derivatization, it's important to be aware of potential chromatographic isotope effects, where the deuterated compound may have a slightly different retention time than the non-deuterated analog.[8][9]

Core Derivatization Strategies for Carboxylic Acids

The two most widely employed and effective derivatization strategies for carboxylic acids are silylation and esterification. The choice between these methods depends on the specific requirements of the analysis, including the desired sensitivity, the complexity of the sample matrix, and the available detection system.

Silylation: Formation of Trimethylsilyl (TMS) Esters

Silylation involves the replacement of the acidic proton of the carboxyl group with a non-polar trimethylsilyl (TMS) group. This is a versatile and widely used technique for derivatizing compounds with active hydrogens.[6]

Mechanism and Rationale: Silylation reagents, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), are highly reactive and readily donate a TMS group to the carboxylic acid. The resulting TMS ester is significantly more volatile and less polar than the parent acid, leading to excellent peak shape and thermal stability during GC analysis.[5] The reaction is typically rapid and can often be performed at room temperature or with gentle heating.

Key Reagents:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA): A powerful and common silylating agent.[10]

• Trimethylchlorosilane (TMCS): Often used as a catalyst in combination with BSTFA to increase its reactivity, especially for hindered or less reactive functional groups.[6][11]

Experimental Workflow for Silylation:

Caption: Silylation workflow for Heptanoic-2,2,3,3-d4 acid.

Detailed Protocol for Silylation with BSTFA:

• Sample Preparation: Ensure the sample containing Heptanoic-2,2,3,3-d4 acid is completely dry. Water can hydrolyze the silylation reagent and the resulting TMS ester, reducing the derivatization yield.[6] If necessary, evaporate the sample to dryness under a stream of nitrogen.

• Reagent Addition: To the dried sample in a reaction vial, add 100 µL of a suitable solvent such as pyridine or acetonitrile, followed by 100 µL of BSTFA (with 1% TMCS as a catalyst).

• Reaction: Cap the vial tightly and heat at 75°C for 45 minutes. The elevated temperature helps to drive the reaction to completion.

• Analysis: After cooling to room temperature, the sample is ready for direct injection into the GC-MS system.

Considerations for Silylation:

• Moisture Sensitivity: Silylating reagents and their derivatives are sensitive to moisture.[6] All glassware should be dry, and solvents should be anhydrous.

• Column Choice: TMS derivatives should not be analyzed on polyethylene glycol (PEG) phases or other stationary phases with active hydrogens, as this can lead to on-column degradation. Nonpolar silicone phases are recommended.[6]

Esterification: Formation of Alkyl and Fluorinated Esters

Esterification converts the carboxylic acid into an ester, another class of volatile and less polar compounds.[3] This can be achieved through various methods, with methylation and the formation of pentafluorobenzyl (PFB) esters being particularly common.

Mechanism and Rationale: Dimethylformamide-dimethylacetal (DMF-DMA) is a reagent that efficiently converts carboxylic acids to their corresponding methyl esters.[11] The reaction is typically clean with minimal side products.[11] Methyl esters are generally more stable to hydrolysis than TMS esters.[3]

Experimental Workflow for Methylation:

Caption: Methylation workflow using DMF-DMA.

Detailed Protocol for Methylation with DMF-DMA:

• Sample Preparation: Dissolve the sample containing Heptanoic-2,2,3,3-d4 acid in a suitable solvent. For fatty acids, pyridine is a good choice.[11]

• Reagent Addition: In a reaction vial, combine 500 µL of the sample solution with 500 µL of DMF-DMA.

• Reaction: Cap the vial tightly and heat at 60°C for 10-15 minutes.[11]

• Analysis: After cooling, the sample can be directly analyzed by GC-MS.

Mechanism and Rationale: For trace-level analysis, derivatization with pentafluorobenzyl bromide (PFBBr) is an excellent choice.[12] The resulting PFB esters are highly electronegative due to the five fluorine atoms, which makes them particularly sensitive to Electron Capture Detection (ECD).[12][13] This method is also well-suited for GC-MS analysis. The reaction proceeds via nucleophilic attack of the carboxylate anion on the PFBBr.

Experimental Workflow for PFB Esterification:

Caption: PFB esterification workflow.

Detailed Protocol for PFB Esterification:

• Sample Preparation: The sample can be in an aqueous solution. To a 2 mL aliquot of the sample, add 50 µL of 2M potassium hydroxide (KOH) to deprotonate the carboxylic acid.

• Reagent Addition: Add 10 µL of PFBBr in a 10% toluene solution.[11]

• Reaction: Cap the vial and shake vigorously for 2 minutes at room temperature.[11]

• Extraction: The PFB ester derivative will be in the organic (toluene) phase. If an emulsion forms, the addition of sodium chloride can aid in phase separation.[11]

• Analysis: Carefully collect the upper organic layer for injection into the GC system.

Method Selection and Performance Summary

Derivatization Method	Reagent(s)	Typical Reaction Conditions	Advantages	Disadvantages
Silylation	BSTFA, TMCS	60-75°C, 30-45 min	Versatile, fast reaction, good for a wide range of polar compounds.	Moisture sensitive, derivatives can be less stable, not suitable for PEG columns.[6]
Methylation	DMF-DMA	60°C, 10-15 min	Fast, clean reaction, derivatives are relatively stable.[11]	Reagent is moisture sensitive.
PFB Esterification	PFBBr, Base	Room temp, 2 min	Excellent for trace analysis with ECD, stable derivatives.[12][13]	Requires a two-phase system and extraction, PFBBr is a strong lachrymator.[6]

Validation and Quality Control

For methods involving deuterated internal standards like Heptanoic-2,2,3,3-d4 acid, robust method validation is crucial.[14][15] This includes assessing:

• Linearity: The response of the analyte is proportional to its concentration over a given range.

• Accuracy and Precision: The closeness of the measured value to the true value and the degree of scatter between a series of measurements, respectively.

• Specificity: The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.

• Isotope Effect: While generally minimal for derivatization, the potential for chromatographic separation between the deuterated and non-deuterated analyte should be evaluated.[8] Co-elution is ideal for accurate quantification.[2]

Troubleshooting Common Derivatization Issues

Issue	Potential Cause(s)	Recommended Solution(s)
Poor or no derivatization	Presence of water in the sample or reagents.[6]	Ensure sample is completely dry. Use anhydrous solvents and fresh reagents. Store reagents under inert gas.
Insufficient reaction time or temperature.	Optimize reaction conditions by increasing time or temperature incrementally.
Peak Tailing	Incomplete derivatization.	Re-optimize the derivatization protocol. Check reagent purity and activity.
Active sites in the GC inlet or column.	Use a deactivated inlet liner. Ensure the column is in good condition.
Ghost Peaks	Carryover from previous injections.	Run solvent blanks between samples. Clean the GC inlet.
Contamination of reagents.	Use high-purity reagents and solvents.

Conclusion

The derivatization of Heptanoic-2,2,3,3-d4 acid is a critical step for reliable and sensitive analysis by gas chromatography. Both silylation and various esterification methods, particularly methylation and PFB ester formation, are highly effective. The choice of method will be dictated by the specific analytical goals, such as the need for high sensitivity (favoring PFB derivatization) or rapid, versatile analysis (favoring silylation or methylation). By understanding the principles behind each technique and following robust, validated protocols, researchers can achieve high-quality chromatographic data for this important deuterated fatty acid.

References

• Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. (n.d.). SciSpace. Retrieved February 5, 2026, from [Link]

• Derivatization Reactions and Reagents for Gas Chromatography Analysis. (2015). ResearchGate. Retrieved February 5, 2026, from [Link]

• CN101798283A - Derivatization method in carboxylic acid compound detection process by gas chromatogram. (2010). Google Patents.

• Acids: Derivatization for GC Analysis. (n.d.). Encyclopedia of Chromatography. Retrieved February 5, 2026, from [Link]

• An In-Depth Guide to Silylation Reagents: Applications and Benefits. (n.d.). Changfu Chemical. Retrieved February 5, 2026, from [Link]

• Heptanoic Acid | C7H14O2 | CID 8094. (n.d.). PubChem. Retrieved February 5, 2026, from [Link]

• CAPILLARY GAS CHROMATOGRAPHIC SEPARATION OF CARBOXYLIC ACIDS USING AN ACIDIC WATER STATIONARY PHASE. (n.d.). Academia.edu. Retrieved February 5, 2026, from [Link]

• Examining the unique retention behavior of volatile carboxylic acids in gas chromatography using zwitterionic liquid stationary. (2019). Journal of Chromatography A. Retrieved February 5, 2026, from [Link]

• Quantitative Method for the Gas Chromatographic Analysis of Short-Chain Monocarboxylic and Dicarboxylic Acids in Fermentation Media. (1974). Applied and Environmental Microbiology. Retrieved February 5, 2026, from [Link]

• Heptanoic-2,2,3,3-d4 Acid | C7H14O2 | CID 162343616. (n.d.). PubChem. Retrieved February 5, 2026, from [Link]

• Isotope Fractionation during Gas Chromatography Can Enhance Mass Spectrometry-Based Measures of 2H-Labeling of Small Molecules. (2020). Metabolites. Retrieved February 5, 2026, from [Link]

• Utility of isotope-coded derivatization in gas chromatographic-mass spectrometric analyses with special emphasis on metabolomics. (2016). ResearchGate. Retrieved February 5, 2026, from [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. (2025). ResolveMass Laboratories Inc.. Retrieved February 5, 2026, from [Link]

• Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. (2014). Analytical Chemistry. Retrieved February 5, 2026, from [Link]

• Method Validation and Standards in Hydrogen/Deuterium Exchange Mass Spectrometry. (n.d.). pubs.acs.org. Retrieved February 5, 2026, from [Link]

• In-Block Derivatization of Herbicidal Carboxylic Acids by Pentafluorobenzyl Bromide. (1988). Analytical Letters. Retrieved February 5, 2026, from [Link]

• Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. (2024). Molecules. Retrieved February 5, 2026, from [Link]

• Validation of Analytical Methods. (2018). ResearchGate. Retrieved February 5, 2026, from [Link]

• Pentafluorobenzyl bromide-A versatile derivatization agent in chromatography and mass spectrometry: I. Analysis of inorganic anions and organophosphates. (2018). ResearchGate. Retrieved February 5, 2026, from [Link]

• heptanoic acid, 111-14-8. (n.d.). The Good Scents Company. Retrieved February 5, 2026, from [Link]

• Deuterated Standards for LC-MS Analysis. (2025). ResolveMass Laboratories Inc.. Retrieved February 5, 2026, from [Link]

• Chemical Properties of Heptanoic acid (CAS 111-14-8). (n.d.). Cheméo. Retrieved February 5, 2026, from [Link]

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• 5. An In-Depth Guide to Silylation Reagents: Applications and Benefits [cfsilicones.com]
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• 15. tsapps.nist.gov [tsapps.nist.gov]

Application Note: Quantitative Analysis of Heptanoic Acid in Human Plasma using a d4-Labeled Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the precise and accurate quantification of heptanoic acid in human plasma. The methodology employs the principle of stable isotope dilution, utilizing heptanoic acid-[2,2,3,3-d4] (d4-heptanoic acid) as an internal standard to correct for matrix effects and variations during sample preparation and analysis. This document provides a detailed, step-by-step protocol for sample preparation, instrument setup, and data analysis, along with a comprehensive guide to method validation according to FDA guidelines. The described workflow is designed for researchers, scientists, and drug development professionals requiring reliable quantification of this medium-chain fatty acid in a complex biological matrix.

Introduction: The Rationale for Stable Isotope Dilution

Heptanoic acid, a seven-carbon medium-chain fatty acid, is of growing interest in metabolic research and as a potential therapeutic agent.[1] Its accurate quantification in biological matrices like plasma is crucial but challenging due to its relatively low endogenous concentrations and potential for variability during sample processing.

To overcome these challenges, this method employs Stable Isotope Dilution (SID), a gold-standard technique in quantitative mass spectrometry.[2] By spiking samples with a known concentration of a stable isotope-labeled version of the analyte—in this case, d4-heptanoic acid—we introduce an ideal internal standard (IS).

Why d4-Heptanoic Acid is the Optimal Internal Standard:

• Chemical and Physical Homology: The deuterated standard is chemically identical to the endogenous analyte, meaning it co-elutes chromatographically and exhibits the same ionization efficiency and extraction recovery.

• Mass Differentiation: The four-dalton mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

• Correction for Variability: Any loss of analyte during sample preparation or fluctuation in instrument response will affect the analyte and the internal standard proportionally. The ratio of their signals remains constant, leading to high precision and accuracy. This approach corrects for variations that are difficult to control, such as matrix-induced ion suppression or enhancement.

This SID-LC-MS/MS approach ensures the highest level of confidence in the final concentration measurement, making the entire protocol a self-validating system.

Experimental Workflow Overview

The analytical process involves three main stages: sample preparation, LC-MS/MS analysis, and data processing. Each stage is optimized to ensure maximum recovery, sensitivity, and reproducibility.

Caption: Overall workflow for heptanoic acid quantification.

Detailed Protocols and Methodologies

Materials and Reagents

• Heptanoic Acid (≥99.0% purity): Sigma-Aldrich or equivalent

• Heptanoic acid-[2,2,3,3-d4] (d4-Heptanoic Acid, 98% isotopic purity): Cambridge Isotope Laboratories, Inc. or equivalent

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ultrapure Water

• Human Plasma (K2EDTA anticoagulant)

Preparation of Standards and Quality Controls (QCs)

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve heptanoic acid and d4-heptanoic acid in methanol to create separate 1 mg/mL primary stock solutions. Store at -20°C.

• Working Standard Solutions:

  • Prepare a series of working standard solutions of heptanoic acid by serial dilution of the primary stock with 50:50 (v/v) methanol:water. These will be used to spike blank plasma for the calibration curve.

• Internal Standard (IS) Working Solution (1 µg/mL):

  • Dilute the d4-heptanoic acid primary stock with acetonitrile to a final concentration of 1 µg/mL. This solution will be used for protein precipitation and spiking.

• Calibration Curve and QC Sample Preparation:

  • To prepare calibration standards, spike 90 µL of blank human plasma with 10 µL of the appropriate heptanoic acid working standard solution.

  • Prepare QC samples at low, medium, and high concentrations in the same manner using separate stock dilutions.

Sample Preparation Protocol

This protocol utilizes a straightforward protein precipitation method, which is efficient for removing the bulk of plasma proteins while extracting the analyte and internal standard.

• Sample Aliquoting: Aliquot 100 µL of each plasma sample (unknowns, calibration standards, QCs) into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking & Protein Precipitation: Add 300 µL of the IS working solution (1 µg/mL d4-heptanoic acid in acetonitrile) to each tube. The acetonitrile serves as the protein precipitation agent.

• Vortexing: Cap the tubes and vortex vigorously for 1 minute to ensure complete protein precipitation and mixing.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes, being cautious not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at 14,000 x g for 5 minutes to pellet any remaining particulates.

• Transfer: Transfer the final solution to an LC autosampler vial for analysis.

LC-MS/MS Instrumentation and Conditions

The analysis is performed using a reversed-phase C18 column coupled to a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Fatty acids are best analyzed in negative electrospray ionization (ESI) mode, where they readily form the deprotonated molecule [M-H]⁻.[3][4]

Table 1: LC-MS/MS Instrument Parameters

Parameter	Condition
LC System	Standard UHPLC/HPLC System
Column	Reversed-Phase C18, 2.1 x 100 mm, 1.8 µm (or equivalent)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 95% B over 5 minutes, hold for 2 min, re-equilibrate for 3 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Collision Gas	Argon
Dwell Time	100 ms

Table 2: MRM Transitions for Heptanoic Acid and d4-Heptanoic Acid

Compound	Precursor Ion (Q1) [M-H]⁻	Product Ion (Q3)	Collision Energy (eV)
Heptanoic Acid	129.1	129.1	5
Heptanoic Acid (Qualifier)	129.1	85.1	10
d4-Heptanoic Acid (IS)	133.1	133.1	5
d4-Heptanoic Acid (Qualifier)	133.1	89.1	10

Rationale for MRM Transitions: In negative ESI mode, the precursor ion is the deprotonated molecule. A common and stable transition for quantification is monitoring the precursor ion itself with low collision energy.[5] A characteristic fragment for carboxylic acids is the neutral loss of the carboxyl group (CO2, 44 Da), which can be used as a qualifier ion to confirm identity.[6][7]

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for both the heptanoic acid and d4-heptanoic acid MRM transitions.

• Ratio Calculation: Calculate the peak area ratio (PAR) for each sample: PAR = (Peak Area of Heptanoic Acid) / (Peak Area of d4-Heptanoic Acid)

• Calibration Curve: Generate a calibration curve by plotting the PAR of the calibration standards against their known concentrations. A linear regression with a weighting factor of 1/x² is typically used. The curve should have a coefficient of determination (R²) ≥ 0.99.

• Concentration Calculation: Determine the concentration of heptanoic acid in the unknown samples by interpolating their PAR values from the calibration curve.

Method Validation (According to FDA Guidance)

To ensure the reliability and trustworthiness of the results, the method must be validated according to established regulatory guidelines.[8] The FDA's Bioanalytical Method Validation guidance provides a framework for these experiments.[8]

Caption: Core parameters for bioanalytical method validation.

Table 3: Method Validation Acceptance Criteria

Parameter	Experiment	Acceptance Criteria
Accuracy & Precision	Analyze 5 replicates of QC samples (Low, Mid, High) over 3 separate runs.	Accuracy: Mean concentration should be within ±15% of the nominal value. Precision: Coefficient of Variation (CV) should not exceed 15%.
Selectivity	Analyze blank plasma from at least 6 different sources.	No significant interfering peaks at the retention time of the analyte or IS (>20% of LLOQ response).
Linearity & Range	Analyze a calibration curve with at least 6 non-zero standards.	R² ≥ 0.99. Back-calculated concentrations of standards must be within ±15% of nominal values.
Lower Limit of Quantification (LLOQ)	Analyze 5 replicates at the lowest concentration of the calibration curve.	Signal-to-noise ratio > 10. Accuracy within ±20% and Precision ≤20%.
Matrix Effect	Compare the peak response of analyte spiked into post-extraction blank plasma vs. neat solution.	The CV of the IS-normalized matrix factor across different lots of plasma should be ≤15%.
Stability	Assess analyte stability in plasma under various conditions: - Freeze-Thaw (3 cycles) - Short-Term (Room Temp) - Long-Term (-80°C) - Post-Preparative (Autosampler)	Mean concentrations of stability samples must be within ±15% of the nominal concentration.

Meeting these criteria provides a high degree of confidence that the method is reliable for its intended purpose.

Conclusion

This application note details a selective, sensitive, and robust LC-MS/MS method for the quantification of heptanoic acid in human plasma. The use of a deuterated internal standard (d4-heptanoic acid) is fundamental to the method's success, ensuring high accuracy and precision by correcting for inevitable experimental variations. The provided step-by-step protocols and adherence to FDA validation guidelines establish this method as a trustworthy tool for clinical research and drug development applications.

References

• Shimadzu Corporation. (n.d.). 10 min LC-MSMS analysis of fatty acids in triacylglycerols to compare human serum and food. Shimadzu. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). LC-MS/MS Method Package for Short Chain Fatty Acids. Shimadzu. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Positive and Negative Mode in Mass Spectroscopy: LC-MS/MS Method. Retrieved from [Link]

• Hamid, H. (2015). How can MRM transition in LC/MS/MS be monitored when you get both precursor and product ion at MS1? ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2023). Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis. Metabolites. Retrieved from [Link]

• LibreTexts. (2022). 6.3: Rearrangement. Chemistry LibreTexts. Retrieved from [Link]

• Mochel, J. P., et al. (2017). Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome. Journal of Chromatography B. Retrieved from [Link]

• ResearchGate. (n.d.). Precursor and product ions for liquid chromatography-electrospray... Retrieved from [Link]

• van de Merbel, N. C. (2008). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Bioanalysis. Retrieved from [Link]

• Pawlak, K., & Wojciechowski, K. (2021). Precursor ion approach for simultaneous determination of nonethoxylated and ethoxylated alkylsulfate surfactants. Journal of Chromatography A. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). MRM Based Free Fatty Acids Profiling in Human Plasma and Serum Using LC-MS/MS. Shimadzu. Retrieved from [Link]

• Chromatography Forum. (2017). Mobile phase & negative mode LC-MS analysis. Retrieved from [Link]

• ResearchGate. (2021). Hydrogen and Trimethylsilyl Transfers During EI Mass Spectral Fragmentation of Hydroxycarboxylic and Oxocarboxylic Acid Trimethylsilyl Derivatives. Retrieved from [Link]

• Problems in Chemistry. (2020). Mass Spectrometry Part 7 - Fragmentation in Carboxylic acids. YouTube. Retrieved from [Link]

• Gorgan, D. L., et al. (2019). Development and Validation of a LC–MS/MS-Based Assay for Quantification of Free and Total Omega 3 and 6 Fatty Acids from Human Plasma. Molecules. Retrieved from [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Retrieved from [Link]

• Waters Corporation. (2018). Fundamentals of Mass Spectrometry (MS) (1 of 7) - Electrospray Ionisation. YouTube. Retrieved from [Link]

• Chem Spark. (2020). PART 13: CARBOXYLIC ACIDS (MASS SPECTRUM, FRAGMENTATION PATTERN) FOR CSIR NET/GATE. YouTube. Retrieved from [Link]

Sources

• 1. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. nebiolab.com [nebiolab.com]
• 4. Mobile phase & negative mode LC-MS analysis - Chromatography Forum [chromforum.org]
• 5. Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. youtube.com [youtube.com]
• 8. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-proteomics.com]

Application Note: Heptanoic-2,2,3,3-d4 Acid Stock Solution Storage and Stability

Executive Summary

Heptanoic-2,2,3,3-d4 acid is a stable isotope-labeled medium-chain fatty acid (MCFA) widely utilized as an internal standard for the quantification of heptanoic acid and related metabolites in GC-MS and LC-MS lipidomics workflows. Its deuteration at the

(C2) and (C3) positions provides kinetic stability against metabolic exchange, yet proper handling is critical to prevent isotopic dilution, chemical degradation, or concentration drift.

This guide defines the optimal protocols for the preparation, storage, and stability assessment of Heptanoic-2,2,3,3-d4 acid stock solutions. It prioritizes the mitigation of solvent evaporation , hydrophobic adsorption , and unintended esterification .

Compound Profile & Critical Properties[1]

Understanding the physicochemical nature of the analyte is the first step in designing a robust storage protocol.

Property	Specification	Impact on Storage/Handling
Chemical Name	Heptanoic-2,2,3,3-d4 acid	Deuterium labels at C2/C3 are stable non-exchangeable positions under neutral conditions.
CAS Number	1219803-28-7 (Labeled)	Reference for safety and purchasing.[1]
Physical State	Liquid (MP ~ -10°C)	Critical: Neat material is a liquid at room temp. Handling requires positive displacement pipettes to ensure accuracy.
Lipophilicity	LogP ~ 2.42	High Risk: Significant potential for adsorption to plastic surfaces (pipette tips, tube walls).
Acidity	pKa ~ 4.8	Weak acid. Can catalyze its own esterification in protic solvents (alcohols) over long periods.
Hygroscopicity	Low to Moderate	Can absorb moisture; water content affects weighing accuracy.

Stock Solution Preparation Protocol

Solvent Selection Strategy

The choice of solvent dictates the long-term stability of the stock.

• Methanol (MeOH) / Ethanol (EtOH):

  • Pros: Excellent solubility; compatible with most LC-MS mobile phases and GC derivatization workflows (e.g., LIPID MAPS protocols).

  • Cons: Protic solvents.[2] Risk of slow esterification (formation of methyl/ethyl heptanoate) during long-term storage, especially if traces of acid are present or if stored at elevated temperatures.

• Acetonitrile (ACN):

  • Pros: Aprotic. Prevents esterification completely.

  • Cons: Higher vapor pressure (evaporates faster than MeOH); less solubility for very long-chain FAs (though fine for C7).

• Recommendation: Use LC-MS Grade Methanol for working stocks used within 6 months. Use Acetonitrile for primary archival stocks stored >1 year.

Preparation Workflow

Objective: Prepare a 10 mg/mL primary stock solution with <1% weighing error.

Materials:

• Heptanoic-2,2,3,3-d4 acid (Neat liquid).[1]

• Solvent: LC-MS Grade Methanol (or Acetonitrile).[3]

• Container: Amber borosilicate glass vial with PTFE-lined screw cap (Class A). Do not use plastic tubes.

Step-by-Step Protocol:

• Equilibration: Allow the neat ampoule to reach room temperature (20-25°C) to reduce viscosity and prevent condensation.

• Gravimetric Addition:

  • Place a clean, empty 10 mL Class A volumetric flask (or amber glass vial) on an analytical balance (readability 0.01 mg). Tare the balance.

  • Using a glass Pasteur pipette or a positive displacement pipette (to avoid plasticizer leaching and adsorption), transfer approximately 10-50 mg of the neat liquid into the flask.

  • Record the exact mass (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    ).

• Dissolution:

  • Add solvent (MeOH or ACN) to approximately 80% of the final volume.

  • Vortex gently for 30 seconds. The compound is a liquid and dissolves readily.[4]

• Volume Adjustment: Dilute to the mark with solvent. Cap and invert 10 times.

• Aliquot: Immediately dispense into 1.5 mL amber glass autosampler vials with PTFE-lined caps. Fill to 90% capacity to minimize headspace (reduces evaporation path).

• Purge: Gently purge the headspace of each vial with dry Nitrogen or Argon gas for 5-10 seconds to remove oxygen and moisture.

• Seal: Cap tightly. Parafilm is optional but recommended for -80°C storage to prevent cap loosening.

Visual Workflow (DOT)

Caption: Workflow for the gravimetric preparation of stable isotope stock solutions emphasizing contamination control.

Storage and Stability Specifications

The stability of the stock solution is a function of temperature, container integrity, and solvent volatility.

Parameter	Primary Stock (High Conc.)	Working Standard (Low Conc.)
Concentration	1 - 10 mg/mL	1 - 100 µg/mL
Temperature	-20°C (Standard) or -80°C (Long-term)	-20°C
Container	Amber Glass + PTFE Cap	Amber Glass + PTFE Cap
Headspace	Inert Gas (N2/Ar) Purged	Minimal Headspace
Shelf Life	> 2 Years (if sealed)	< 3 Months
Freeze/Thaw	Limit to < 5 cycles	Single use preferred

Critical Warning - The "Concentration Drift": The most common failure mode for volatile solvent stocks (MeOH/ACN) stored at -20°C is evaporation , leading to a silent increase in concentration.

• Mechanism:[5][6][7] Volatile solvents can slowly escape through imperfect seals, especially during temperature cycling.

• Prevention:[7][8] Mark the meniscus level on the vial with a fine marker before freezing. Before use, check the liquid level against the mark. If the volume has dropped, the concentration is compromised.

Quality Control & Stability Assessment

Before using a stored stock solution for critical quantitative assays, a verification step is required.

The "New Peak" Check (Purity)

Inject the stock (diluted) onto the GC-MS or LC-MS.

• Acceptance Criteria: A single major peak (>98% area).

• Failure Mode: Appearance of a peak at M+14 (Methyl ester) or M+28 (Ethyl ester) indicates solvent interaction. Appearance of unlabeled Heptanoic acid indicates contamination.

The "Response Factor" Check (Concentration)

Compare the stored stock against a freshly prepared verification standard or an independent Certified Reference Material (CRM).

Protocol:

• Dilute stored stock to 10 µg/mL.

• Prepare fresh standard to 10 µg/mL.

• Analyze in triplicate.[9]

• Calculate % Difference:

• Pass:

  difference.

• Fail:

  difference (Discard stock).

Stability Decision Logic (DOT)

Caption: Decision tree for validating stored internal standard stocks before analytical use.

References

• LIPID MAPS. (2023). Fatty Acid Mass Spectrometry Protocol. Lipidomics Gateway. Retrieved from [Link]

• Shimadzu Corporation. (n.d.). Key Differences in the Use of Methanol and Acetonitrile for HPLC. Retrieved from [Link]

Sources

• 1. isotope.com [isotope.com]
• 2. 7 Key Differences in the Use of Methanol and Acetonitrile : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. chromtech.com [chromtech.com]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. Heptanoic Acid | C7H14O2 | CID 8094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. cdnisotopes.com [cdnisotopes.com]
• 9. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]

Application Note: Robust Extraction of Heptanoic-2,2,3,3-d4 Acid from Plasma for Mass Spectrometry-Based Bioanalysis

Introduction: The Significance of Deuterated Heptanoic Acid in Research

Heptanoic-2,2,3,3-d4 acid, a stable isotope-labeled form of heptanoic acid, serves as a critical tool in pharmacokinetic and metabolic studies. Its use as an internal standard is paramount for the accurate quantification of endogenous short-chain fatty acids (SCFAs) in complex biological matrices like plasma.[1] The deuterium labeling provides a distinct mass shift, allowing for precise differentiation from the endogenous analyte by mass spectrometry, without altering the chemical and physical properties that influence extraction efficiency.[2][3] This application note provides a comprehensive guide to validated protocols for the extraction of heptanoic-2,2,3,3-d4 acid from plasma samples, ensuring high recovery, reproducibility, and sample cleanliness for downstream LC-MS/MS or GC-MS analysis.

The challenge in analyzing SCFAs from plasma lies in their low physiological concentrations and the complexity of the plasma matrix, which is rich in proteins and lipids that can interfere with analysis.[4][5] Therefore, a robust sample preparation protocol is essential to remove these interferences and concentrate the analyte of interest. This document details two primary extraction methodologies: Protein Precipitation (PPT) followed by Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE). The choice of method will depend on the desired sample throughput, required purity, and available laboratory resources.

Materials and Reagents

• Plasma Samples: Human or animal plasma, collected in appropriate anticoagulant tubes (e.g., EDTA or heparin, though red top glass serum tubes are preferred to avoid contamination).[4]

• Heptanoic-2,2,3,3-d4 acid: Analytical standard of known purity.

• Internal Standard (IS): If quantifying endogenous heptanoic acid, a different deuterated fatty acid (e.g., Butyric acid-d7) can be used.[6] For validating the extraction of heptanoic-2,2,3,3-d4 acid itself, another deuterated SCFA not present in the sample can be employed.

• Solvents (LC-MS or GC grade):

  • Methanol

  • Acetonitrile

  • Methyl tert-butyl ether (MTBE)

  • Diethyl ether

  • Hexane

  • Iso-octane

• Acids:

  • Formic acid (≥98%)

  • Hydrochloric acid (HCl)

  • Trichloroacetic acid (TCA)

• Reconstitution Solvent: Typically a mixture of mobile phase components (e.g., 10% acetonitrile in water).

• Protein Precipitation Plates or Microcentrifuge Tubes

• Solid-Phase Extraction (SPE) Cartridges: Polymeric SPE phases or mixed-mode anion exchange cartridges.[7][8]

• Nitrogen Evaporator

• Vortex Mixer

• Centrifuge

Protocol 1: Protein Precipitation Followed by Liquid-Liquid Extraction (LLE)

This two-step approach is a robust and widely used method for the extraction of SCFAs from plasma. The initial protein precipitation step removes the bulk of proteins, while the subsequent LLE selectively extracts the acidic analytes into an organic phase, leaving behind polar interferences.

Causality Behind Experimental Choices:

• Acidification: The addition of a strong acid like HCl or formic acid is crucial to protonate the carboxylate group of the heptanoic acid (pKa ~4.8).[9] This neutralization of the negative charge makes the molecule less polar and more amenable to extraction into an organic solvent.

• Protein Precipitation: Acetonitrile or methanol are effective protein precipitating agents.[10][11] They disrupt the solvation shell around proteins, causing them to denature and aggregate. Using an acidified solvent for precipitation combines this step with the necessary pH adjustment.[12]

• LLE Solvent Choice: MTBE and diethyl ether are excellent solvents for extracting moderately polar compounds like protonated SCFAs.[4][13] They are immiscible with water, allowing for clean phase separation. MTBE is often preferred due to its lower tendency to form peroxides compared to diethyl ether.

Step-by-Step Methodology:

• Sample Thawing and Spiking:

  • Thaw plasma samples on ice to maintain stability.

  • In a clean microcentrifuge tube, add 100 µL of plasma.

  • Spike with the internal standard solution (if applicable).

  • Spike with a known concentration of Heptanoic-2,2,3,3-d4 acid for calibration curve and quality control samples.

• Protein Precipitation:

  • Add 300 µL of cold acetonitrile containing 1% formic acid to the plasma sample.[12]

  • Vortex vigorously for 30 seconds to ensure thorough mixing and protein precipitation.[14]

  • Centrifuge at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully aspirate the supernatant and transfer it to a new clean tube, being cautious not to disturb the protein pellet.

• Acidification and Liquid-Liquid Extraction:

  • To the supernatant, add 50 µL of 2M HCl to further ensure the protonation of the analyte.[9]

  • Add 500 µL of MTBE.

  • Vortex for 2 minutes to facilitate the extraction of Heptanoic-2,2,3,3-d4 acid into the organic phase.

  • Centrifuge at 3,000 x g for 5 minutes to achieve clear phase separation.

• Collection of Organic Layer:

  • Carefully transfer the upper organic layer (MTBE) to a new tube.

• Evaporation and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen at room temperature or slightly elevated (e.g., 30°C).

  • Reconstitute the dried extract in 100 µL of the initial mobile phase composition for your LC-MS analysis (e.g., 10% acetonitrile in water with 0.1% formic acid).

  • Vortex briefly and transfer to an autosampler vial for analysis.

Workflow Diagram:

Caption: Protein Precipitation followed by Liquid-Liquid Extraction Workflow.

Protocol 2: Solid-Phase Extraction (SPE)

SPE offers a more controlled and potentially cleaner extraction compared to LLE, often resulting in lower matrix effects in the final analysis.[7] This protocol utilizes a polymeric reversed-phase or a mixed-mode sorbent.

Causality Behind Experimental Choices:

• Sorbent Choice: A polymeric sorbent with a degree of polarity is effective for retaining small, neutralized acidic analytes while allowing more polar interferences to be washed away.[7] Mixed-mode sorbents that combine hydrophobic and anion-exchange properties can offer even greater selectivity.[8]

• Conditioning and Equilibration: Conditioning with methanol solvates the polymer chains of the sorbent, and equilibration with an acidic aqueous solution prepares the sorbent for sample loading by ensuring the analyte will be in its neutral form and the sorbent is at the correct pH.[15]

• Wash Step: The wash step is critical for removing endogenous interferences. A moderately polar wash solution (e.g., water or a low percentage of organic solvent) will remove salts and other polar molecules without eluting the analyte of interest.

• Elution: A strong organic solvent, sometimes with a basic modifier to deprotonate the analyte and disrupt its interaction with the sorbent, is used to elute the Heptanoic-2,2,3,3-d4 acid.

Step-by-Step Methodology:

• Sample Pre-treatment:

  • Thaw 100 µL of plasma on ice.

  • Spike with internal standard and/or Heptanoic-2,2,3,3-d4 acid as required.

  • Dilute the plasma sample 1:1 with 1% formic acid in water to protonate the analyte and reduce viscosity.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge with 1 mL of methanol.

  • Equilibrate the cartridge with 1 mL of 1% formic acid in water. Do not allow the sorbent bed to go dry.

• Sample Loading:

  • Load the pre-treated plasma sample onto the SPE cartridge. Allow the sample to pass through the sorbent bed slowly and evenly by gravity or under low vacuum.

• Washing:

  • Wash the cartridge with 1 mL of 1% formic acid in water to remove polar interferences.

  • A second wash with a weak organic solvent (e.g., 5% methanol in water) can be included for enhanced cleanup if necessary.

• Elution:

  • Elute the Heptanoic-2,2,3,3-d4 acid from the cartridge with 1 mL of methanol into a clean collection tube. An elution solvent containing a small amount of base (e.g., 2% ammonium hydroxide in methanol) can improve recovery for some sorbents.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

  • Vortex and transfer to an autosampler vial for analysis.

Workflow Diagram:

Sources

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Validated Method for Quantification of Fatty Acids Incorporated in Human Plasma Phospholipids by Gas Chromatography–Triple Quadrupole Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. symbiosisonlinepublishing.com [symbiosisonlinepublishing.com]
• 5. Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples [mdpi.com]
• 6. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-proteomics.com]
• 7. agilent.com [agilent.com]
• 8. Development of a generic method to the solid-phase extraction of acidic compounds from complex matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative analysis of short-chain fatty acids in human plasma and serum by GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. news-medical.net [news-medical.net]
• 11. Determination of short-chain fatty acids as putative biomarkers of cancer diseases by modern analytical strategies and tools: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. shimadzu.com [shimadzu.com]
• 13. An Improved Method to Quantify Short-Chain Fatty Acids in Biological Samples Using Gas Chromatography–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Comparison of Three Solid Phase Materials for the Extraction of Carboxylic Acids from River Water Followed by 2D GC × GC-TOFMS Determination - PMC [pmc.ncbi.nlm.nih.gov]

solid phase extraction protocols for deuterated heptanoic acid

Application Note: High-Purity Extraction and Quantification of Deuterated Heptanoic Acid in Biological Matrices

(Internal Standard) Matrix: Human Plasma / Serum

Abstract & Introduction

The quantification of medium-chain fatty acids (MCFAs), specifically heptanoic acid, has gained critical importance in the monitoring of anaplerotic therapies such as Triheptanoin (Dojolvi) for Long-Chain Fatty Acid Oxidation Disorders (LC-FAOD). While standard protein precipitation (PPT) is common, it often suffers from significant ion suppression and poor recovery of semi-volatile MCFAs.

This guide details a Mixed-Mode Anion Exchange (MAX) Solid Phase Extraction (SPE) protocol. Unlike Reverse Phase (RP) methods which rely solely on hydrophobicity, MAX utilizes a dual-retention mechanism (Hydrophobic + Ion Exchange). This allows for rigorous organic washing steps that remove neutral phospholipids—the primary cause of matrix effects in plasma—while the analyte remains ionically bound.

Key Analyte Properties:

• Heptanoic Acid: MW 130.18 g/mol | pKa ~4.8 | LogP ~2.4[1][2]

• Target Ionization: Negative ESI

Methodological Strategy: The "MAX" Advantage

Why not C18? On a standard C18 (Reverse Phase) cartridge, eluting the hydrophobic interferences (lipids) often co-elutes the heptanoic acid. Why MAX? By adjusting the sample pH to > 7.0, heptanoic acid becomes ionized (heptanoate). It binds to the quaternary amine of the MAX sorbent. We can then wash the cartridge with 100% Methanol to remove neutral lipids. The heptanoate remains "locked" by the ionic bond. We only elute it by "switching off" the charge (acidifying) in an organic solvent.

Materials & Reagents

• Solid Phase Extraction Plate/Cartridge: Waters Oasis MAX (30 mg, 1 cc) or Phenomenex Strata-X-A (33 µm Polymeric Strong Anion).

• Internal Standard: Heptanoic Acid-d

  (fully deuterated to prevent H/D exchange issues).

• Reagents:

  • Ammonium Hydroxide (

    )

  • Formic Acid (FA)[3]

  • Methanol (MeOH), Acetonitrile (ACN), Water (LC-MS grade)

• Stock Solutions: Prepare Heptanoic Acid and IS stocks in Methanol at 1 mg/mL.

Experimental Protocols

Protocol A: Sample Pre-treatment

Objective: To release fatty acids from albumin binding and ensure ionization.

• Aliquot: Transfer 100 µL of plasma into a 1.5 mL tube.

• Spike IS: Add 10 µL of Heptanoic Acid-d

  working solution (e.g., 10 µg/mL).

• Basification: Add 300 µL of 4%

  in Water .

  • Scientific Logic:[1][3][4][5][6] This high pH (approx pH 11) ensures the carboxylic acid group is fully deprotonated (

    ), essential for binding to the anion exchange sorbent. It also disrupts protein binding.

• Mixing: Vortex for 30 seconds. Centrifuge at 10,000 x g for 5 minutes to pellet any gross particulates.

Protocol B: Mixed-Mode SPE Workflow

Objective: Isolate analyte and remove phospholipid matrix.[2]

Step	Solvent / Conditions	Mechanism
1. Condition	1 mL Methanol	Activates hydrophobic pores of the polymer.
2.[1][2] Equilibrate	1 mL Water	Prepares surface for aqueous sample.[1][2]
3. Load	Apply pre-treated sample (Supernatant from Protocol A)	Dual Retention: Hydrophobic tail binds to polymer; Anionic head binds to quaternary amine.
4.[1][2] Wash 1	1 mL 5% in Water	Removes proteins and salts.[1][2] Maintains high pH to keep analyte bound.
5. Wash 2	1 mL 100% Methanol	Critical Step: Removes neutral lipids and hydrophobic interferences.[1][2] Analyte stays bound via ion exchange.[7]
6. Elute	2 x 400 µL 2% Formic Acid in Methanol	Release: Acidification protonates the carboxyl group ( ), breaking the ionic bond.[1][2]
7. Post-Elution	Do NOT evaporate to dryness.[1][2]	Heptanoic acid is semi-volatile.[1][2] Evaporation leads to loss. Inject directly or dilute with water.

Protocol C: LC-MS/MS Analysis

Objective: Chromatographic separation and Mass Spec detection.[2][8]

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

• Mobile Phase A: 0.01% Formic Acid in Water.

• Mobile Phase B: Acetonitrile (100%).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Gradient Table:

Time (min)	% Mobile Phase B	Curve
0.0	30	Initial
0.5	30	Hold
3.0	90	Ramp
4.0	90	Wash
4.1	30	Re-equilibrate

| 5.0 | 30 | End |[1][2]

MS Parameters (Negative Electrospray Ionization - ESI):

• Source Temp: 500°C (High temp needed for fatty acids).

• Capillary Voltage: 2.5 kV.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Heptanoic Acid	129.1	85.0	30	15
Heptanoic-d	142.2	98.1	30	15

Note: If the 129->85 transition is unstable, SIM (Selected Ion Monitoring) of m/z 129.1 is acceptable due to the high cleanliness of the MAX extraction.

Workflow Visualization

The following diagram illustrates the chemical logic behind the Mixed-Mode extraction, highlighting the critical "Switching" mechanism of the pH.

Figure 1: Mixed-Mode Anion Exchange (MAX) Logic Flow. Note the critical organic wash step enabled by ionic retention.

Validation & Troubleshooting

Self-Validating the Protocol: To ensure the system is working, perform a "Breakthrough Test" :

• Collect the liquid from the "Load" step and the "Wash 2" step.

• Analyze these fractions.

• Result: If Heptanoic Acid is found in the Load fraction, your pH was too low (not ionized). If found in Wash 2, the anion exchange capacity is exceeded or the solvent was acidic.

Common Pitfalls:

• Evaporation Loss: Heptanoic acid is volatile. If you must concentrate the sample, add a "keeper" solvent (e.g., 10 µL DMSO) before evaporation, or simply dilute the eluate with water to match the mobile phase.

• Contamination: Short-chain fatty acids are ubiquitous in lab environments (skin, soaps). Use high-purity solvents and avoid glass washing detergents; rinse glassware with acetone/methanol before use.

References

• PubChem. (2023). Heptanoic Acid Compound Summary. National Library of Medicine. [Link]

• Waters Corporation. (2023). Oasis MAX 96-Well Plate and Cartridge Protocol. Waters Application Notes. [Link]

• Roe, C. R., et al. (2002). Treatment of cardiomyopathy and rhabdomyolysis in long-chain fat oxidation disorders using an anaplerotic odd-chain triglyceride. Journal of Clinical Investigation. [Link]

• Phenomenex. (2023).[4] Solid Phase Extraction (SPE) Method Development Guide. Phenomenex Technical Resources. [Link]

Sources

• 1. Heptanoic acid (CAS 111-14-8) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. GMD - Heptanoic Acid - InChI=1S/C7H14O2/c1-2-3-4-5-6-7(8)9/h2-6H2,1H3,(H,8,9) [gmd.mpimp-golm.mpg.de]
• 3. schebb-web.de [schebb-web.de]
• 4. Heptanoic Acid | C7H14O2 | CID 8094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. assets.fishersci.com [assets.fishersci.com]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Heptanoic-2,2,3,3-d4 Acid Analysis in Mass Spectrometry

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and validated protocols to enhance the ionization efficiency of Heptanoic-2,2,3,3-d4 acid in your mass spectrometry (MS) workflows. As a deuterated internal standard, achieving robust and reproducible ionization is paramount for accurate quantification.[1][2][3] This document is structured to address specific experimental challenges, explaining the underlying scientific principles to empower you to make informed decisions.

Part 1: Frequently Asked Questions (FAQs)

This section covers foundational concepts for analyzing Heptanoic-2,2,3,3-d4 acid.

Q1: What is Heptanoic-2,2,3,3-d4 acid, and why is it used in MS?

Heptanoic-2,2,3,3-d4 acid is a stable isotope-labeled (SIL) version of heptanoic acid, where four hydrogen atoms have been replaced with deuterium. This mass shift makes it an ideal internal standard (IS) for quantitative LC-MS analysis.[1] Because it is chemically almost identical to the endogenous analyte (heptanoic acid), it co-elutes chromatographically and experiences similar ionization and matrix effects.[4] This allows it to accurately correct for variations during sample preparation and analysis, leading to highly precise and reliable quantification.[3][4]

Q2: Which ionization mode is best for Heptanoic-2,2,3,3-d4 acid: positive or negative?

For carboxylic acids, negative ion mode Electrospray Ionization (ESI) is strongly recommended. The primary reason is the acidic nature of the carboxylic group. Heptanoic acid has a pKa of approximately 4.89.[5][6] In a solution with a pH above this value, the acid readily deprotonates to form the carboxylate anion [M-H]⁻. This pre-formed ion in solution is highly amenable to detection in negative ESI, resulting in significantly higher sensitivity compared to positive mode.[7]

While positive ion adducts like [M+H]⁺, [M+Na]⁺, or [M+NH₄]⁺ can sometimes be observed, the efficiency of their formation is much lower for a simple carboxylic acid.[8]

Q3: Does the deuterium labeling affect ionization efficiency?

For practical purposes, the four deuterium atoms in Heptanoic-2,2,3,3-d4 acid do not significantly alter its ionization efficiency compared to unlabeled heptanoic acid. The pKa and overall chemical properties remain nearly identical. The key is that the deuterium atoms provide a clear mass shift (+4 Da) for unambiguous detection by the mass spectrometer without interfering with the ionization process itself.[1]

Part 2: Troubleshooting Guide for Low Signal Intensity

Low signal or poor reproducibility are the most common issues encountered. This guide provides a systematic approach to diagnosing and resolving these problems.

Issue 1: Very Low or No Signal in Negative Ion ESI

A weak signal for the [M-H]⁻ ion is typically rooted in mobile phase composition or ion source settings.

Root Cause Analysis & Solution:

• Incorrect Mobile Phase pH: The single most critical factor for ionizing a carboxylic acid in negative mode is the mobile phase pH. For efficient deprotonation, the pH of the mobile phase should be at least 1.5 to 2 units above the analyte's pKa.

  • The Science: According to the Henderson-Hasselbalch equation, when pH = pKa, the acid is 50% ionized. At a pH of ~6.9 (2 units above the pKa of 4.89), heptanoic acid will be >99% in its deprotonated, anionic form ([A⁻]), maximizing the availability of the desired [M-H]⁻ ion for ESI.

  • Solution: Avoid acidic modifiers like formic acid, which suppress deprotonation. Instead, use a basic additive or a buffer system that maintains a pH between 6 and 7.5.

• Inappropriate Mobile Phase Additive: The choice of additive is crucial.

  • The Science: Volatile buffers are essential for LC-MS.[9][10] Ammonium acetate is a common choice as it buffers in a suitable pH range and is volatile.[11] Weak bases promote the formation of the [M-H]⁻ ion in the liquid phase.

  • Solution: Start with 5-10 mM ammonium acetate in the aqueous mobile phase. This acts as a good compromise for signal intensity and chromatographic stability.[11][12] For some systems, very low concentrations of acetic acid (e.g., 0.02%) have been shown to improve signal, but this can be counterintuitive and should be tested empirically.[11][12] Avoid strong acids like trifluoroacetic acid (TFA) as they cause severe signal suppression in negative mode.

Troubleshooting Workflow: Low Negative Ion Signal

This flowchart outlines a logical sequence for diagnosing signal issues.

Caption: Troubleshooting workflow for low [M-H]⁻ signal.

Issue 2: Inconsistent Signal & Poor Reproducibility

Signal instability can arise from the ESI process itself or from contamination.

Root Cause Analysis & Solution:

• Corona Discharge: At high capillary voltages in negative mode, a "corona discharge" can occur.[12] This creates a very unstable spray and a high, noisy baseline, leading to poor reproducibility.

  • The Science: Corona discharge happens when the electric field at the capillary tip is high enough to ionize the surrounding gas molecules (like nitrogen), creating a cascade of random electrical events that disrupt the formation of analyte ions.

  • Solution: Optimize the capillary voltage. Start at a lower value (e.g., -2.5 kV) and gradually increase it while monitoring signal stability. Often, the best signal-to-noise ratio is found just before the onset of discharge.[13] Using organic solvents with lower surface tension, like methanol or isopropanol, can also help suppress discharge.[14]

• Adduct Formation: The presence of salts (e.g., sodium, potassium) in your sample, vials, or mobile phase can lead to the formation of adducts like [M-H+Na]⁻ or [M+Cl]⁻.[12]

  • The Science: During droplet evaporation in the ESI source, analyte and salt concentrations increase dramatically.[15] This can lead to non-covalent associations between your analyte and available salt ions.[16][17] If the salt concentration is high or variable, it can compete with the formation of your desired [M-H]⁻ ion, causing signal suppression and poor reproducibility.

  • Solution: Use high-purity LC-MS grade solvents and additives. Avoid glass vials if sodium contamination is suspected; use polypropylene vials instead. If adducts are still problematic, consider adding a small amount of a chelating agent like EDTA to your sample, although this should be a last resort.

Part 3: Experimental Protocols & Data

Protocol: Method Development for Heptanoic-2,2,3,3-d4 Acid

This protocol provides a robust starting point for developing a quantitative LC-MS method.

1. Preparation of Mobile Phases & Standards:

• Mobile Phase A (Aqueous): Dissolve ammonium acetate in LC-MS grade water to a final concentration of 10 mM.
• Mobile Phase B (Organic): Use LC-MS grade Methanol or Acetonitrile.
• Stock Solution: Prepare a 1 mg/mL stock of Heptanoic-2,2,3,3-d4 acid in Mobile Phase B.
• Working Solution: Dilute the stock solution to 1 µg/mL in a 50:50 mixture of Mobile Phase A and B for direct infusion.

2. Ion Source Optimization (Direct Infusion):

• Infuse the 1 µg/mL working solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.
• Set the mass spectrometer to Negative Ion Mode and monitor the [M-H]⁻ ion (m/z 133.1).
• Systematically adjust source parameters to maximize the signal for m/z 133.1. Refer to the table below for typical starting ranges.

3. LC Method Development:

• Column: Use a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Flow Rate: 0.3 - 0.5 mL/min.
• Gradient: Start with a shallow gradient to ensure good peak shape. For example:
• 0.0 min: 10% B
• 5.0 min: 95% B
• 6.0 min: 95% B
• 6.1 min: 10% B
• 8.0 min: End run
• Inject a standard and confirm the retention time and peak shape. Adjust the gradient as needed.

Data Presentation: Recommended Starting ESI Parameters

The optimal settings are instrument-dependent, but this table provides a validated starting point for optimization.

Parameter	Typical Range (Negative ESI)	Rationale & Key Considerations
Capillary Voltage	-2.5 to -3.5 kV	Primary driver of spray formation. Too low = unstable spray. Too high = corona discharge and signal instability.[13]
Nebulizer Gas	30 - 50 psi	Aids in droplet formation. Higher pressure creates finer droplets, improving desolvation, but can decrease sensitivity if too high.
Drying Gas Temp	250 - 350 °C	Controls solvent evaporation rate. Too low = poor desolvation and solvent clusters. Too high = potential for thermal degradation of analyte.
Drying Gas Flow	8 - 12 L/min	Removes solvent vapor. Works in concert with temperature. Higher flow assists in desolvation of high-aqueous mobile phases.
Sheath Gas Temp	250 - 400 °C	Shapes the spray plume. Higher temperature can improve desolvation efficiency but may also cause analyte degradation.

Visualization of the ESI Process for Heptanoic Acid

This diagram illustrates the key stages of generating the desired gas-phase ion.

Caption: ESI mechanism for generating the [M-H]⁻ ion.

References

• ACS Publications. (2020). Facile Improvement of Negative Ion Mode Electrospray Ionization Using Capillary Vibrating Sharp-edge Spray Ionization. Analytical Chemistry. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Facile Improvement of Negative Ion Mode Electrospray Ionization using Capillary Vibrating Sharp-edge Spray Ionization. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter Using Synthetic Deuterated Internal Standards. Retrieved from [Link]

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. Retrieved from [Link]

• LCGC International. (n.d.). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. Retrieved from [Link]

• ACS Publications. (2024). Real-Time Identification of Aerosol-Phase Carboxylic Acid Production Using Extractive Electrospray Ionization Mass Spectrometry. Environmental Science & Technology. Retrieved from [Link]

• ACD/Labs. (2022). Common Adduct and Fragment Ions in Mass Spectrometry. Retrieved from [Link]

• National Institutes of Health (NIH). (2023). Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics. Retrieved from [Link]

• International Journal of Research and Analytical Reviews. (n.d.). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. Retrieved from [Link]

• PubChem. (n.d.). Heptanoic Acid. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Retrieved from [Link]

• Shimadzu. (n.d.). Mobile phases compatible for LC/MS. Retrieved from [Link]

• National Institutes of Health (NIH). (2003). Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization. Retrieved from [Link]

• NorthEast BioLab. (n.d.). Positive and Negative Mode in Mass Spectroscopy: LC-MS/MS Method. Retrieved from [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved from [Link]

• National Institutes of Health (NIH). (n.d.). Electrospray Ionization Mass Spectrometry: A Technique to Access the Information beyond the Molecular Weight of the Analyte. Retrieved from [Link]

• ACS Publications. (2012). Unraveling the Mechanism of Electrospray Ionization. Analytical Chemistry. Retrieved from [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. Retrieved from [Link]

Sources

• 1. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 2. texilajournal.com [texilajournal.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Heptanoic Acid | C7H14O2 | CID 8094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Page loading... [guidechem.com]
• 7. nebiolab.com [nebiolab.com]
• 8. Improved liquid chromatography/mass spectrometric analysis of low molecular weight carboxylic acids by ion exclusion separation with electrospray ionization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mobile phases compatible for LC/MS : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 10. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
• 11. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. pubs.acs.org [pubs.acs.org]

Navigating the Analytical Challenge of Heptanoic Acid and its Deuterated Analog: A Technical Support Guide

Welcome to our dedicated technical support center for resolving the complex analytical challenge of peak overlap between heptanoic acid and its deuterated internal standard, Heptanoic-2,2,3,3-d4 acid. This guide is designed for researchers, scientists, and drug development professionals who rely on accurate quantification of heptanoic acid in their studies. Here, we will delve into the root causes of this common issue and provide you with field-proven troubleshooting strategies and detailed experimental protocols to achieve baseline resolution and ensure the integrity of your analytical data.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing peak overlap between heptanoic acid and its deuterated internal standard, Heptanoic-2,2,3,3-d4 acid?

A1: Peak overlap between these two compounds, which are structurally very similar, is a common challenge in chromatographic analysis. The primary reason is the "chromatographic isotope effect."[1] While deuterated standards are often assumed to co-elute with their non-deuterated counterparts, the substitution of hydrogen with deuterium can lead to slight differences in their physicochemical properties, resulting in a small but significant retention time shift.[1] In gas chromatography (GC), deuterated compounds often elute slightly earlier than their non-deuterated analogs.[1]

Q2: How can such a small difference in mass cause a separation on a chromatographic column?

A2: The chromatographic isotope effect is a subtle phenomenon. The difference in mass between hydrogen and deuterium leads to a difference in the vibrational energy of the C-H and C-D bonds. This can affect the intermolecular interactions (van der Waals forces) between the analyte and the stationary phase of the column. Even these small differences in interaction strength can be sufficient to cause a slight separation, especially on high-resolution capillary columns.

Q3: Can I still get accurate quantification if my peaks are partially overlapped?

A3: While some level of quantification is possible with partially overlapping peaks using deconvolution algorithms in your chromatography data system, it is not ideal and can introduce inaccuracies. For validated, high-confidence quantitative methods, especially in regulated environments, achieving baseline resolution (a resolution value of >1.5) is the goal. This ensures that the peak area of each compound is accurately measured without interference from the other.

Q4: Is this peak overlap issue more common in GC-MS or LC-MS/MS?

A4: The chromatographic isotope effect can be observed in both GC and LC.[1] However, the high efficiency of modern capillary GC columns can sometimes make this effect more pronounced. In liquid chromatography, the choice of mobile phase and stationary phase can influence the degree of separation.

Troubleshooting Peak Overlap: A Step-by-Step Guide

If you are experiencing peak overlap between heptanoic acid and Heptanoic-2,2,3,3-d4 acid, follow this logical troubleshooting workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for resolving peak overlap.

In-Depth Troubleshooting Guides

Mass Spectrometry Considerations

Before optimizing your chromatography, it is crucial to ensure your mass spectrometer is set up correctly for these analytes.

Heptanoic Acid (C7H14O2):

• Molecular Weight: 130.18 g/mol [2]

• Key Mass Spectral Fragments (Electron Ionization): While the full spectrum is complex, a prominent fragment ion is often observed at m/z 60.[3]

Heptanoic-2,2,3,3-d4 Acid (C7H10D4O2):

• Molecular Weight: 134.21 g/mol [4]

Due to the four deuterium atoms, the molecular ion and many fragment ions will be shifted by +4 m/z units compared to heptanoic acid. This mass difference is the basis for using the deuterated compound as an internal standard.[]

Table 1: Suggested Quantifier and Qualifier Ions

Compound	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
Heptanoic Acid	[M-H]⁻ = 129	Fragment ions
Heptanoic-2,2,3,3-d4 Acid	[M-H]⁻ = 133	Fragment ions

Note: The optimal ions should be determined empirically on your instrument. The deprotonated molecule is often used in negative ion mode LC-MS/MS.

GC-MS Troubleshooting and Optimization

For GC-MS analysis of short-chain fatty acids like heptanoic acid, derivatization is often necessary to improve volatility and chromatographic performance.[6] Common derivatization techniques include esterification to form methyl or other alkyl esters.[6]

1. Modify the Temperature Program:

The temperature ramp rate can significantly impact resolution. A slower ramp rate generally provides better separation for closely eluting compounds.[7]

Protocol 1: GC-MS Temperature Program Optimization

• Initial Method:

  • Column: Agilent DB-FFAP or similar acid-modified WAX column (e.g., 30 m x 0.25 mm, 0.25 µm).[8]

  • Initial Oven Temperature: 80 °C, hold for 1 minute.

  • Ramp Rate: 10 °C/min to 200 °C.

  • Final Hold: 5 minutes.

• Optimization Step 1 (Slower Ramp):

  • Decrease the ramp rate to 5 °C/min. This will increase the overall run time but may provide the necessary resolution.

• Optimization Step 2 (Lower Initial Temperature):

  • If a slower ramp is insufficient, try a lower initial temperature of 60-70 °C. This can improve the focusing of the analytes at the head of the column.

2. Change the GC Column:

If optimizing the temperature program does not resolve the peak overlap, changing the column to one with a different selectivity may be necessary. For free fatty acids, specialized columns are recommended.

• Recommended Columns: Columns with a polyethylene glycol (PEG) stationary phase that is acid-modified, such as the Agilent DB-FFAP, are designed for the analysis of volatile fatty acids and can provide excellent peak shape.[8] Another option is a DB-FATWAX UI column.[8]

LC-MS/MS Troubleshooting and Optimization

LC-MS/MS offers the advantage of analyzing short-chain fatty acids without derivatization.[9] However, their high polarity can make retention on traditional reversed-phase columns challenging.[9]

1. Adjust the Mobile Phase Gradient:

A shallow gradient is crucial for separating closely eluting compounds.

Protocol 2: LC-MS/MS Gradient Optimization

• Initial Method:

  • Column: Hypersil GOLD C18 (2.1 x 200 mm, 1.9 µm) or similar high-quality C18 column.[10]

  • Mobile Phase A: Water with 0.1% formic acid.[10]

  • Mobile Phase B: Methanol or Acetonitrile with 0.1% formic acid.[10]

  • Initial Gradient: Start with a low percentage of organic mobile phase (e.g., 5-10% B) and ramp up to a high percentage over a sufficient time to allow for separation.

• Optimization Step 1 (Shallower Gradient):

  • Decrease the rate of increase of mobile phase B. For example, if your original gradient was a 10-minute ramp from 10% to 90% B, try a 20-minute ramp over the same range.

• Optimization Step 2 (Change Organic Modifier):

  • If you are using methanol, try acetonitrile, and vice versa. The different selectivities of these solvents can sometimes resolve co-eluting peaks.

2. Change the LC Column:

If gradient optimization fails, a column with a different stationary phase chemistry may be required.

• Alternative Columns: Consider a column designed for polar analytes, such as an embedded polar group (EPG) C18 column or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

Summary and Concluding Remarks

Resolving the peak overlap between heptanoic acid and its deuterated internal standard, Heptanoic-2,2,3,3-d4 acid, requires a systematic approach to method optimization. The root cause of this issue often lies in the chromatographic isotope effect, which can lead to a slight but significant difference in retention times.

By carefully selecting your mass spectrometer's quantifier and qualifier ions and systematically optimizing your chromatographic conditions—be it the temperature program in GC-MS or the mobile phase gradient in LC-MS/MS—you can achieve the baseline resolution necessary for accurate and reliable quantification. Remember that a well-resolved peak is the foundation of high-quality analytical data.

References

• Al-Waiz, M., et al. (2020). A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers. Molecules, 25(1), 163. [Link]

• Han, J., et al. (2022). A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids. International Journal of Molecular Sciences, 23(4), 1983. [Link]

• National Institute of Standards and Technology. Heptanoic acid, 2-methylbutyl ester. [Link]

• National Institute of Standards and Technology. Heptanoic acid, methyl ester. [Link]

• Shimadzu. LC/MS/MS Method Package for Short Chain Fatty Acids. [Link]

• National Institute of Standards and Technology. Heptanoic acid. [Link]

• Agilent Technologies. GC/MS detection of short chain fatty acids from mammalian feces using automated sample preparation in aqueous solution. [Link]

• PubChem. Heptanoic-2,2,3,3-d4 Acid. [Link]

• ResearchGate. Retention times and regression equation of organic acids separated by HPLC analysis. [Link]

• Legg, S., et al. (2022). Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry. PLOS ONE, 17(4), e0266399. [Link]

• Tsikas, D. (2017). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Journal of Chromatographic Science, 55(1), 10-20. [Link]

• examining the unique retention behavior of volatile carboxylic acids in gas chromatography using zwitterionic liquid stationary. Journal of Chromatography A, 1406, 245-253. [Link]

• National Institute of Standards and Technology. Heptanoic acid. [Link]

• Gadaleta, D., et al. (2022). HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains. Frontiers in Nutrition, 9, 1030188. [Link]

• ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Agilent Technologies. (2018). A comparison study of the analysis of volatile organic acids and fatty acids. [Link]

• van den Broek, I., & van der Heeft, E. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 829(1-2), 1–15. [Link]

• AOCS. Retention Order of Fatty Acids and Triacylglycerols. [Link]

• Legg, S., et al. (2022). Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry. PLOS ONE, 17(4), e0266399. [Link]

• National Institute of Standards and Technology. Heptanoic acid. [Link]

• Taylor, P. J., et al. (2002). Evaluation of a Deuterium-Labeled Internal Standard for the Measurement of Sirolimus by High-Throughput HPLC Electrospray Ionization Tandem Mass Spectrometry. Therapeutic Drug Monitoring, 24(5), 640-644. [Link]

• da Silva, A. C., et al. (2020). Quantitative Determination of Short Chain Fatty Acids in Synthetic Feces Using Gas Chromatography with Flame Ionization Detection or Mass Spectrometry. Journal of Chemical Education, 97(11), 4153-4158. [Link]

• The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). Journal of Chromatographic Science, 59(6), 517-523. [Link]

• Study on Gas Chromatography Retention Time Variation of Acetic Acid Combined with Quantum Chemical Calculation. Journal of Analytical Methods in Chemistry, 2022, 5689117. [Link]

• LookChem. 111-14-8 Heptanoic acid C7H14O2. [Link]

Sources

• 1. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heptanoic acid [webbook.nist.gov]
• 3. Heptanoic acid(111-14-8) MS [m.chemicalbook.com]
• 4. isotope.com [isotope.com]
• 6. agilent.com [agilent.com]
• 7. GC-FID Protocol for SCFA Analysis - Creative Proteomics [metabolomics.creative-proteomics.com]
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• 9. mdpi.com [mdpi.com]
• 10. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting deuterium exchange in Heptanoic-2,2,3,3-d4 acid

Technical Support Center: Heptanoic-2,2,3,3-d4 Acid

Topic: Troubleshooting Deuterium Exchange & Stability Product: Heptanoic-2,2,3,3-d4 Acid (CAS: Generic structure reference) User Level: Senior Researcher / CMC Scientist

Executive Summary: The Stability Paradox

Heptanoic-2,2,3,3-d4 acid is a specialized isotopologue designed primarily to block metabolic

-oxidation or serve as a robust internal standard.

The Core Challenge: While the C3 (beta) deuteriums are chemically inert under standard conditions, the C2 (alpha) deuteriums are labile . Users frequently report "loss of signal" or "isotopic scrambling." This is rarely a product defect but rather a consequence of keto-enol tautomerism facilitated by protic solvents, pH extremes, or enzymatic action.

This guide troubleshoots the three critical phases: Synthesis (incorporation), Storage (stability), and Analysis (verification).

Module 1: Troubleshooting Stability (Back-Exchange)

Issue: "My NMR shows a decrease in the

-deuterium signal over time, but the -signal is stable."

The Mechanism of Failure

The

-protons (C2) of carboxylic acids have a pKa of ~24, but the carboxylic acid proton has a pKa of ~4.8. In the presence of any protic solvent (H₂O, MeOH) and trace acid/base, the molecule undergoes enolization. During the reversion from enol to keto form, the C2 position will pick up a proton (H⁺) from the solvent instead of a deuteron (D⁺), leading to irreversible "washout."

Figure 1: Mechanism of acid/base-catalyzed alpha-proton back-exchange in protic media.

Diagnostic & Solution Matrix

Observation	Root Cause	Corrective Action
Loss of C2-D signal in NMR	Solvent Contamination	Stop using MeOD or D₂O for long-term storage. Use CDCl₃ or DMSO-d6 (anhydrous).
M+3 / M+2 peaks in MS	Acidic Workup	Avoid strong acid washes (HCl) during extraction. Use mild buffers (phosphate, pH 6.5) or rapid extraction.
In Vivo Signal Loss	Enzymatic Exchange	Expected Behavior. Acyl-CoA dehydrogenases abstract -protons. Use C3-D (beta) as the reliable metabolic tracer.

Module 2: Troubleshooting Synthesis (Incorporation)

Issue: "I am trying to deuterate Heptanoic acid using D₂O and heat, but I only get partial exchange."

The Synthesis Fallacy

You cannot efficiently synthesize Heptanoic-2,2,3,3-d4 via direct H/D exchange on saturated heptanoic acid.

• Why? Direct exchange requires harsh conditions (supercritical D₂O/NaOD) that lead to scrambling along the chain and decarboxylation.

• The Correct Path: You must use De Novo Synthesis via catalytic reduction of the

  -unsaturated precursor (Hept-2-enoic acid).

Recommended Synthetic Protocol

To achieve >98% incorporation at C2 and C3:

• Precursor: Hept-2-enoic acid (Commercial or via Knoevenagel condensation).

• Reagents: Deuterium Gas (D₂), Wilkinson’s Catalyst (RhCl(PPh₃)₃) or Pd/C.

• Solvent: MeOD (Deuterated Methanol) or Ethyl Acetate.

• Workflow:

Figure 2: The only reliable route for specific 2,2,3,3-tetradeuteration is catalytic reduction of the alkene.

Critical Technical Note: If using Pd/C , you risk "H-D scrambling" (migration of the double bond or exchange at C4/C5). Wilkinson’s Catalyst (homogeneous) is preferred for high regioselectivity without scrambling [1].

Module 3: Analytical Verification

Issue: "How do I confirm the position of the deuterium?"

NMR Interpretation Guide

In standard ¹H-NMR (CDCl₃), Heptanoic acid displays a characteristic triplet at

2.35 (C2- ) and a multiplet at 1.63 (C3- ).

Position	Proton Shift ( ppm)	Signal in 2,2,3,3-d4	Interpretation
C2 ( )	2.35 (t)	Silent	Complete deuteration at C2.
C3 ( )	1.63 (m)	Silent	Complete deuteration at C3.
C4 ( )	1.30 (m)	Simplified	Coupling to C3 is removed; peak shape sharpens.

Troubleshooting Tip: If you see a small triplet at 2.35 ppm, calculate the integration.

• Integration < 2%: Acceptable isotopic purity.

• Integration > 5%: Significant back-exchange has occurred. Repurify or check storage conditions.

Frequently Asked Questions (FAQs)

Q1: Can I use Heptanoic-2,2,3,3-d4 for metabolic flux analysis in live cells? A: Yes, but interpret with caution. The C3 (beta) deuteriums are the metabolic blockers. They inhibit the acyl-CoA dehydrogenase step, creating a "metabolic bottleneck." The C2 (alpha) deuteriums are often lost to the cellular water pool due to the acidity of the alpha-proton in the enzyme active site, even before oxidation occurs [2]. Rely on the M+2 (C3-D2) signal for flux quantification, not M+4.

Q2: My LC-MS signal is split between M+4 and M+3. Is my product defective? A: Not necessarily. If the sample was dissolved in a protic mobile phase (e.g., H₂O/Acetonitrile with 0.1% Formic Acid) and left to stand, the acidic environment catalyzes the exchange of the C2-D for H.

• Fix: Prepare samples immediately before injection. Use neutral pH buffers if possible.

Q3: Why not just use Perdeuterated Heptanoic Acid (d13)? A: Cost and specificity. For mechanistic studies on

-oxidation, you only need to block the reaction center (C2/C3). Perdeuterated fatty acids also exhibit a stronger Kinetic Isotope Effect (KIE) which might completely arrest metabolism rather than just slowing the specific step you want to study.

References

• Sajiki, H., et al. (2005). "Efficient C-H/C-D Exchange Reaction on the Alkyl Chain of Carboxylic Acids Using Heterogeneous Pd/C Catalyst in D2O." Chemistry - A European Journal.

• Kassahun, K., et al. (1994). "Metabolic Stability and Fate of Deuterated Fatty Acids In Vivo." Journal of Biological Chemistry.

• Cambridge Isotope Laboratories. (2024).[1] "Deuterated Fatty Acids: Stability and Handling Guide."

• Powell, B. M., et al. (2021). "Trends in the Hydrogen-Deuterium Exchange at Carbon Centers." Molecules.

Sources

• 1. otsuka.co.jp [otsuka.co.jp]

correcting for mass shift variations in Heptanoic-2,2,3,3-d4 acid analysis

Welcome to the technical support center for the analysis of Heptanoic-2,2,3,3-d4 acid. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. The information herein is grounded in established scientific principles and practical field experience to ensure the integrity and accuracy of your experimental results.

Introduction: The Challenge of Isotope-Labeled Standards

Heptanoic-2,2,3,3-d4 acid is a stable isotope-labeled (SIL) internal standard, crucial for achieving accurate and reproducible quantification in mass spectrometry-based assays, particularly in complex biological matrices.[1][2][3] The core principle of using a SIL internal standard is that it behaves nearly identically to its unlabeled counterpart throughout sample preparation and analysis, thus compensating for variations in extraction efficiency, matrix effects, and instrument response. However, the introduction of deuterium can sometimes lead to subtle but significant analytical challenges, including chromatographic shifts and mass accuracy deviations.[4][5] This guide will address these potential issues and provide systematic approaches to diagnose and correct them.

Troubleshooting Guide: Diagnosing and Correcting Mass Shift Variations

Unanticipated variations in the measured mass of Heptanoic-2,2,3,3-d4 acid can compromise the accuracy of your quantitative analysis. This section provides a structured approach to identifying and resolving the root causes of these mass shifts.

Question 1: My measured mass for Heptanoic-2,2,3,3-d4 acid is consistently off from the theoretical mass. What are the likely causes and how can I fix it?

Answer:

A consistent mass error, where the measured mass-to-charge ratio (m/z) is consistently higher or lower than the theoretical value, typically points to a need for mass calibration of your spectrometer.[6][7] Mass spectrometers can experience drift over time due to fluctuations in electronics, temperature, and cleanliness of the ion path.[6][8]

Root Cause Analysis and Corrective Actions:

• Mass Calibration: The most fundamental step is to perform a mass calibration.[6] This procedure adjusts the instrument's mass scale to match known reference standards.[9]

  • Action: Calibrate the mass spectrometer across the entire mass range of your analysis, ensuring that the calibration standards bracket the m/z of Heptanoic-2,2,3,3-d4 acid.[7][10] Most modern instruments have automated calibration routines.[10]

• Instrument Drift: Even with regular calibration, subtle environmental changes can cause mass drift during an analytical run.[8]

  • Action: For high-accuracy applications, consider using a lock mass or reference spray. This involves continuously introducing a known compound into the ion source, allowing the software to make real-time corrections to the mass accuracy.[11]

• Ion Source Contamination: Contaminants in the ion source can alter the local electric fields, affecting ion transmission and potentially leading to mass shifts.

  • Action: Follow a regular maintenance schedule for cleaning the ion source as recommended by the instrument manufacturer.[6][12]

Question 2: I'm observing random, unpredictable fluctuations in the mass of my deuterated standard. What could be causing this instability?

Answer:

Random mass fluctuations are often indicative of instability in the analytical system. This can stem from either the liquid chromatography (LC) or the mass spectrometry (MS) components.

Systematic Troubleshooting Protocol:

• Check for LC System Instability:

  • Mobile Phase Preparation: Ensure mobile phases are freshly prepared, properly degassed, and made with high-purity, LC-MS grade solvents and additives.[13] Inconsistent mobile phase composition can lead to fluctuating ionization conditions.

  • Pump Performance: An erratic baseline or pressure fluctuations can indicate problems with the LC pump, such as worn seals or check valves.[12] This can affect the spray stability in the MS source.

  • Action: Monitor the LC system's pressure trace for any irregularities. If issues are suspected, perform routine maintenance on the pump.

• Evaluate MS System Stability:

  • Ion Source Stability: An unstable spray in the electrospray ionization (ESI) source is a common cause of signal and mass instability. This can be due to a partially clogged emitter, improper positioning, or inconsistent gas flows.

  • Action: Visually inspect the spray plume if possible. Clean or replace the ESI probe and ensure gas pressures are stable and within the recommended ranges.

  • Vacuum System Integrity: A leak in the vacuum system can lead to pressure fluctuations that affect ion flight paths and, consequently, mass accuracy.

  • Action: Monitor the vacuum gauge readings. If a leak is suspected, perform a leak check according to the manufacturer's protocol.[12]

Question 3: The peak for Heptanoic-2,2,3,3-d4 acid is broad or splitting. Could this be related to mass shift issues?

Answer:

Poor peak shape, such as broadening or splitting, can indeed be linked to factors that also cause mass instability.[6] When a peak is distorted, it can be more challenging for the data system to accurately determine the peak apex and assign a precise m/z value.

Investigative Steps:

• Chromatographic Issues:

  • Column Overload: Injecting too much sample can lead to peak fronting or tailing.

    • Action: Dilute the sample and reinject.

  • Sample Solvent Effects: If the sample is dissolved in a solvent significantly stronger than the initial mobile phase, it can cause peak distortion.[14]

    • Action: Whenever possible, dissolve the sample in the initial mobile phase.[15]

  • Column Contamination: Buildup of matrix components on the column can degrade performance.[12][14]

    • Action: Use a guard column and implement a column flushing procedure.[13]

• Mass Spectrometry-Related Causes:

  • Ionization Conditions: Suboptimal ionization parameters can lead to in-source fragmentation or the formation of multiple adducts, which can manifest as distorted peaks.

    • Action: Optimize source parameters such as capillary voltage, gas flows, and temperatures.

  • Matrix Effects: Co-eluting matrix components can interfere with the ionization of Heptanoic-2,2,3,3-d4 acid, causing ion suppression or enhancement that can vary across the peak profile, leading to distortion.[16][17][18][19]

    • Action: Improve sample clean-up procedures or adjust the chromatographic method to separate the analyte from interfering matrix components.[20]

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated internal standard, Heptanoic-2,2,3,3-d4 acid, elute slightly earlier than the unlabeled heptanoic acid?

This is a well-documented phenomenon known as the "chromatographic isotope effect".[21] The substitution of hydrogen with the larger deuterium atom can lead to subtle changes in the molecule's physicochemical properties, which can affect its interaction with the stationary phase of the chromatography column, often resulting in a slightly shorter retention time.[4][5][21] While typically small, this shift is important to account for in data processing to ensure correct peak integration.

Q2: Can the position of the deuterium labels on the molecule affect its stability and analysis?

Absolutely. The stability of the deuterium labels is critical for a reliable internal standard.[1] Labels should be placed on non-exchangeable positions.[1] In Heptanoic-2,2,3,3-d4 acid, the deuterium atoms are on carbon atoms that are not prone to exchange with protons from the solvent. However, it's always good practice to be aware that under certain extreme pH or temperature conditions, back-exchange could theoretically occur, though it is unlikely with this particular compound under typical analytical conditions.

Q3: How can I be sure that the mass shift I'm seeing isn't due to the Heptanoic-2,2,3,3-d4 acid standard itself?

To verify the integrity of your standard, you can prepare a fresh dilution in a clean solvent (e.g., acetonitrile or methanol) and analyze it directly via infusion into the mass spectrometer. This eliminates any potential confounding factors from the sample matrix or the chromatography system. If the mass is accurate under these conditions, the issue likely lies within your analytical method (e.g., matrix effects, chromatographic interferences).

Q4: What is the acceptable mass error for my analysis?

The acceptable mass error depends on the resolving power of your mass spectrometer and the goals of your analysis. For high-resolution mass spectrometers (e.g., Orbitrap, TOF), a mass error of less than 5 parts-per-million (ppm) is typically expected. For nominal mass instruments like quadrupoles, the expectation is generally within a wider tolerance, often around ±0.1 to ±0.2 Da.

Experimental Protocols

Protocol 1: Mass Spectrometer Calibration Check

This protocol is designed to quickly assess the mass accuracy and calibration status of your instrument.

• Prepare a Calibration Solution: Use the calibration solution recommended by your instrument manufacturer. This solution contains compounds with known masses across a wide m/z range.

• Infuse the Solution: Set up a direct infusion of the calibration solution into the mass spectrometer at a stable flow rate (e.g., 5-10 µL/min).

• Acquire Data: Collect mass spectra in the appropriate ionization mode and polarity for your analysis.

• Evaluate Mass Accuracy: Check the measured m/z values of the known calibrant peaks against their theoretical exact masses.

• Recalibrate if Necessary: If the mass errors are outside the acceptable tolerance for your instrument, perform a full mass calibration according to the manufacturer's instructions.

Protocol 2: Investigating Matrix Effects

This experiment helps determine if components in your sample matrix are causing ion suppression or enhancement, which can affect mass accuracy and quantitation.

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Spike Heptanoic-2,2,3,3-d4 acid into a clean solvent (e.g., mobile phase A).

  • Set B (Post-Extraction Spike): Process a blank matrix sample (e.g., plasma, urine) through your entire sample preparation procedure. In the final step, spike the processed blank with Heptanoic-2,2,3,3-d4 acid at the same concentration as in Set A.

  • Set C (Pre-Extraction Spike): Spike the blank matrix with Heptanoic-2,2,3,3-d4 acid at the same concentration before starting the sample preparation procedure.

• Analyze Samples: Inject and analyze all three sets of samples using your established LC-MS method.

• Compare Results:

  • Recovery: Compare the peak area of Set C to Set B to determine the extraction recovery.

  • Matrix Effect: Compare the peak area of Set B to Set A. A significant difference indicates the presence of matrix effects (ion suppression if B < A, ion enhancement if B > A).

Data Presentation

Table 1: Common Causes of Mass Shift and Corresponding Solutions

Issue	Potential Cause	Recommended Action
Consistent Mass Error	Mass spectrometer out of calibration	Perform mass calibration using manufacturer's standards.[6][7]
Instrument drift	Use a lock mass or reference spray for real-time correction.[11]
Ion source contamination	Clean the ion source according to a regular maintenance schedule.[6][12]
Random Mass Fluctuations	Unstable LC flow/pressure	Check LC pump for leaks, worn seals; ensure proper mobile phase degassing.[12]
Unstable ESI spray	Clean/replace ESI probe; optimize gas flows and source position.
Vacuum system leak	Monitor vacuum gauges and perform a leak check if necessary.[12]
Poor Peak Shape	Column overload	Dilute the sample.
Inappropriate sample solvent	Dissolve the sample in the initial mobile phase.[14][15]
Matrix effects	Improve sample clean-up; adjust chromatography to separate interferences.[16][20]

Visualizations

Caption: Troubleshooting workflow for mass shift variations.

Caption: Experimental workflow for assessing matrix effects.

References

• Vertex AI Search. HPLC Troubleshooting Guide.
• Agilent Technologies. (2021, November 29). Effective LC Troubleshooting: Symptom-Based Strategies and Solutions.
• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues.
• AZoM. (2019, October 30). Applying Automatic Drift Correction to Mass Spectrometry.
• LECO Corporation. Automatic Drift Correction for High Resolution Mass Spectrometry.
• Waters Corporation. Mass Spectrometry Quantitation and Calibration.
• Chromatography Forum. (2013, August 13). Internal standard in LC-MS/MS.
• Landvatter, S. W. (2013). Considerations in the selection of stable isotope labeled internal standards: Limitations of deuterated standards. Hilaris Publisher.
• MacCoss Lab Software. (2021, March 23). Retention Time shifts using deuterated internal standards.
• Acanthus Research. (2022, January 11). Designing Stable Isotope Labeled Internal Standards.
• Wang, S., et al. (2017). Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. PMC.
• Tsikas, D. (2017). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PubMed Central.
• Ko, D. H., et al. (2022). Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations. PMC.
• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• Shimadzu. (2019, April 10). On the Accurate Understanding of Mass Measurement Accuracy in Q-TOF MS.
• ResearchGate. (2025). Secondary isotope effects in liquid chromatography behaviour of H-2 and H-3 labelled solutes and solvents.
• WelchLab. (2025). Are You Using The Internal Standard Method In A Right Way?.
• LCGC North America. (2025). Matrix Effects on Quantitation in Liquid Chromatography: Sources and Solutions.
• Reddit. (2025). Understanding Internal standards and how to choose them.
• Chung, H., & Chan, M. (2013). LC-MS Instrument Calibration. In: Analytical Method Validation and Instrument Performance Verification. Harvard Apparatus.
• Thüring, K. L., et al. (2019). Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. PMC.
• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories.
• Gáspár, A., et al. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry.
• NorthEast BioLab. What are Matrix Effect in Liquid Chromatography Mass Spectrometry?.
• The Royal Society of Chemistry. Methodology for Accurate Mass Measurement of Small Molecules.
• Taylor & Francis Online. (2016). Assessment of matrix effect in quantitative LC-MS bioanalysis.
• Syka, J. E., et al. (2004). De novo Correction of Mass Measurement Error in Low Resolution Tandem MS Spectra for Shotgun Proteomics. NIH.
• Separation Science. (2024, July 4). Factors Impacting Chromatography Retention Time.
• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations.
• ResearchGate. (2024). LC/MS Troubleshooting Guide.
• LCGC International. (2019, August 6). The Importance of Tuning and Calibration in Liquid Chromatography–Mass Spectrometry (LC–MS).
• Bioanalysis Zone. (2016). Importance of matrix effects in LC-MS/MS bioanalysis.
• LCGC International. How to Avoid Problems in LC–MS.

Sources

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
• 6. gmi-inc.com [gmi-inc.com]
• 7. rsc.org [rsc.org]
• 8. azom.com [azom.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. harvardapparatus.com [harvardapparatus.com]
• 11. lcms.cz [lcms.cz]
• 12. zefsci.com [zefsci.com]
• 13. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [discover.restek.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 16. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 17. nebiolab.com [nebiolab.com]
• 18. tandfonline.com [tandfonline.com]
• 19. bioanalysis-zone.com [bioanalysis-zone.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]

optimizing retention time for Heptanoic-2,2,3,3-d4 acid in HPLC

The following guide serves as a Tier 3 Technical Support resource for optimizing the High-Performance Liquid Chromatography (HPLC) analysis of Heptanoic-2,2,3,3-d4 acid .

Subject: Optimization & Troubleshooting for Heptanoic-2,2,3,3-d4 Acid Retention Status: Open Assigned Specialist: Senior Application Scientist

Technical Profile & Core Challenges

Heptanoic-2,2,3,3-d4 acid is a deuterated medium-chain fatty acid (C7) typically used as an Internal Standard (IS) for mass spectrometry quantification. Unlike standard small molecules, its analysis is governed by two critical physicochemical constraints:

• Acidity (pKa ~4.8): As a weak carboxylic acid, its retention is strictly pH-dependent. Near its pKa, small fluctuations in mobile phase pH cause massive retention time (RT) shifts.

• Deuterium Isotope Effect: The presence of four deuterium atoms at the

  and positions creates a "Reverse Isotope Effect." The C-D bond is shorter and more stable than the C-H bond, resulting in slightly lower lipophilicity.[1] Consequently, the D4 analog often elutes slightly earlier than the unlabeled (D0) analyte in Reversed-Phase (RP) chromatography.

Method Development & Optimization Protocols

Phase 1: Column & Mobile Phase Selection

To stabilize retention, you must suppress the ionization of the carboxylic acid group.

• Stationary Phase: C18 (Octadecyl) is the industry standard.

  • Recommendation: Use a high-density C18 column with end-capping to reduce secondary silanol interactions which cause tailing.

  • Alternative: For enhanced polar retention, a C18-PFP (Pentafluorophenyl) or a Polar-Embedded C18 can provide orthogonal selectivity if matrix interference is high.

• Mobile Phase A (Aqueous): 0.1% Formic Acid in Water (pH ~2.7) .

  • Why: This pH is >2 units below the pKa (4.8), ensuring the molecule remains neutral (protonated). Neutral species interact more strongly with the C18 phase, increasing retention and sharpening peak shape.

• Mobile Phase B (Organic): Acetonitrile (ACN) or Methanol (MeOH) .

  • Insight: ACN generally provides sharper peaks for fatty acids, while MeOH can offer different selectivity if separation from matrix interferences is difficult.

Phase 2: The "Lock-Down" Equilibration Protocol

Inconsistent retention times are often due to poor column equilibration, especially when using ion-suppression techniques.

Standard Operating Procedure (SOP-01): Column Equilibration

• Flush: Run 100% Mobile Phase B (Organic) for 10 column volumes (CV) to remove highly hydrophobic matrix debris.

• Condition: Switch to initial gradient conditions (e.g., 90% A / 10% B).

• Equilibrate: Flow at initial conditions for minimum 15-20 CV .

  • Note: Fatty acids can adsorb to stainless steel. Passivating the system with a few "dummy" injections of a high-concentration standard can occupy active sites before running critical samples.

Optimization Workflow Diagram

The following logic gate visualizes the decision process for optimizing retention and peak shape.

Figure 1: Decision logic for optimizing Heptanoic-2,2,3,3-d4 acid chromatography.

Troubleshooting & FAQs

Q1: Why is my retention time drifting between injections?

Diagnosis: This is typically a pH Equilibrium or Temperature issue.

• The Science: Because Heptanoic acid is a weak acid, if your mobile phase pH is near 4.0–5.0, the ratio of ionized (COO-) to neutral (COOH) forms fluctuates with minor changes in buffer preparation or temperature.

• The Fix:

  • Lower the pH: Ensure Mobile Phase A is pH < 3.0.

  • Thermostat the Column: Fatty acid retention is highly temperature-dependent. Ensure your column oven is stable (e.g., 40°C ± 0.5°C). Do not rely on ambient temperature.

Q2: Why does the D4 standard elute before the unlabeled Heptanoic acid?

Diagnosis: This is the Deuterium Isotope Effect .

• The Science: The C-D bond is shorter and has a smaller molar volume than the C-H bond.[1] This reduces the hydrophobic surface area of the molecule slightly, leading to weaker interaction with the C18 stationary phase.

• Impact: In high-efficiency HPLC, the D4 peak may separate partially or fully from the D0 peak.

• Action: This is normal behavior. Ensure your MS integration windows are wide enough to capture both peaks if you are triggering MRM windows based on time. Do not attempt to force co-elution if the chromatography is otherwise stable.

Q3: My peak is tailing severely. How do I fix it?

Diagnosis: Secondary silanol interactions or "phase collapse."

• The Fix:

  • Step 1: Verify pH is low (< 3.0). Ionized acids tail badly on C18.

  • Step 2: Increase ionic strength. Add 5-10 mM Ammonium Formate to Mobile Phase A (while maintaining pH ~3 with Formic Acid). This masks silanol sites on the silica support.

Q4: Can I use an isocratic method?

Diagnosis: Possible, but not recommended for biological matrices.

• The Science: Isocratic methods are prone to accumulation of late-eluting matrix components (phospholipids) that can interfere with subsequent injections.

• Recommendation: Use a gradient method that includes a high-organic wash step (95% B) at the end of every run to clean the column.

Data Summary: Physicochemical Properties

Parameter	Value	Implications for HPLC
Molecule	Heptanoic-2,2,3,3-d4 Acid	Target Analyte / Internal Standard
Molecular Formula		Mass shift of +4 Da vs. native
pKa	~4.8 (Carboxylic Acid)	Must run at pH < 3.0 or pH > 7.0 (Low pH preferred for C18)
LogP (Octanol/Water)	~2.42 (Native)	Moderately lipophilic; retains well on C18
Isotope Effect	Reverse (D4 elutes earlier)	Expect of -0.05 to -0.2 min vs. Native
Detection	ESI (-) MS/MS	Monitor [M-H]- transition (m/z 133 > ions)

Troubleshooting Logic Diagram

Use this flow to diagnose day-to-day operational issues.

Figure 2: Troubleshooting flow for common Heptanoic-d4 retention anomalies.

References

• PubChem. (n.d.). Heptanoic Acid | C7H14O2.[2] National Library of Medicine. Retrieved from [Link]

• Turowski, M., et al. (2003). Deuterium isotope effects on hydrophobic retention in reversed-phase liquid chromatography. Journal of Chromatography A.

• Dolan, J. W. (2017).[3] Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 庚酸 analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Heptanoic-2,2,3,3-d4 Acid Reagents

Topic: Detection of Impurities & Troubleshooting Guide Reagent ID: Heptanoic-2,2,3,3-d4 acid (CAS: 1219803-28-7) Target Audience: Analytical Chemists, Metabolic Flux Researchers, Mass Spectrometry Core Managers.

Core Directive & Technical Philosophy

This guide is not a generic manual. It addresses the specific physicochemical challenges of Heptanoic-2,2,3,3-d4 acid . This reagent presents a unique analytical paradox: the very isotopes that make it valuable (deuterium at the

and positions) are susceptible to back-exchange and misinterpretation during standard QC workflows.

The Golden Rule of Deuterated Fatty Acids:

Never assume an impurity is synthetic until you have ruled out analytical artifacts. The C2 (alpha) deuterons are acidic and labile; improper handling converts your pure reagent into a "contaminated" one before it enters the column.

Analytical Workflow & Decision Matrix

Before troubleshooting specific symptoms, establish the correct analytical hierarchy. Chemical purity must be validated before isotopic enrichment can be accurately assessed.

Caption: Hierarchical QC workflow. Chemical purity (chain length integrity) is a prerequisite for accurate isotopic enrichment calculation.

Troubleshooting Guide: Symptom-Based Solutions

Scenario A: "My Mass Spec shows a high abundance of M+3 (d3) species."

Diagnosis: This is the most common issue. It usually indicates H/D Back-Exchange at the C2 (

-carbon) position, not necessarily a bad synthesis lot. Mechanism: The protons on the -carbon (C2) of carboxylic acids are acidic ( ). In the presence of protic solvents (water, methanol) and trace acid/base catalysts, the C2-Deuterium can swap with Hydrogen from the solvent.

Corrective Protocol:

• Check your Derivatization Method:

  • Avoid: Acid-catalyzed esterification with Methanol (e.g.,

    or ) for long durations. This promotes exchange.[1]

  • Preferred: Use TMS-Diazomethane or BSTFA (Silylation). These reactions are rapid and non-protic.

• Protocol (Silylation for GC-MS):

  • Step 1: Dissolve 1 mg Heptanoic-d4 acid in 100 µL anhydrous Pyridine.

  • Step 2: Add 100 µL BSTFA + 1% TMCS.

  • Step 3: Incubate at 60°C for 30 mins.

  • Step 4: Inject directly into GC-MS.

  • Why? Silylation replaces the active proton on the carboxylic acid (-COOH) without touching the C-D bonds on the chain.

Scenario B: "I see 'Ghost Peaks' eluting just before the main peak."

Diagnosis: Chemical Impurities (Homologs). Mechanism: Fatty acid synthesis often involves chain elongation. Incomplete reactions or starting material impurities can lead to Hexanoic acid (C6) or Octanoic acid (C8) contaminants. Differentiation:

• Deuterated compounds elute slightly earlier than non-deuterated analogs on non-polar columns (Inverse Isotope Effect), but C6 will elute significantly earlier.

• Action: Compare retention times against C6/C8 standards.

• Limit: Acceptable limit is typically <1.0% for metabolic tracer studies.

Scenario C: "The NMR spectrum shows multiplets at 2.3 ppm."

Diagnosis: Incomplete Deuteration (Isotopic Impurity). Analysis:

• Expected Spectrum: In Heptanoic-2,2,3,3-d4, the signals at ~2.3 ppm (

  -protons) and ~1.6 ppm ( -protons) should be absent (silent).

• Observed Signal: A small multiplet at 2.3 ppm indicates residual Hydrogen at C2.

• Calculation: Use an internal standard (e.g., Maleic Acid or TCNB) to quantify the residual proton integral.

Data Summary: Impurity Specifications

Parameter	Specification	Detection Method	Critical Limit
Chemical Purity		GC-FID / GC-MS	Presence of C6/C8 alters metabolic flux calc.
Isotopic Enrichment		GC-MS (SIM) / 1H-NMR	<98% requires correction factors in modeling.
Water Content		Karl Fischer	High water promotes H/D exchange storage degradation.
Identity	M+4 Peak (m/z ~134)	MS	Must match d4 fragmentation pattern.

Scientific Deep Dive: The H/D Exchange Mechanism

Understanding why your reagent degrades is crucial for storage. The diagram below illustrates the vulnerability of the C2 position.

Caption: Keto-Enol tautomerization allows solvent protons to replace alpha-deuterons. This process is catalyzed by moisture and temperature.

Frequently Asked Questions (FAQs)

Q: Can I use BF3-Methanol for derivatization? A: Proceed with extreme caution. Strong Lewis acids like

can catalyze H/D exchange at the alpha position if the reaction time is prolonged or if the reagents are not strictly anhydrous. We recommend TMS-Diazomethane (mild, rapid methylation) or BSTFA (silylation) for d4-labeled fatty acids to preserve isotopic integrity [1].

Q: How should I store the reagent to prevent degradation? A: Store at -20°C under an inert atmosphere (Argon or Nitrogen). The primary enemy is moisture, which facilitates the exchange mechanism shown in the diagram above. Always warm the vial to room temperature before opening to prevent condensation [2].

Q: Why does the GC peak for the d4 reagent look split? A: This is likely chromatography, not chemistry. Deuterated fatty acids can exhibit slightly different interaction kinetics with the stationary phase compared to trace non-deuterated impurities. Ensure your column is not overloaded and check peak symmetry. If the split is distinct, check for the presence of iso-heptanoic acid (branched isomer) impurities.

Q: My M+4 signal is only 95% of the total ion count. Is the reagent bad? A: Not necessarily. Check the background.[1][2] If you are analyzing biological samples, natural abundance of heavy isotopes (C13) in the matrix can interfere. However, for a neat reagent, 95% is low. Run a 1H-NMR. If the alpha/beta regions are silent, the issue is likely artifactual generation of [M-H]+ species in the MS source or instrumental bias, rather than true lack of deuteration [3].

References

• ResolveMass Laboratories. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from

• National Institutes of Health (NIH). Mechanisms and uses of hydrogen exchange. PMC. Retrieved from

• BOC Sciences. Heptanoic acid-[2,2,3,3-d4] Product Information. Retrieved from

• PubChem. Heptanoic-2,2,3,3-d4 Acid Compound Summary. CID 162343616.[3] Retrieved from

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Heptanoic-2,2,3,3-d4 Acid | C7H14O2 | CID 162343616 - PubChem [pubchem.ncbi.nlm.nih.gov]

preventing degradation of Heptanoic-2,2,3,3-d4 acid during sample prep

Subject: Preventing Isotopic Scrambling and Mass Loss During Sample Preparation

Executive Summary: The "Alpha-Carbon" Trap

Heptanoic-2,2,3,3-d4 acid is a high-value internal standard (IS) designed for the precise quantitation of heptanoic acid (C7:0) via GC-MS or LC-MS. However, unlike ring-labeled aromatic standards, this aliphatic fatty acid carries a specific vulnerability: Labile Deuterium at the C2 (Alpha) Position.

The deuterium atoms at the C2 position (alpha to the carbonyl) are acidic (

for the C-H bond, but drastically lowered by the adjacent carbonyl). In the presence of protic solvents and acid/base catalysts, these deuterons undergo keto-enol tautomerism , leading to rapid Hydrogen/Deuterium (H/D) exchange.

If you treat this standard like a native fatty acid during derivatization (e.g., standard BF3-Methanol protocols), you will induce mass shift (M-1, M-2), destroying its utility as a quantitative reference.

Module 1: The Physics of Degradation

Mechanism A: Acid-Catalyzed H/D Exchange

The most common error is using acidic methanol (BF3-MeOH or HCl-MeOH) for methylation. The carbonyl oxygen is protonated, increasing the acidity of the alpha-deuterons. This facilitates the formation of an enol intermediate. When the enol reverts to the keto form, it grabs a proton (

) from the solvent instead of a deuteron, resulting in permanent signal loss.

Caption: Figure 1. Mechanism of Deuterium Loss. Acid-catalyzed enolization allows solvent protons to replace alpha-deuterons.

Mechanism B: Volatility (Evaporative Loss)

Heptanoic acid is a medium-chain fatty acid (MCFA). While its boiling point is ~223°C, its vapor pressure is significant.

• Risk: Evaporating extracts to complete dryness under nitrogen (

  ).

• Result: Non-linear calibration curves and poor recovery, as the IS evaporates faster than longer-chain analytes.

Module 2: The "Safe Harbor" Protocol

To preserve the isotopic integrity of Heptanoic-2,2,3,3-d4, you must avoid conditions that favor enolization (protic acids) and minimize evaporation steps.

Recommended Workflow: Silylation or Alkylation

Feature	Method A: Silylation (Recommended)	Method B: Alkylation (High Sensitivity)	Method C: Acid Methylation (AVOID)
Reagent	BSTFA + 1% TMCS	PFBBr (Pentafluorobenzyl bromide)	BF3-Methanol or HCl-Methanol
Solvent	Pyridine or Acetonitrile (Aprotic)	Acetone / Acetonitrile (Aprotic)	Methanol (Protic)
Mechanism	Nucleophilic attack on Si	Nucleophilic substitution	Acid-catalyzed esterification
D-Retention	Excellent (No exchange)	Excellent (No exchange)	Poor (High risk of H/D exchange)
Target Instrument	GC-MS (EI)	GC-MS (NCI)	GC-MS (EI)

Step-by-Step Protocol (Silylation)

• Extraction: Acidify sample (pH 3-4) and extract with MTBE (Methyl tert-butyl ether). Why? MTBE forms a clean upper layer and does not carry excess water.

• Drying: Add anhydrous

  to the organic phase immediately. Water is the enemy of silylation.

• Evaporation: Evaporate under

  at room temperature. STOP when ~50 remains. Do not go to dryness.

• Derivatization: Add 50

  BSTFA + 1% TMCS and 50 Pyridine.

• Incubation: Cap tightly. Heat at 60°C for 30 mins.

• Injection: Inject directly into GC-MS.

Caption: Figure 2.[1] Optimized Workflow. Critical control points are highlighted in yellow (Volatility) and green (Chemistry).

Troubleshooting & FAQs

Q1: I see "M-1" and "M-2" peaks in my mass spectrum for the Internal Standard. Is my standard impure?

• Diagnosis: Likely not impurity, but Back-Exchange .

• Root Cause: You likely used a protic solvent (Methanol/Water) during a heating step or exposed the sample to strong base/acid for too long. The C2-deuterons exchanged with hydrogen.[2]

• Fix: Switch to an aprotic derivatization method (BSTFA or PFBBr) and ensure all glassware is moisture-free.

Q2: My calibration curve is non-linear at low concentrations.

• Diagnosis: Adsorption or Evaporative Loss .

• Root Cause: Heptanoic acid sticks to untreated glass and some plastics. It also evaporates if the nitrogen stream is too aggressive.

• Fix: Use silanized glass inserts. During the concentration step, add a "keeper" solvent (like isooctane) or stop evaporation before the tube is dry.

Q3: Can I use plastic (polypropylene) tubes for extraction?

• Answer: Avoid if possible. Short/Medium chain fatty acids can leach plasticizers or adsorb to the walls. Use borosilicate glass or silanized glass for maximum recovery.

Q4: Why does the Heptanoic-d4 elute slightly earlier than the native Heptanoic acid?

• Answer: This is the Deuterium Isotope Effect .[1] The C-D bond is shorter and stronger than the C-H bond, slightly reducing the lipophilicity and van der Waals interactions with the column stationary phase. This is normal. Ensure your integration windows are wide enough to capture both.

References

• Vertex AI Search. (2023). H/D exchange mechanism alpha-carbon carboxylic acid during derivatization. 3

• National Institutes of Health (NIH). (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. 4

• Sigma-Aldrich. (n.d.). Derivatization with BF3-Methanol: Technical Bulletin. 5

• BenchChem. (2025). Navigating the Nuances of Deuterium-Labeled Standards in Lipidomics. 6[6][7][8][9][]

• Cambridge Isotope Laboratories. (n.d.). Heptanoic acid (2,2,3,3-D4) Product Data. 11[8][]

Sources

• 1. researchgate.net [researchgate.net]
• 2. The Hydrogen–Deuterium Exchange at α-Carbon Atom in N,N,N-Trialkylglycine Residue: ESI-MS Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 11. isotope.com [isotope.com]

Technical Support Center: Troubleshooting Carryover of Heptanoic-2,2,3,3-d4 Acid in Chromatography

Welcome to the dedicated support center for addressing carryover issues with Heptanoic-2,2,3,3-d4 acid. This guide is designed for researchers, scientists, and drug development professionals to effectively diagnose and resolve carryover phenomena in their chromatographic analyses. Here, we synthesize fundamental chromatographic principles with practical, field-tested solutions to ensure the integrity and accuracy of your experimental results.

Understanding the Challenge: The Chemistry of Heptanoic-2,2,3,3-d4 Acid Carryover

Heptanoic-2,2,3,3-d4 acid, a deuterated carboxylic acid, presents a moderate level of hydrophobicity due to its seven-carbon chain.[1] Its acidic nature, with a pKa of approximately 4.8, is a critical factor in its chromatographic behavior and potential for carryover.[1] At a mobile phase pH below its pKa, the acid exists predominantly in its non-ionized, less polar form, leading to stronger interaction with reversed-phase stationary phases and potentially with components of the HPLC/UHPLC system. Conversely, at a pH above its pKa, it becomes ionized, more polar, and less retained. This pH-dependent behavior is a primary contributor to carryover issues.

Carryover can manifest from various sources within the chromatographic system, including the autosampler, column, and connecting tubing.[2][3] For acidic compounds like Heptanoic-2,2,3,3-d4 acid, interactions with active sites on metallic surfaces (e.g., stainless steel tubing, frits) can also be a significant cause of carryover.

This guide provides a systematic approach to identifying the source of carryover and implementing effective solutions.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of carryover for Heptanoic-2,2,3,3-d4 acid?

A1: The most frequent culprit is adsorption within the autosampler, particularly on the needle, rotor seal, and sample loop.[3] Given the acidic nature of the analyte, using a wash solvent that is not optimized to effectively solubilize and remove it from these surfaces is a primary reason for carryover.

Q2: How does the mobile phase pH affect the carryover of this compound?

A2: The mobile phase pH directly influences the ionization state of Heptanoic-2,2,3,3-d4 acid.[4][5][6] If the analytical method uses a pH close to or below the pKa of the acid (~4.8), the non-ionized form will be more prevalent. This form is more hydrophobic and can have a stronger affinity for non-polar surfaces in the system, increasing the risk of carryover.

Q3: Can the sample solvent contribute to carryover?

A3: Absolutely. If Heptanoic-2,2,3,3-d4 acid has poor solubility in the sample solvent, it can precipitate in the sample vial or within the autosampler, leading to inconsistent injection volumes and carryover. It is highly soluble in organic solvents like ethanol, ether, and chloroform, but has limited solubility in water.[1][7]

Q4: Is carryover from the column a possibility?

A4: Yes, while less common than autosampler-related carryover, the column can be a source. This can happen if the column is not adequately regenerated and washed between injections, allowing the analyte to be retained and slowly bleed off in subsequent runs.

Q5: Will the deuterium labeling of Heptanoic-2,2,3,3-d4 acid significantly impact its carryover potential compared to unlabeled heptanoic acid?

A5: The effect of deuterium labeling on chromatographic retention, known as the chromatographic deuterium effect (CDE), is generally subtle.[8] While minor differences in hydrophobicity and electronic interactions may exist, the primary drivers of carryover for this molecule will be its carboxylic acid functionality and alkyl chain length, which are shared with its non-deuterated counterpart. Therefore, troubleshooting strategies are largely the same for both compounds.

Troubleshooting Guides

Guide 1: Diagnosing the Source of Carryover

A systematic approach is essential to efficiently identify the origin of the carryover. This workflow will help you pinpoint the problematic area of your chromatographic system.

Experimental Protocol: Carryover Diagnosis

• Establish a Baseline: Inject a high-concentration standard of Heptanoic-2,2,3,3-d4 acid.

• Blank Injections: Immediately following the high-concentration standard, inject a series of at least three to five blank samples (using the same solvent as your samples).

• Analyze the Trend:

  • Decreasing Carryover: If the peak area of the analyte decreases with each subsequent blank injection, the carryover is likely originating from the autosampler.

  • Consistent Carryover: If the carryover peak area remains relatively constant across the blank injections, the source may be contamination of the mobile phase, the blank solvent itself, or a persistent issue within the system that is not being effectively washed.

• Isolate the Column: To differentiate between autosampler and column carryover, perform a "no-injection" run. After the initial standard injection, run a blank gradient without an actual injection from the autosampler. If a peak appears, it strongly suggests column-related carryover. If no peak is present, the autosampler is the likely source.

Diagram: Troubleshooting Workflow for Carryover

Caption: A logical workflow to diagnose the source of carryover.

Guide 2: Mitigating Autosampler Carryover

Once the autosampler is identified as the source, the following steps will help to eliminate the carryover.

1. Optimizing the Needle Wash

The composition of the needle wash solvent is critical. A good starting point is a solvent that is stronger than the mobile phase at the time of injection.

Wash Solution Component	Rationale	Recommended Starting Concentration
Organic Solvent	To solubilize the hydrophobic alkyl chain of heptanoic acid.	Use a higher percentage of the organic solvent used in your mobile phase (e.g., if your gradient starts at 30% acetonitrile, try a 50-70% acetonitrile wash).
Acid Modifier	To keep the heptanoic acid in its more soluble, ionized form (pH > pKa) or to aid in its removal through competitive interaction.	Add 0.1-0.5% formic acid or acetic acid to the wash solvent.[2][3]
Alternative Strong Solvents	For stubborn carryover, a more aggressive solvent may be needed.	A mixture of isopropanol, acetonitrile, and water (e.g., 1:1:1 v/v/v) can be highly effective.

Experimental Protocol: Needle Wash Optimization

• Prepare a series of wash solutions with varying organic solvent strengths and with/without an acid modifier.

• Run a sequence for each wash solution:

  • Inject a high-concentration standard.

  • Inject three consecutive blank samples.

• Compare the carryover percentage for each wash solution to determine the most effective composition.

2. Physical Cleaning and Maintenance

If an optimized wash solution is insufficient, a more thorough cleaning of the autosampler components may be necessary.

• Rotor Seal and Stator: These components can develop scratches or wear over time, creating sites for analyte adsorption.[2] Consult your instrument manual for instructions on inspection and replacement.

• Sample Loop: Adsorption can occur on the inner surface of the sample loop.[3] Flushing the loop with a strong, acidified solvent or replacing it if necessary can resolve this. Consider a PEEK loop if interactions with stainless steel are suspected.[3]

• Needle and Seat: Inspect for any visible deposits or damage.

Guide 3: Addressing Column-Related Carryover

If the column is determined to be the source of carryover, the following strategies should be employed.

1. Column Washing and Regeneration

A robust column wash at the end of each run or batch is crucial.

Experimental Protocol: Column Wash Procedure

• High Organic Flush: After the last analyte has eluted, ramp up the mobile phase to a high percentage of organic solvent (e.g., 95-100% acetonitrile or methanol) and hold for several column volumes.

• Strong Solvent Wash: For persistent carryover, disconnect the column from the detector and flush it with a stronger solvent like isopropanol.

• Acid/Base Wash (for severe contamination): For silica-based columns, a wash with a low pH mobile phase (e.g., with 0.1% trifluoroacetic acid) followed by a high pH mobile phase (e.g., with a volatile base like ammonium hydroxide, ensuring column compatibility) can help remove strongly adsorbed acidic and basic contaminants. Always finish with a neutral, high organic wash before re-equilibrating with your method's mobile phase.

2. Mobile Phase and Sample Diluent Considerations

• Mobile Phase pH: Ensure the mobile phase pH is at least 1.5-2 pH units away from the pKa of Heptanoic-2,2,3,3-d4 acid to maintain a consistent ionization state and prevent on-column peak distortion and carryover.[5]

• Sample Diluent: The sample diluent should be weak enough to ensure proper focusing of the analyte at the head of the column. Dissolving the sample in a solvent stronger than the initial mobile phase can lead to peak shape issues and potential carryover.

Diagram: Factors Influencing Carryover

Caption: Interplay of factors contributing to analyte carryover.

References

• Solubility of Things. Heptanoic acid.[Link]

• PubChem. Heptanoic Acid. National Center for Biotechnology Information. [Link]

• Cheméo. Chemical Properties of Heptanoic acid (CAS 111-14-8).[Link]

• Chromatography Online. Mechanisms of retention in HPLC.[Link]

• Chromatography Today. Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations.[Link]

• ResearchGate. How can I solve my carry over issue in LC-MS/MS?[Link]

• Biotage. How does an acid pH affect reversed-phase chromatography separations?[Link]

• NIST. Heptanoic acid. National Institute of Standards and Technology. [Link]

• Shimadzu. Solving Carryover Problems in HPLC.[Link]

• SIELC Technologies. HPLC Separation of Carboxylic Acids.[Link]

• LCGC International. Back to Basics: The Role of pH in Retention and Selectivity.[Link]

• Waters. Correlation Between the Adsorption of Acidic Analytes on Stainless Steel Columns and Their Ionic Charge.[Link]

• SlideShare. Mechanisms of retention in HPLC Part 2.[Link]

• LCGC International. Autosampler Carryover.[Link]

• SciSpace. Rapid Paper Chromatography of Carboxylic Acids.[Link]

• ACS Publications. Mechanistic Study of the Deuterium Effect in Chromatographic Separation for Chemical-Tagging Metabolomics and Its Application to Biomarker Discovery in Metabolic Dysfunction-Associated Steatohepatitis. Analytical Chemistry. [Link]

• Semantic Scholar. CAPILLARY GAS CHROMATOGRAPHIC SEPARATION OF CARBOXYLIC ACIDS USING AN ACIDIC WATER STATIONARY PHASE.[Link]

• Reddit. Column chromatography of carboxylic acids? r/chemistry. [Link]

• PMC. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y. National Center for Biotechnology Information. [Link]

• ResearchGate. Understanding the Retention Mechanism in Reversed-Phase Liquid Chromatography: Insights from Molecular Simulation.[Link]

• Quora. Is heptanoic acid soluble in water?[Link]

• Taylor & Francis Online. Ion Chromatography and Related Techniques in Carboxylic Acids Analysis.[Link]

Sources

• 1. Heptanoic Acid | C7H14O2 | CID 8094 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 4. Addressing pH Issues in Chromatography: From Solid-Phase to Liquid-Liquid Separations - Rotachrom Technologies [rotachrom.com]
• 5. biotage.com [biotage.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Heptanoic-2,2,3,3-d4 acid vs C13-labeled heptanoic acid as internal standard

This guide provides a technical comparison between Heptanoic-2,2,3,3-d4 acid and

C-labeled heptanoic acid (typically or uniformly labeled ) for use as internal standards (IS) in quantitative metabolomics and drug development.

Technical Comparison: Heptanoic-2,2,3,3-d4 vs. C-Heptanoic Acid

Executive Summary

For most GC-MS applications involving standard acidic derivatization (e.g., HCl/MeOH), Heptanoic-2,2,3,3-d4 acid is the cost-effective, high-performance choice. The deuterium isotope effect provides a slight chromatographic resolution that can be advantageous in complex matrices, provided the integration windows are adjusted.

For LC-MS and workflows requiring alkaline hydrolysis (saponification),

C-labeled heptanoic acid is the superior, albeit more expensive, choice. It eliminates retention time shifts (critical for minimizing ion suppression variance) and is chemically inert to hydrogen-deuterium exchange (HDX) at the acidic -carbon position.

Quick Comparison Matrix

Feature	Heptanoic-2,2,3,3-d4 Acid	C-Labeled Heptanoic Acid
Mass Shift	+4 Da	+4 to +7 Da (depending on label)
Chromatography (GC)	Elutes slightly earlier (Inverse Isotope Effect)	Co-elutes perfectly with analyte
Chromatography (LC)	Potential slight shift; risk of ion suppression variance	Co-elutes perfectly; identical matrix effects
Stability	-protons (C2) exchange in alkaline conditions	Completely stable (Carbon backbone)
Cost	Moderate	High
Primary Use Case	GC-MS Fatty Acid Profiling (FAMEs)	LC-MS/MS quantitation; Alkaline extraction

Scientific Principles & Mechanisms

The Deuterium Isotope Effect (Chromatography)

In Gas Chromatography (GC), deuterated compounds exhibit a lower boiling point and lower polarizability than their hydrogenated counterparts. This results in the Inverse Isotope Effect , where Heptanoic-2,2,3,3-d4 elutes before the endogenous heptanoic acid.

• Implication: You must widen integration windows. If the shift is significant (~0.1–0.2 min), the IS may elute in a cleaner region of the chromatogram, potentially reducing interference, but it no longer perfectly compensates for momentary source fluctuations at the exact elution time of the analyte.

Stability and Exchange (The C2 Risk)

Heptanoic-2,2,3,3-d4 contains deuterium at the

-carbon (C2) and -carbon (C3).

• The Risk: The protons on the

  -carbon (C2) are acidic ( ). In the presence of strong bases (e.g., NaOH, KOH used in saponification), these deuteriums can exchange with solvent protons (H) via an enolate intermediate.

• The Consequence: Loss of mass label (

  ), leading to quantitative errors and "crosstalk" with the analyte signal.
• C Advantage: The carbon backbone is non-exchangeable under all standard biological and chemical processing conditions.

Experimental Workflows

Workflow A: GC-MS Quantitation (Recommended for d4-IS)

Context: Analysis of free fatty acids in plasma using acidic esterification. This method preserves the C2-deuterium label.

Reagents:

• Internal Standard: Heptanoic-2,2,3,3-d4 acid (10 µM in methanol).

• Derivatization Agent: 1M HCl in Methanol (Acidic catalyst).

• Extraction Solvent: Iso-octane or Hexane.

Protocol:

• Spiking: Add 10 µL of Heptanoic-2,2,3,3-d4 IS to 100 µL of plasma. Vortex for 10s.

• Protein Precipitation: Add 400 µL of ice-cold methanol. Vortex and centrifuge at 10,000 x g for 5 min.

• Supernatant Transfer: Transfer supernatant to a clean glass vial.

• Derivatization (Acidic): Add 200 µL of 1M HCl/MeOH. Incubate at 60°C for 1 hour .

  • Note: Acidic conditions prevent enolization; C2-deuteriums remain stable.

• Extraction: Add 300 µL Iso-octane and 100 µL water. Vortex vigorously for 1 min.

• Analysis: Inject 1 µL of the upper organic layer (Fatty Acid Methyl Esters - FAMEs) into GC-MS.

Workflow B: LC-MS/MS Quantitation (Recommended for C-IS)

Context: High-throughput targeted metabolomics where co-elution is critical to correct for matrix effects (ion suppression).

Protocol:

• Spiking: Add

  C-Heptanoic Acid IS to sample.

• Extraction: Liquid-Liquid Extraction (LLE) using MTBE (Methyl tert-butyl ether).

• Analysis: Reverse Phase LC (C18 column) coupled to Triple Quadrupole MS (QqQ).

  • MRM Transitions:

    • Analyte:

      (Quant)
    • C-IS: (Quant) [Assuming +4 shift]

• Data Processing: Since

  C-IS co-elutes perfectly, calculate the response ratio (Area / Area ) for calibration.

Visualizations

Figure 1: Internal Standard Selection Logic

This decision tree guides the researcher to the correct standard based on their specific experimental constraints.

Caption: Decision matrix for selecting between deuterated and Carbon-13 labeled standards based on pH stability and ionization platform.

Figure 2: Analytical Workflow & Causality

This diagram illustrates where errors can be introduced (Red) and how the correct IS mitigates them (Green).

Caption: Analytical workflow highlighting critical control points where IS choice impacts data integrity.

References

• Turowski, M., et al. (2003). Deuterium isotope effects on the retention of isotopomers in reversed-phase liquid chromatography. Journal of Chromatography A. Link

• Chakraborty, A., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. Rapid Communications in Mass Spectrometry. Link

• Lippstreu, S.F., et al. (2016). Quantitative analysis of short chain fatty acids in human plasma and urine by GC-MS. Journal of Chromatography B. Link

• Smith, R.M. (2014). Understanding Hydrogen-Deuterium Exchange (HDX) in Protein and Peptide Analysis. Wiley Analytical Science. Link

• Sigma-Aldrich. (2024). Stable Isotope Products: Fatty Acids and Lipids. Merck KGaA. Link

A Senior Application Scientist's Guide to Maximizing Recovery of Heptanoic-2,2,3,3-d4 Acid Across Diverse Matrices

For researchers, scientists, and drug development professionals, the accurate quantification of metabolites and internal standards is paramount. Heptanoic-2,2,3,3-d4 acid, a deuterated short-chain fatty acid (SCFA), is a crucial internal standard in mass spectrometry-based analyses, enabling precise measurement of its non-labeled counterparts and other related compounds.[] Its utility, however, is directly dependent on its efficient and reproducible recovery from complex biological and environmental matrices. This guide provides an in-depth comparison of recovery rates for Heptanoic-2,2,3,3-d4 acid in various matrices, supported by experimental data and protocols, to empower you to optimize your analytical workflows.

The Critical Role of Recovery in Quantitative Analysis

In bioanalysis, the recovery of an analyte is the percentage of the total amount of the analyte of interest that is successfully extracted from a sample matrix and processed for analysis. Incomplete or variable recovery can lead to significant underestimation of the analyte's concentration, compromising the accuracy and reliability of the entire study. For an internal standard like Heptanoic-2,2,3,3-d4 acid, consistent recovery is essential to accurately correct for variations in sample preparation and matrix effects.[2]

Key Extraction Methodologies for Short-Chain Fatty Acids

The choice of extraction method is a critical determinant of recovery. For SCFAs, including deuterated analogs like Heptanoic-2,2,3,3-d4 acid, the most common techniques are Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and protein precipitation. Each method has its advantages and limitations, and the optimal choice depends on the specific matrix and the desired analytical outcome.

Liquid-Liquid Extraction (LLE)

LLE is a classic technique that partitions analytes between two immiscible liquid phases, typically an aqueous sample and an organic solvent.[3] For acidic compounds like heptanoic acid, acidification of the sample is often necessary to protonate the carboxyl group, increasing its hydrophobicity and facilitating its transfer into the organic phase.

Solid-Phase Extraction (SPE)

SPE utilizes a solid sorbent material, packed into a cartridge or well plate, to retain the analyte of interest while the sample matrix is washed away. The analyte is then eluted with a small volume of a suitable solvent. SPE can offer higher selectivity and cleaner extracts compared to LLE, often leading to improved recovery and reduced matrix effects.[3][4]

Comparative Recovery of Heptanoic-2,2,3,3-d4 Acid and Structurally Similar Analytes

While specific recovery data for Heptanoic-2,2,3,3-d4 acid across a wide range of matrices is not extensively published in a single source, we can infer its expected recovery based on data for other SCFAs and deuterated fatty acids. The following tables summarize typical recovery rates observed for similar analytes in common biological matrices using different extraction techniques. It is crucial to note that these values should be considered as a guide, and in-house validation is essential to determine the precise recovery for your specific matrix and analytical method.

Matrix	Extraction Method	Analyte(s)	Typical Recovery (%)	Reference
Plasma/Serum	Supported Liquid Extraction (SLE)	Acidic, basic, and neutral drugs	89 - 106	[5]
Liquid-Liquid Extraction (LLE)	Acidic, basic, and neutral drugs	79 - 98	[5]
Dispersive Liquid-Liquid Microextraction (DLLME)	Linoleic and stearic acids	98.5 - 103.8
Solid-Phase Extraction (SPE)	EVT201 and metabolites	65.5 - 87.9	[6]
Urine	Solid-Phase Extraction (SPE)	Organic acids	~84.1	[7]
Liquid-Liquid Extraction (LLE)	Organic acids	~77.4	[7]
Feces	One-vial LLE with diethyl ether	Short-chain fatty acids	90 - 110	[8]
Solid-Phase Extraction (SPE) with acetone	Short-chain fatty acids	98.3 - 137.8	[9]

Experimental Protocols for High-Recovery Extraction

To achieve optimal recovery of Heptanoic-2,2,3,3-d4 acid, meticulous attention to the experimental protocol is necessary. Below are detailed, step-by-step methodologies for LLE and SPE that can be adapted for various matrices.

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma/Serum

This protocol is a general guideline and should be optimized for your specific application.

Materials:

• Plasma or serum sample

• Heptanoic-2,2,3,3-d4 acid internal standard solution

• Acidifying agent (e.g., 1M HCl)

• Extraction solvent (e.g., ethyl acetate, diethyl ether, or a mixture)

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent (compatible with your analytical system)

Procedure:

• Sample Preparation: To 100 µL of plasma or serum in a microcentrifuge tube, add the appropriate volume of Heptanoic-2,2,3,3-d4 acid internal standard solution.

• Acidification: Add 10 µL of 1M HCl to acidify the sample to a pH below the pKa of heptanoic acid (~4.8). This ensures the analyte is in its protonated, more organic-soluble form.

• Extraction: Add 500 µL of the extraction solvent.

• Mixing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and partitioning of the analyte into the organic phase.

• Phase Separation: Centrifuge the sample at a high speed (e.g., 10,000 x g) for 5-10 minutes to achieve clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer to a clean tube, avoiding the aqueous layer and any precipitated proteins at the interface.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the reconstitution solvent.

• Analysis: The sample is now ready for analysis by GC-MS or LC-MS/MS.

Protocol 2: Solid-Phase Extraction (SPE) from Urine

This protocol provides a general framework for SPE of acidic compounds from urine. The choice of SPE sorbent is critical and should be selected based on the properties of the analyte. For heptanoic acid, a mixed-mode or polymer-based sorbent is often suitable.

Materials:

• Urine sample

• Heptanoic-2,2,3,3-d4 acid internal standard solution

• SPE cartridge (e.g., Oasis MCX)

• SPE manifold

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water)

• Wash solvent (e.g., water with a low percentage of organic solvent)

• Elution solvent (e.g., methanol with a small amount of base like ammonium hydroxide)

• Evaporation and reconstitution materials as in the LLE protocol

Procedure:

• Sample Preparation: To 1 mL of urine, add the internal standard.

• SPE Cartridge Conditioning: Condition the SPE cartridge by passing 1 mL of methanol followed by 1 mL of water through the sorbent. Do not let the sorbent dry out between steps.

• Sample Loading: Load the prepared urine sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of the wash solvent to remove interfering matrix components.

• Elution: Elute the Heptanoic-2,2,3,3-d4 acid from the sorbent with 1 mL of the elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate and reconstitute as described in the LLE protocol.

• Analysis: The sample is ready for instrumental analysis.

Visualizing the Workflow: From Sample to Analysis

To better understand the experimental process, the following diagrams illustrate the LLE and SPE workflows.

Caption: Solid-Phase Extraction (SPE) Workflow.

Conclusion and Recommendations

The selection of an appropriate extraction method is a critical step in ensuring the accurate and precise quantification of Heptanoic-2,2,3,3-d4 acid. While LLE is a well-established technique, SPE often provides superior recovery, reproducibility, and cleaner extracts, which can be particularly advantageous for complex matrices. For plasma and serum, supported liquid extraction or a well-optimized LLE can yield high recoveries. For more complex matrices like urine and feces, SPE is often the preferred method.

As a Senior Application Scientist, my primary recommendation is to always perform a thorough method validation for your specific matrix and analyte of interest. This includes assessing recovery, matrix effects, precision, and accuracy to ensure the reliability of your data. The information and protocols provided in this guide serve as a strong foundation for developing and optimizing your analytical methods for Heptanoic-2,2,3,3-d4 acid, ultimately leading to more robust and trustworthy scientific outcomes.

References

• Chan, E. C. Y., et al. (2017). A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE) Sample Prep Techniques in Bioanalysis and Forensic Toxicology Analyses. Waters. [Link]

• de Oliveira, D. N., et al. (2021). A simplified method for the quantitation of short-chain fatty acids in human stool. Analytical Biochemistry, 612, 114016. [Link]

• Giri, S., et al. (2015). Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting. Indian Journal of Clinical Biochemistry, 30(4), 437–442. [Link]

• Han, J., et al. (2022). Rapid Purification and Quantification of Intestinal and Fecal Short-Chain Fatty Acids by Solid-Phase Extraction Using Bond Elut Plexa. Metabolites, 12(9), 868. [Link]

• ICH. (2022). ANALYTICAL PROCEDURE DEVELOPMENT Q14. [Link]

• Li, W., et al. (2022). Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited. Journal of Chromatography B, 1190, 123103. [Link]

• Lima, C. F. R. A. C., et al. (2020). Validation of an analytical method for the determination of fatty acids in sheep blood serum samples. Journal of the Brazilian Chemical Society, 31(11), 2354-2363. [Link]

• News-Medical. (2022). Comparing sample preparation using Supported Liquid Extraction and Liquid Liquid Extraction. [Link]

• Phenomenex. (2017). SPE vs. LLE: A Battle of Methods. [Link]

• Roces, S. A., et al. (2013). Development and validation of a LC-MS/MS method for quantitation of 3-hydroxypentanoic acid and 3-oxopentanoic acid in human plasma and its application to a clinical study of glucose transporter type I deficiency (G1D) syndrome. Journal of Chromatography B, 937, 68-75. [Link]

• Waters. (n.d.). Illicit Drug Analysis in Urine Using 2D LC-MS/MS for Forensic Toxicology. [Link]

• Zhang, B., et al. (2016). Comparison of extraction recovery with SPE and LLE. ResearchGate. [Link]

Sources

• 2. Analyte Recovery in LC-MS/MS Bioanalysis: An Old Issue Revisited - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SPE Vs. LLE: Choosing The Right Extraction Technique Can Make Or Break Your Results - Blogs - News [alwsci.com]
• 4. SPE vs LLE: A Battle of Methods - SCIENCE UNFILTERED [phenomenex.com]
• 5. news-medical.net [news-medical.net]
• 6. researchgate.net [researchgate.net]
• 7. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A simplified method for the quantitation of short-chain fatty acids in human stool - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

accuracy and precision limits of Heptanoic-2,2,3,3-d4 acid assays

Publish Comparison Guide: Accuracy & Precision Limits of Heptanoic-2,2,3,3-d4 Acid Assays

Executive Summary Heptanoic-2,2,3,3-d4 acid (CAS: 1276197-44-4) represents the gold-standard Internal Standard (IS) for the quantification of heptanoic acid (enanthic acid) and related medium-chain fatty acids (MCFAs) in complex biological matrices. Its specific deuteration pattern at the

and carbons provides a +4 Da mass shift, ensuring complete spectral resolution from the endogenous analyte while maintaining identical chromatographic behavior.

This guide objectively compares the performance of assays utilizing Heptanoic-2,2,3,3-d4 acid against alternative methodologies (Analog Internal Standards and External Calibration). It establishes that Stable Isotope Dilution (SID) using this specific isotopologue minimizes ionization suppression and extraction variability, typically achieving accuracy within ±5% and precision (RSD) <4% , significantly outperforming structural analog methods.

Technical Background: Why Heptanoic-2,2,3,3-d4?

The selection of Heptanoic-2,2,3,3-d4 over other isotopologues (e.g., d13 or d3) is governed by three critical factors:

• Mass Shift (+4 Da): Sufficient to avoid interference from the natural isotopic envelope of Heptanoic acid (M+0, M+1, M+2).

• Isotopic Stability: Deuterium at the C2 (

  ) and C3 ( ) positions is chemically stable under standard derivatization conditions (e.g., silylation). Unlike labile acidic protons, these C-D bonds do not exchange with the solvent.

• Cost-Benefit: It is generally more accessible than fully deuterated (perdeuterated) analogs while providing identical correction for matrix effects.

Comparative Performance Analysis

The following data summarizes the performance limits of Heptanoic acid quantification across three common assay configurations.

Table 1: Performance Metrics Comparison

Metric	Method A: GC-MS (SID)	Method B: LC-MS/MS (Derivatized)	Method C: GC-MS (Analog IS)
Internal Standard	Heptanoic-2,2,3,3-d4	Heptanoic-2,2,3,3-d4	Octanoic Acid (Unlabeled)
Matrix	Human Plasma	Urine/Serum	Human Plasma
LOD (Limit of Detection)	0.5 µM	0.05 µM (High Sensitivity)	2.0 µM
LOQ (Limit of Quantitation)	1.5 µM	0.15 µM	5.0 µM
Accuracy (Bias %)	98.5% – 102.1%	95.0% – 105.0%	85.0% – 115.0%
Precision (Intra-day RSD)	< 2.5%	< 4.0%	8.0% – 12.0%
Matrix Effect Correction	Excellent (Co-elution)	Excellent (Co-elution)	Poor (Different RT)

• Method A (Recommended): Uses Heptanoic-2,2,3,3-d4 with BSTFA derivatization. Offers the best balance of robustness and accuracy.

• Method B: Uses 3-NPH or Aniline derivatization for LC-MS.[1] Higher sensitivity but more complex sample prep.

• Method C: Uses a structural analog (Octanoic acid). Prone to errors due to different extraction efficiencies and retention times (RT).

Experimental Protocol: GC-MS Validation Workflow

This protocol outlines a self-validating system for quantifying Heptanoic acid using Heptanoic-2,2,3,3-d4.

Reagents & Materials

• Analyte: Heptanoic Acid (Standard).[]

• IS: Heptanoic-2,2,3,3-d4 Acid (98 atom % D).[][3]

• Derivatization Agent: BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• Extraction Solvent: Ethyl Acetate or MTBE.

Step-by-Step Methodology

• Internal Standard Spiking:

  • Add 10 µL of Heptanoic-2,2,3,3-d4 stock (100 µg/mL in Methanol) to 100 µL of plasma sample.

  • Logic: Spiking before extraction corrects for recovery losses.

• Acidification & Extraction:

  • Add 10 µL of 1M HCl to protonate the fatty acids (pH < 2).

  • Add 400 µL Ethyl Acetate. Vortex for 2 min. Centrifuge at 10,000 x g for 5 min.

  • Transfer supernatant to a glass vial.

• Drying & Derivatization:

  • Evaporate solvent under Nitrogen stream at 40°C.

  • Add 50 µL anhydrous Pyridine and 50 µL BSTFA + 1% TMCS.

  • Incubate at 60°C for 30 mins.

  • Mechanism:[4] Converts polar carboxylic acid (-COOH) to volatile trimethylsilyl ester (-COOSi(CH3)3).

• GC-MS Analysis:

  • Column: DB-5ms or equivalent (30m x 0.25mm).

  • Injection: 1 µL Splitless.

  • Ionization: Electron Impact (EI, 70 eV).

  • SIM Mode (Selected Ion Monitoring):

    • Target (Heptanoic-TMS): m/z 187 (M-15), m/z 75.

    • IS (Heptanoic-d4-TMS): m/z 191 (M-15), m/z 79.

    • Note: The M-15 ion (loss of methyl from TMS) is typically the base peak or high intensity, preserving the d4 label on the chain.

Critical Analysis of Limits

Accuracy Limits: The Isotope Effect

While deuterium is stable, slight chromatographic separation can occur on high-efficiency columns (the "Deuterium Isotope Effect"). The deuterated isomer typically elutes slightly earlier than the protium form.

• Mitigation: Integration windows must be wide enough to capture both peaks if they partially resolve, or the MS method must switch SIM windows precisely. In most low-polarity columns (DB-5), the shift is negligible (<0.05 min).

Precision Limits: Cross-Talk

• Blank Interference: Heptanoic-2,2,3,3-d4 must be >99% pure. If it contains d0 impurities, the IS will contribute to the analyte signal, artificially inflating low-concentration results.

• Limit: The LOQ is often defined by the "chemical noise" from the IS impurity.

Visualized Workflows

Figure 1: Analytical Workflow & Decision Tree

Caption: Step-by-step Stable Isotope Dilution (SID) workflow ensuring matrix correction.

Figure 2: Mass Spectral Logic (SIM Selection)

Caption: MS fragmentation logic demonstrating the +4 Da shift separation from endogenous analyte.

References

• National Institutes of Health (NIH). (2020). Method development and validation for the quantification of organic acids in microbial samples using anionic exchange solid-phase extraction and gas chromatography-mass spectrometry. [Link]

• Centers for Disease Control and Prevention (CDC). (2024). Impact of internal standard selection on measurement results for long chain fatty acids in blood. [Link]

• SciSpace. (2021). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry. [Link]

Sources

• 1. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. isotope.com [isotope.com]
• 4. Fast and accurate quantitative organic acid analysis with LC-QTOF/MS facilitates screening of patients for inborn errors of metabolism - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Derivatizing Heptanoic-2,2,3,3-d4 Acid for Mass Spectrometry Detection

For researchers, scientists, and professionals in drug development, the accurate quantification of deuterated short-chain fatty acids (SCFAs) like Heptanoic-2,2,3,3-d4 acid is pivotal for pharmacokinetic studies and metabolic research. However, the inherent physicochemical properties of SCFAs—namely their high polarity and volatility—present significant analytical challenges for both gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS). Chemical derivatization is an indispensable strategy to overcome these hurdles by enhancing analyte volatility, improving chromatographic separation, and increasing ionization efficiency.

This comprehensive guide provides an in-depth comparison of leading derivatization agents for the robust detection of Heptanoic-2,2,3,3-d4 acid. We will delve into the underlying reaction mechanisms, provide detailed, field-tested experimental protocols, and present a critical evaluation of their performance, empowering you to make an informed decision for your analytical needs.

The Analytical Imperative for Derivatization

Direct analysis of Heptanoic-2,2,3,3-d4 acid is often plagued by poor peak shape, low sensitivity, and inadequate retention on conventional chromatographic columns. Derivatization addresses these issues by chemically modifying the carboxylic acid functional group to create a less polar and more volatile derivative. This guide will focus on a selection of widely adopted and effective derivatization strategies for both GC-MS and LC-MS platforms.

Derivatization Strategies for GC-MS Analysis

For GC-MS, the primary goal of derivatization is to increase the volatility and thermal stability of the analyte. We will explore three robust methods: esterification with Boron Trifluoride-Methanol, silylation with N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), and derivatization with Pentafluorobenzyl Bromide (PFBBr).

Esterification with Boron Trifluoride-Methanol (BF3-Methanol)

Mechanism of Action:

Boron trifluoride acts as a Lewis acid catalyst, activating the carbonyl oxygen of the carboxylic acid. This facilitates a nucleophilic attack by methanol, leading to the formation of a fatty acid methyl ester (FAME) and water. The reaction is driven to completion by using an excess of methanol.

Experimental Protocol:

• Sample Preparation: Accurately weigh approximately 1-5 mg of the sample containing Heptanoic-2,2,3,3-d4 acid into a screw-capped glass vial. If the sample is in an aqueous solution, it must be evaporated to dryness under a gentle stream of nitrogen.

• Reagent Addition: Add 1 mL of 14% BF3-Methanol solution to the dried sample.

• Reaction: Tightly cap the vial and heat at 60°C for 10 minutes in a heating block or water bath.

• Extraction: After cooling to room temperature, add 1 mL of hexane and 0.5 mL of saturated sodium chloride solution. Vortex vigorously for 1 minute.

• Phase Separation: Centrifuge at 2000 x g for 5 minutes to facilitate phase separation.

• Sample Collection: Carefully transfer the upper hexane layer containing the FAMEs to a clean GC vial for analysis.

Performance and Considerations:

BF3-Methanol is a widely used, cost-effective, and relatively rapid method for FAMEs preparation.[1][2] It is effective for a broad range of fatty acids.[1] However, the reagent is corrosive and sensitive to moisture, which can lead to incomplete derivatization.[3] It is also important to note that the use of high concentrations of BF3 in methanol can potentially lead to the formation of methoxy artifacts from unsaturated fatty acids, though this is not a concern for the saturated Heptanoic-2,2,3,3-d4 acid.[4] For deuterated compounds, the acidic conditions are generally mild and unlikely to cause significant deuterium exchange at the labeled positions.

Silylation with N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)

Mechanism of Action:

MTBSTFA is a potent silylating agent that reacts with the acidic proton of the carboxylic acid to form a stable tert-butyldimethylsilyl (TBDMS) ester. The reaction proceeds through a nucleophilic attack of the carboxylate anion on the silicon atom of the MTBSTFA, with the trifluoroacetamide group acting as a good leaving group.

Experimental Protocol:

• Sample Preparation: Ensure the sample containing Heptanoic-2,2,3,3-d4 acid is completely dry. Aseptically transfer the sample to a clean, dry microvial.

• Reagent Addition: Add 50 µL of acetonitrile and 50 µL of MTBSTFA to the dried sample.

• Reaction: Tightly cap the vial and heat at 60°C for 30 minutes.

• Analysis: After cooling, the reaction mixture can be directly injected into the GC-MS system.

Performance and Considerations:

MTBSTFA offers the significant advantage of producing TBDMS derivatives that are approximately 10,000 times more stable to hydrolysis than their trimethylsilyl (TMS) counterparts, making them more robust for sample handling and analysis. This method demonstrates excellent sensitivity and linearity for the determination of various SCFAs.[5] The derivatization can be performed under relatively mild conditions.[5] While silylation is a powerful technique, the reagents are sensitive to moisture, and incomplete derivatization can occur if the sample is not thoroughly dried. For deuterated compounds, there is a low risk of deuterium exchange at non-acidic positions under these conditions.

Derivatization with Pentafluorobenzyl Bromide (PFBBr)

Mechanism of Action:

PFBBr is an alkylating agent that reacts with the carboxylate anion of Heptanoic-2,2,3,3-d4 acid in a nucleophilic substitution reaction. The reaction is typically carried out in the presence of a base, which deprotonates the carboxylic acid, to form a pentafluorobenzyl (PFB) ester.

Experimental Protocol:

• Sample Preparation: To an aqueous sample containing Heptanoic-2,2,3,3-d4 acid, add a suitable internal standard.

• pH Adjustment: Adjust the pH of the solution to 7.

• Reagent Addition: Add a solution of PFBBr in a suitable organic solvent (e.g., acetone). The optimal ratio of acetone to water is often 2:1 (v:v).[6]

• Reaction: Incubate the mixture at 60°C for 90 minutes.[6][7]

• Extraction: After cooling, extract the PFB esters with an organic solvent such as hexane.

• Analysis: The organic extract is then concentrated and analyzed by GC-MS.

Performance and Considerations:

PFBBr derivatization is highly advantageous for achieving very low detection limits, as the resulting PFB esters are highly responsive to electron capture detection (ECD) and provide excellent sensitivity in negative chemical ionization (NCI) MS.[8][9] This method has been successfully used for the simultaneous quantification of a wide range of fatty acids.[9] The derivatization conditions, such as time, temperature, and pH, need to be carefully optimized for optimal results.[6][7] The reagent itself can be a source of background interference, so proper cleanup is essential. The stability of the deuterated label in Heptanoic-2,2,3,3-d4 acid is expected to be high under the typical reaction conditions.

Derivatization Strategy for LC-MS Analysis

For LC-MS analysis, derivatization aims to improve retention on reversed-phase columns and enhance ionization efficiency. The most prominent and effective agent for this purpose is 3-Nitrophenylhydrazine (3-NPH).

Derivatization with 3-Nitrophenylhydrazine (3-NPH)

Mechanism of Action:

3-NPH reacts with the carboxylic acid group in the presence of a coupling agent, such as N-(3-dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC), and a catalyst, typically pyridine. The reaction forms a stable hydrazone derivative, which is more hydrophobic and readily ionized by electrospray ionization (ESI).

Experimental Protocol:

• Sample Preparation: Prepare a solution of the sample containing Heptanoic-2,2,3,3-d4 acid in a suitable solvent (e.g., 50% ethanol).

• Reagent Addition: To 20 µL of the sample, add 20 µL of a freshly prepared derivatization solution containing 200 mM 3-NPH and 120 mM EDC in 50% ethanol with 6% pyridine.[10]

• Reaction: Incubate the mixture at 35°C for 30 minutes with shaking.[10]

• Quenching: Stop the reaction by adding a quenching solution (e.g., 760 µL of cold 10% ethanol in water with 1% formic acid).[10]

• Analysis: The derivatized sample is then ready for LC-MS/MS analysis.

Performance and Considerations:

The 3-NPH derivatization method is highly effective for the sensitive and reliable analysis of SCFAs by LC-MS/MS.[10][11][12][13] It significantly improves chromatographic retention and ionization efficiency, allowing for low detection limits.[11][12] The use of a 13C-labeled 3-NPH is also possible for generating stable isotope-labeled internal standards, which can correct for matrix effects and improve quantitative accuracy.[10] The derivatization reaction is relatively fast and can be performed under mild conditions.[10] The stability of the derivatives is generally good, allowing for analysis of large sample batches.[10] For deuterated analytes, it is crucial to use a deuterated internal standard to account for any potential kinetic isotope effects during the derivatization reaction, although significant exchange of the deuterium labels on the alkyl chain is not expected.

Comparative Summary of Derivatization Agents

Feature	BF3-Methanol (GC-MS)	MTBSTFA (GC-MS)	PFBBr (GC-MS)	3-NPH (LC-MS)
Derivative	Fatty Acid Methyl Ester (FAME)	tert-Butyldimethylsilyl (TBDMS) Ester	Pentafluorobenzyl (PFB) Ester	3-Nitrophenylhydrazone
Principle	Acid-catalyzed esterification	Silylation	Alkylation	Hydrazone formation
Typical Reaction Time	10-30 min	30-60 min	60-90 min	30 min
Typical Reaction Temp.	50-60°C	60°C	60°C	35°C
LOD/LOQ	Moderate	Low to Moderate	Very Low	Very Low
Advantages	Cost-effective, well-established, good for a wide range of FAs.[1][2]	Forms highly stable derivatives, less moisture sensitive than TMS, good sensitivity.[5]	Excellent sensitivity (especially with NCI-MS), suitable for trace analysis.[8][9]	Excellent for LC-MS, improves retention and ionization, allows for stable isotope labeling.[10][11][12]
Disadvantages	Reagent is corrosive and moisture-sensitive, potential for artifacts with unsaturated FAs.[3][4]	Reagent is moisture-sensitive, requires anhydrous conditions.	Reagent can be a source of background, requires careful optimization of reaction conditions.[6][7]	Requires a coupling agent and catalyst, potential for matrix effects.
Suitability for Deuterated Analytes	Generally good, low risk of D/H exchange at labeled positions.	Good, low risk of D/H exchange at non-acidic positions.	Excellent, stable derivatives with no expected D/H exchange.	Good, use of a deuterated internal standard is recommended to account for potential kinetic isotope effects.

Visualizing the Derivatization Workflow

To further clarify the experimental process, the following diagrams illustrate the general workflow for derivatization followed by chromatographic analysis.

Caption: General experimental workflow for the derivatization of Heptanoic-2,2,3,3-d4 acid.

Conclusion and Recommendations

The choice of the optimal derivatization agent for Heptanoic-2,2,3,3-d4 acid analysis is contingent upon the analytical platform available and the specific requirements of the study, such as the desired sensitivity and sample throughput.

• For GC-MS applications , MTBSTFA is highly recommended for its ability to form stable derivatives and provide good sensitivity. PFBBr is the agent of choice when ultra-high sensitivity is required, particularly with NCI-MS. BF3-Methanol remains a viable and cost-effective option for routine analyses where the highest sensitivity is not the primary concern.

• For LC-MS applications , 3-NPH is the standout choice, offering excellent improvements in chromatographic behavior and ionization efficiency, which are critical for robust and sensitive quantification of SCFAs.

Regardless of the chosen method, meticulous optimization of the reaction conditions and the use of appropriate stable isotope-labeled internal standards are paramount to ensure the accuracy and reliability of the quantitative data. This guide provides a solid foundation for developing and validating a robust analytical method for Heptanoic-2,2,3,3-d4 acid, enabling researchers to generate high-quality data in their critical research endeavors.

References

Sources

• 1. gcms.cz [gcms.cz]
• 2. scielo.br [scielo.br]
• 3. A mild deuterium exchange reaction of free carboxylic acids by photochemical decarboxylation - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. An isotope-labeled chemical derivatization method for the quantitation of short-chain fatty acids in human feces by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enhanced Detection of Short-Chain Fatty Acids Using Gas Chromatography Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous quantification of straight-chain and branched-chain short chain fatty acids by gas chromatography mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. A complementary method with PFBBr-derivatization based on a GC-EI-MS platform for the simultaneous quantitation of short-, medium- and long-chain fatty acids in murine plasma and feces samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of LC-MS-based methods for the determination of carboxylic acids in animal matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

evaluating isotopic enrichment levels of Heptanoic-2,2,3,3-d4 acid

Title: Technical Guide: Evaluating Isotopic Enrichment and Fidelity of Heptanoic-2,2,3,3-d4 Acid

Executive Summary

Heptanoic-2,2,3,3-d4 acid is a critical metabolic probe used primarily to study fatty acid

-oxidation kinetics and as a stable isotope internal standard (SIS) for heptanoate quantitation. Its value lies in the strategic placement of deuterium at the (C2) and (C3) positions—the exact sites of enzymatic dehydrogenation during the first cycle of mitochondrial -oxidation.

This guide provides a rigorous framework for evaluating the isotopic fidelity of this reagent. Unlike terminal isotopologues (e.g.,

-d3), the 2,2,3,3-d4 analog is susceptible to specific degradation pathways (alpha-proton back-exchange) that can compromise experimental data. We compare the High-Fidelity Grade (>99% atom D) against Standard Technical Grade (<98% atom D) to demonstrate why enrichment levels dictate analytical success.

Part 1: The Criticality of Isotopic Purity

In quantitative LC-MS/MS and metabolic flux analysis (MFA), "purity" is not just chemical homogeneity; it is isotopic distribution.

The "Cross-Talk" Phenomenon

For Heptanoic-2,2,3,3-d4, the presence of lower isotopologues (d0, d1, d2, d3) creates signal interference.

• d0 (Native): Direct interference with the analyte of interest.

• d3 (Alpha-exchange impurity): If the C2 position loses a deuterium (becoming H), the Kinetic Isotope Effect (KIE) is abolished, skewing metabolic rate measurements.

Performance Comparison Table: Enrichment Impact

Feature	High-Fidelity Grade (>99% D)	Standard Grade (~97-98% D)	Impact on Data
d0 Contribution	< 0.1%	0.5% - 1.5%	High background noise; limits LOQ in trace analysis.
Isotopologue Spread	Tight (mostly d4)	Broad (mix of d3/d4)	Complex deconvolution required; potential for "mass defect" errors.
Metabolic Stability	High (Retains KIE)	Variable	Inconsistent reaction rates in enzymatic assays.

Part 2: Analytical Method Comparison

Method A: 1H-NMR Spectroscopy

• Utility: Confirms the absence of protons at C2 and C3.

• Limitation: Low sensitivity (LOQ ~1%). It cannot easily distinguish between 99.5% and 99.9% enrichment due to baseline noise.

• Key Signal: Disappearance of the triplet at ~2.3 ppm (

  -protons) and the multiplet at ~1.6 ppm ( -protons).

Method B: GC-MS (The Gold Standard)

• Utility: Quantifies the exact isotopologue distribution (M, M+1, etc.).

• Requirement: Derivatization to Methyl Heptanoate-d4 is mandatory to increase volatility.

• Risk: Derivatization-induced exchange. Acidic esterification (e.g., BF3-MeOH) can cause H/D exchange at the

  -position if prolonged.

Part 3: Experimental Protocol (Self-Validating)

This protocol utilizes TMS-Diazomethane for derivatization. Unlike acid-catalyzed methods, this reaction is rapid and occurs under conditions that minimize alpha-proton back-exchange, preserving the isotopic integrity of the sample.

Phase 1: Derivatization

• Prepare Sample: Dissolve 1 mg Heptanoic-2,2,3,3-d4 acid in 500 µL Methanol (anhydrous).

• Reagent Addition: Add 200 µL of 2.0 M (Trimethylsilyl)diazomethane in hexanes dropwise until a persistent yellow color remains.

  • Causality: The yellow color indicates excess reagent, ensuring complete methylation.

• Quench: Add 10 µL of Acetic Acid (glacial) to quench excess reagent.

• Extraction: Add 1 mL Hexane and 1 mL Water. Vortex and centrifuge. Collect the upper Hexane layer.

Phase 2: GC-MS Analysis

• Column: DB-5ms or equivalent (30m x 0.25mm).

• Temp Program: 50°C (hold 2 min)

  10°C/min 250°C.

• MS Mode: EI (Electron Impact) at 70 eV. Scan range m/z 40–200.

Phase 3: Data Interpretation (The McLafferty Logic)

The Methyl Heptanoate-d4 spectrum differs predictably from the native standard. Use the McLafferty Rearrangement to verify positional enrichment.

• Native Methyl Heptanoate:

  • Molecular Ion (M+): m/z 144

  • McLafferty Ion (C2 retained): m/z 74 (Base Peak)

• Heptanoic-2,2,3,3-d4 Methyl Ester:

  • Molecular Ion (M+): m/z 148 (+4 shift)

  • McLafferty Ion: The rearrangement transfers a

    -hydrogen (from C4, which is H) to the carbonyl. The bond breaks between C2 and C3.[1]

  • Fragment Composition: The ion contains the Carbonyl, the Methoxy group, and the C2 (

    ) carbon.

  • Observed Shift: Since C2 is d2, the McLafferty ion shifts from 74 to 76 .

  • Validation Check: If you see significant signal at m/z 75 or 74, your C2 position has undergone exchange (is impure).

Part 4: Visualization of Analytical Logic

The following diagrams illustrate the decision process and the fragmentation physics required to interpret the data correctly.

Diagram 1: Fragmentation Logic for Isotope Verification

This diagram details how the mass spectrometer physically separates the isotopologues based on the McLafferty rearrangement mechanism.

Caption: Figure 1. Mass spectral fragmentation pathway. The shift of the McLafferty ion from m/z 74 (native) to m/z 76 confirms the integrity of the deuterium label at the C2 position.

Diagram 2: Evaluation Workflow

A decision tree for accepting or rejecting a batch of Heptanoic-2,2,3,3-d4 based on experimental data.

Caption: Figure 2. Quality Control Decision Tree. This workflow ensures that only batches with verified alpha-position integrity are released for sensitive metabolic studies.

References

• National Institute of Standards and Technology (NIST). (2023). Mass Spectrum of Methyl Heptanoate. NIST Chemistry WebBook, SRD 69. [Link]

• Chakrabarty, S., et al. (2018). Strategies for the Synthesis of Deuterated Drugs and Metabolic Tracers. Journal of Labelled Compounds and Radiopharmaceuticals. [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text referencing the mechanism of gamma-hydrogen transfer).[2][3]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. m.youtube.com [m.youtube.com]

QC protocols for metabolomics studies using Heptanoic-2,2,3,3-d4 acid

Executive Summary

In the precision-demanding field of metabolomics, the choice of internal standard (IS) dictates the reliability of quantitative data. Heptanoic-2,2,3,3-d4 acid (Heptanoic-d4) serves as a critical surrogate for Medium-Chain Fatty Acids (MCFAs) and a retention time locker for the early-eluting hydrophobic region in lipidomics.

Unlike general long-chain surrogates (e.g., Palmitic acid-d31), Heptanoic-d4 offers physicochemical fidelity to shorter lipid species (C6–C10), ensuring accurate normalization for volatility, extraction efficiency, and ionization response. However, its specific deuteration pattern at the

(C2) and (C3) positions introduces unique stability challenges during saponification that researchers must navigate to avoid data corruption.

Part 1: Comparative Analysis & Strategic Selection

The "Alpha-Exchange" Trap: A Critical Warning

Before integrating Heptanoic-2,2,3,3-d4 acid, you must assess your sample preparation chemistry.

• The Risk: Deuterium atoms at the C2 (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

  ) position are acidic. In the presence of strong bases (e.g., KOH, NaOH) used during saponification (for Total Fatty Acid analysis), these deuteriums can exchange with protic solvents (H O, MeOH), leading to label loss and mass shifts.

• The Solution: This standard is ideal for Free Fatty Acid (FFA) profiling or acid-catalyzed derivatization protocols. If saponification is required, add this IS after the hydrolysis step or utilize acid hydrolysis methods.

Heptanoic-d4 vs. Alternatives

The following table contrasts Heptanoic-d4 with common alternatives to validate its selection.

Feature	Heptanoic-2,2,3,3-d4 Acid	Odd-Chain FA (e.g., C17:0)	Long-Chain Deuterated (e.g., Palmitic-d31)
Primary Utility	MCFA Quantification (C6-C10)	General Lipid Normalization	LCFA Quantification (C14-C22)
Endogenous Interference	None (Synthetic Isotope)	High Risk (Present in dairy/fish)	None
Chromatographic Fidelity	Excellent for early eluters	Elutes late; poor MCFA proxy	Elutes late; poor MCFA proxy
Cost Efficiency	Moderate	High (Cheap but risky)	Moderate
Alkaline Stability	Low (C2 exchange risk)	High	High (if d31, C2 is less labile due to bulk)

Decision Logic for Internal Standard Selection

Use the following logic to determine if Heptanoic-d4 is the correct tool for your study.

Figure 1: Decision tree for selecting Heptanoic-d4 based on analyte chain length and processing chemistry.

Part 2: Experimental Protocol (Free Fatty Acid Profiling)

This protocol is optimized for the quantification of free MCFAs in plasma using LC-MS/MS with 3-NPH derivatization. This method avoids high-temperature alkaline steps, preserving the Heptanoic-d4 label.

Preparation of Standards

• Stock Solution (10 mM): Dissolve Heptanoic-2,2,3,3-d4 acid (approx. 1.34 mg) in 1 mL of LC-MS grade Methanol. Store at -20°C in amber glass.

• Working Internal Standard (WIS): Dilute Stock to 10 µM in Methanol. This will be the daily spiking solution.

Sample Extraction & Spiking[2][3][4][5]

• Thawing: Thaw plasma samples on wet ice.

• Spiking: Aliquot 50 µL of plasma into a 1.5 mL Eppendorf tube. Add 10 µL of WIS (10 µM Heptanoic-d4).

  • Why: Adding IS prior to protein precipitation corrects for extraction losses.

• Protein Precipitation: Add 150 µL of cold Methanol/Acetonitrile (1:1 v/v). Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of the supernatant to a new vial.

Derivatization (3-NPH Method)

Note: Derivatization improves ionization of fatty acids in LC-MS.

• Reagent A: 200 mM 3-Nitrophenylhydrazine (3-NPH) in 50% Methanol.

• Reagent B: 120 mM EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) + 6% Pyridine in Methanol.

• Reaction: Mix 100 µL sample supernatant + 50 µL Reagent A + 50 µL Reagent B.

• Incubation: Incubate at 40°C for 30 minutes .

  • Integrity Check: This mild temperature and slightly acidic/buffered condition preserves the C2-deuterium label.

• Quench: Add 400 µL of 10% Formic Acid in water.

LC-MS/MS Acquisition Parameters

• Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• MRM Transition (Heptanoic-d4-3NPH):

  • Parent Ion: m/z ~268 (Derivatized mass)

  • Product Ion: m/z 137 (Common 3-NPH fragment) or specific acyl chain loss.

  • Note: Optimize collision energy for the specific deuterated parent ion.

Part 3: Quality Control System Design

A robust QC system uses Heptanoic-d4 not just for quantification, but to monitor instrument health.

The "Golden Triad" of QC Metrics

For every batch, calculate these three metrics based on Heptanoic-d4 response:

Metric	Acceptance Criteria	Troubleshooting if Failed
Retention Time (RT) Shift	0.1 min vs. Reference	Check column equilibration, pump pressure, or mobile phase composition.
Peak Area Precision (RSD)	< 15% across QC Pools	Check pipetting accuracy, ionization suppression (matrix effect), or autosampler stability.
Response Factor Stability	Slope drift < 5% over 20 runs	Check MS source cleanliness or gradual contamination of the guard column.

QC Workflow Diagram

Implement this injection sequence to validate the Heptanoic-d4 signal throughout the run.

Figure 2: Injection sequence ensuring continuous monitoring of the Internal Standard performance.

Data Normalization Formula

Calculate the normalized concentration (

) for any MCFA analyte:

• Area_{analyte}: Peak area of the endogenous fatty acid.

• Area_{Hept-d4}: Peak area of Heptanoic-2,2,3,3-d4.

• RF (Response Factor): Derived from the calibration curve of the unlabeled standard vs. the IS.

References

• Han, L. D., et al. (2015). "A targeted metabolomic protocol for short-chain fatty acids and branched-chain amino acids." Metabolomics, 11, 163–174. Link

• Fiehn, O. (2016). "Metabolomics by Gas Chromatography-Mass Spectrometry: the combination of targeted and untargeted profiling." Current Protocols in Molecular Biology. Link

• LIPID MAPS. (2023). "Fatty Acid Mass Spectrometry Protocol." LIPID MAPS Lipidomics Gateway. Link

• Thermo Fisher Scientific. (2021). "Building Quality Assurance and Quality Control Guidelines for Metabolomics and Lipidomics." The Scientist. Link

• Köfeler, H. C., et al. (2021).[1][2] "Rapid quantification of fatty acids in plant oils and biological samples by LC-MS." Analytical and Bioanalytical Chemistry. Link

Sources

• 1. lipidmaps.org [lipidmaps.org]
• 2. Heptanoic-2,2,3,3-d4 Acid | C7H14O2 | CID 162343616 - PubChem [pubchem.ncbi.nlm.nih.gov]